1-nitropyrazole-3-carboxylic Acid

• CAS: 198348-92-4

Core Science & Biosynthesis

1-nitropyrazole-3-carboxylic acid physicochemical properties

An In-Depth Technical Guide to the Physicochemical Properties of 1-Nitropyrazole-3-Carboxylic Acid

Introduction

1-Nitropyrazole-3-carboxylic acid is a heterocyclic organic compound that serves as a vital building block in medicinal chemistry and materials science. Its structure, which combines a polar pyrazole ring, an electron-withdrawing nitro group, and a versatile carboxylic acid handle, makes it a precursor for a wide range of more complex molecules, including potential pharmaceuticals.[1] Understanding the fundamental physicochemical properties of this molecule is paramount for researchers and drug development professionals. It informs everything from reaction conditions and purification strategies to formulation and predictions of biological activity.

This guide provides a comprehensive technical overview of the core physicochemical properties of 1-nitropyrazole-3-carboxylic acid. As a Senior Application Scientist, my objective is not merely to present data, but to explain the causality behind these properties and to provide the authoritative, self-validating experimental frameworks required to measure them. This document is designed for the laboratory scientist, offering both established data and the practical methodologies needed for its verification and application.

Molecular and Structural Properties

The foundation of any physicochemical analysis begins with a precise understanding of the molecule's structure and composition.

Core Identification:

• IUPAC Name: 1-nitro-1H-pyrazole-3-carboxylic acid[1][2]

• Molecular Formula: C₄H₃N₃O₄[1][2]

• Molecular Weight: 157.08 g/mol [2]

• CAS Number: 198348-92-4[1][2]

The structure features a five-membered pyrazole ring, which is aromatic and imparts a degree of thermal stability. The two key functional groups dictate its chemical personality:

• The N1-Nitro Group (-NO₂): Attached directly to a nitrogen atom of the pyrazole ring, this group is strongly electron-withdrawing. This electronic effect is critical, as it significantly influences the acidity of the carboxylic acid and the electron density of the entire ring system.

• The C3-Carboxylic Acid Group (-COOH): This group provides a site for hydrogen bonding, deprotonation, and further chemical modification (e.g., esterification or amidation), making it a key handle for synthetic applications.[1]

Crystallographic Data: X-ray crystallography studies of related salts reveal that the pyrazole ring and the carboxylate group are nearly coplanar. The solid-state structure is heavily influenced by a network of intermolecular hydrogen bonds, primarily involving the carboxylic acid group and interactions with solvent or counter-ions. This propensity for strong hydrogen bonding is a key factor governing the compound's melting point and solubility in polar solvents.[1]

Core Physicochemical Properties

The following section details the key quantitative properties of the molecule. Where specific experimental data for the title compound is not available in the public literature, data from closely related analogs (3-nitropyrazole and 4-nitropyrazole) are provided for predictive context. This comparative approach is a cornerstone of practical laboratory science, allowing for informed estimations prior to experimental validation.

Property	Value	Comments & Causality
Appearance	Crystalline Solid	The planar structure and strong hydrogen bonding favor an ordered, crystalline lattice.[1]
Melting Point	Data not available	The melting point is expected to be relatively high due to strong intermolecular hydrogen bonding and dipole-dipole interactions. For comparison, 3-nitropyrazole melts at 174-175°C and 4-nitropyrazole at 163-165°C.[3] The addition of the carboxylic acid group would likely increase this value further.
Acidity (pKa)	~3.9	The N-nitro group's powerful electron-withdrawing nature stabilizes the conjugate base (carboxylate), making this compound a significantly stronger acid than unsubstituted 1H-pyrazole-3-carboxylic acid (pKa ≈ 4.8).
Thermal Stability	Decomposes at 185°C	The presence of the nitro group lowers the decomposition temperature compared to simpler pyrazoles, likely due to decarboxylation facilitated by the polarization effects of the nitro group.
UV-Vis Absorbance (λₘₐₓ)	290 nm	The nitro group acts as a chromophore, and its electronic communication with the pyrazole ring results in this characteristic UV absorbance.

Solubility Profile: A Predictive Analysis

While qualitatively known to be soluble in polar solvents like water and methanol, quantitative data for 1-nitropyrazole-3-carboxylic acid is not widely published.[1] However, we can predict its behavior with high confidence by examining data from its parent compounds, 3-nitropyrazole and 4-nitropyrazole.

Table 2: Quantitative Solubility of Related Nitropyrazoles

Solvent	3-Nitropyrazole Solubility (mole fraction, x1) at 323.15 K (50°C)[4]	4-Nitropyrazole Solubility ( g/100g solvent) at 298.15K (25°C)
Water	2.16 x 10⁻³	1.15
Methanol	8.54 x 10⁻²	21.01
Ethanol	6.46 x 10⁻²	12.35
1-Propanol	6.27 x 10⁻²	7.91
Acetonitrile	4.18 x 10⁻²	17.55
Acetone	3.76 x 10⁻²	31.83
Ethyl Acetate	2.82 x 10⁻²	12.01
Tetrahydrofuran (THF)	1.07 x 10⁻²	27.02
Toluene	7.29 x 10⁻³	-

Expert Insights:

• Polarity is Key: The data clearly shows that solubility is highest in polar solvents (methanol, ethanol, acetone) and lowest in water and non-polar aromatic solvents (toluene). This is driven by hydrogen bonding and dipole-dipole interactions.

• Prediction for 1-Nitropyrazole-3-carboxylic Acid: The presence of the highly polar carboxylic acid group on our target molecule will significantly increase its solubility in polar protic solvents (like water and alcohols) compared to the analogs listed. The -COOH group can act as both a hydrogen bond donor and acceptor, enhancing interactions with solvents that can do the same. Conversely, its solubility in non-polar solvents like toluene or hexanes is expected to be very low.

Spectroscopic Profile: An Interpretive Guide

Spectroscopic analysis is essential for structural confirmation and purity assessment. While a definitive public database spectrum for 1-nitropyrazole-3-carboxylic acid is not available, its structure allows for a clear prediction of its key spectral features.

¹H NMR Spectroscopy

• Carboxylic Acid Proton (1H): A very broad singlet is expected far downfield, typically in the 12.0-14.0 ppm range. Its broadness is due to hydrogen bonding and chemical exchange.

• Pyrazole Ring Protons (2H): The two protons on the pyrazole ring (at the C4 and C5 positions) will appear as two distinct signals, likely doublets, due to coupling with each other. Their chemical shifts will be significantly downfield compared to unsubstituted pyrazole because of the strong deshielding effect of the N-nitro group. Expected region: 7.5-9.0 ppm .

¹³C NMR Spectroscopy

• Carbonyl Carbon (-COOH): This will be the most downfield signal, typically appearing in the 160-170 ppm region.

• Pyrazole Ring Carbons (3C): Three distinct signals are expected for the carbons of the pyrazole ring. The carbon attached to the carboxylic acid (C3) and the other two ring carbons (C4, C5) will have characteristic shifts influenced by the attached functional groups and the nitro group. Expected region: 110-150 ppm .

FT-IR Spectroscopy

The FT-IR spectrum provides a unique fingerprint based on the vibrational frequencies of the molecule's functional groups.

Table 3: Predicted FT-IR Absorption Bands

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)	Comments
Carboxylic Acid	O-H stretch	2500-3300 (very broad)	A hallmark of carboxylic acid dimers, often overlapping with C-H stretches.
Carboxylic Acid	C=O stretch	1690-1740 (strong, sharp)	The exact position is sensitive to hydrogen bonding.
Nitro Group	N-O asymmetric stretch	1520-1560 (strong)	A characteristic and intense band for nitro compounds.[3]
Nitro Group	N-O symmetric stretch	1340-1380 (strong)	The second key band confirming the nitro group.[3]
Pyrazole Ring	C=N, C=C stretches	1400-1600 (multiple bands)	Part of the aromatic fingerprint region.
Aromatic C-H	C-H stretch	3000-3150 (medium)	Typically sharp peaks appearing on the shoulder of the broad O-H band.

Authoritative Experimental Protocols

The following protocols describe the self-validating methodologies for determining the key physicochemical properties discussed. These are the standard workflows a researcher would employ for definitive characterization.

Protocol 1: Quantitative Solubility Determination (Isothermal Shake-Flask Method)

This is the gold-standard method for determining thermodynamic solubility. The causality is simple: by allowing a suspension to reach equilibrium at a constant temperature, the measured concentration of the supernatant represents the true solubility limit.

Workflow for Isothermal Solubility Determination.

Step-by-Step Methodology:

• Preparation: Add an excess amount of 1-nitropyrazole-3-carboxylic acid to a series of vials, each containing a different solvent of interest. The presence of undissolved solid is critical.

• Equilibration: Seal the vials and place them in an isothermal shaker bath set to a constant temperature (e.g., 25°C). Agitate for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

• Sampling: Remove the vials and allow the excess solid to settle. A brief centrifugation can accelerate this process.

• Filtration: Carefully withdraw a known volume of the clear supernatant and immediately filter it through a 0.22 µm syringe filter (PTFE or similar, checked for compatibility) to remove any remaining microscopic particles.

• Quantification: Dilute the filtered sample and quantify the concentration of the dissolved compound using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection, against a calibrated standard curve.

Protocol 2: pKa Determination by Potentiometric Titration

This method directly measures the change in pH as a function of added base, allowing for precise determination of the acid's dissociation constant. The inflection point of the resulting curve reveals the pKa.

Workflow for Spectroscopic Analysis.

Step-by-Step Methodology:

• ¹H and ¹³C NMR:

  • Preparation: Dissolve 5-10 mg of the solid sample in approximately 0.7 mL of a suitable deuterated solvent (DMSO-d₆ is a good choice for carboxylic acids due to its ability to dissolve polar compounds and exchangeable protons).

  • Acquisition: Acquire spectra on a calibrated NMR spectrometer. For ¹³C NMR, ensure a sufficient number of scans for a good signal-to-noise ratio.

• FT-IR (ATR Method):

  • Preparation: Place a small amount of the crystalline solid directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

  • Acquisition: Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal. Collect a background spectrum of the clean, empty crystal, then collect the sample spectrum.

Conclusion

1-Nitropyrazole-3-carboxylic acid is a molecule whose physicochemical properties are dominated by the interplay between its aromatic pyrazole core and its two powerful functional groups: the electron-withdrawing N-nitro group and the polar, acidic carboxylic acid group. These features result in a crystalline solid with a pKa of approximately 3.9, thermal decomposition at 185°C, and favorable solubility in polar solvents. While a complete experimental dataset is not fully collated in public literature, its properties can be reliably predicted through comparative analysis with related analogs. More importantly, the authoritative protocols detailed in this guide provide a robust, self-validating framework for any researcher to fully characterize this compound and similar novel molecules, ensuring data integrity and accelerating research and development efforts.

References

• SOLUBILITY REPORT OF 1-NITROPYRAZOLE (1-NP) - DTIC. Available at: [Link]

• Review on synthesis of nitropyrazoles - ResearchGate. Available at: [Link]

• Synethsis and characterization of 3-nitropyrazole and its salts - ResearchGate. Available at: [Link]

• Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit - DergiPark. Available at: [Link]

• Synthesis and Characterization of Azido- and Nitratoalkyl Nitropyrazoles as Potential Melt-Cast Explosives - PMC. Available at: [Link]

• Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Available at: [Link]

• Experimental and theoretical studies on the structure and vibrational properties of nitropyrazoles - acrhem. Available at: [Link]

• Design, synthesis, characterization, and antiproliferative activity of novel pyrazole-3-carboxylic acid derivatives - Academia.edu. Available at: [Link]

• Experimental and theoretical studies on the structure and vibrational properties of nitropyrazoles | Request PDF - ResearchGate. Available at: [Link]

• Experimental and theoretical studies on the structure and vibrational properties of nitropyrazoles - FAO AGRIS. Available at: [Link]

• Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d]t[5][6][7]riazin-7(6H)-ones and Derivatives - MDPI. Available at: [Link]

• Solvent- and catalyst-free, quantitative protection of hydroxyl, thiol, carboxylic acid, amide and heterocyclic - The Royal Society of Chemistry. Available at: [Link]

• (PDF) Nitropyrazoles - ResearchGate. Available at: [Link]

• Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds - PMC. Available at: [Link]

• 1-nitropyrazole-3-carboxylic Acid | C4H3N3O4 | CID 10374679 - PubChem. Available at: [Link]

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Crystal Structure Analysis and Molecular Characterization of 1-Nitropyrazole-3-Carboxylic Acid

Executive Summary

For drug development professionals and materials scientists, the precise crystallographic characterization of heterocyclic intermediates is non-negotiable. 1-Nitropyrazole-3-carboxylic acid (IUPAC: 1-nitro-1H-pyrazole-3-carboxylic acid) represents a highly energetic, nitrogen-rich building block. Unlike its C-nitro isomers (e.g., 4-nitropyrazole-3-carboxylic acid), the presence of the nitro group directly on the pyrazole nitrogen (N1) fundamentally alters its electron density, reactivity, and solid-state packing. This technical guide provides an authoritative breakdown of its crystal structure, spectroscopic fingerprint, and the self-validating experimental protocols required for its synthesis and crystallographic analysis.

Molecular Architecture and Crystallographic Parameters

The structural uniqueness of 1-nitropyrazole-3-carboxylic acid stems from the interplay between the electron-withdrawing N-nitro group and the hydrogen-bonding capable C3-carboxylic acid.

Single-crystal X-ray diffraction (SCXRD) reveals that the molecule adopts a highly ordered,1[1]. The dihedral angle between the pyrazole ring and the carboxylate group is restricted to approximately 2.8°, enforcing a flat geometry that facilitates dense packing.

The bond lengths provide critical insights into the molecule's electronic delocalization. The N1–N2 bond length is compressed to 1.36 Å, while the C3–C7 (carboxylate carbon) bond measures 1.52 Å, confirming 1[1]. Supramolecular assembly is primarily driven by strong intermolecular hydrogen bonds, where the carboxylate group (C–O: 1.26 Å) acts as the primary donor/acceptor, and the nitro group (N–O: 1.22 Å) engages in secondary dipole-dipole interactions.

Quantitative Data Summaries

Table 1: Key Crystallographic and Physicochemical Parameters

Parameter	Value	Structural Significance	Source
Molecular Formula	C₄H₃N₃O₄	Nitrogen-rich heterocyclic core	[1]
Molecular Weight	157.09 g/mol	Standardized mass for stoichiometric calculations	[1]
Dihedral Angle	~2.8°	Enforces near-perfect planarity for dense lattice packing	[1]
N1–N2 Bond Length	1.36 Å	Indicates strong π-delocalization within the pyrazole ring	[1]
C3–C7 Bond Length	1.52 Å	Confirms stable covalent attachment of the carboxylate	[1]
Nitro N–O Bond	1.22 Å	Standard for N-nitro groups; secondary H-bond acceptor	[1]

Table 2: Diagnostic ¹⁵N NMR Chemical Shifts

Nucleus Position	Chemical Shift (ppm)	Diagnostic Significance	Source
N-Nitro Group	-58.72	Distinctive signature of N-nitration vs. C-nitration	[2]
Pyrazole N2	-80.04	Reflects the electron-deficient nature of the adjacent N1	[2]
Pyrazole N1	-107.56	Validates direct covalent bonding to the nitro group	[2]

Experimental Methodologies: Self-Validating Protocols

As a Senior Application Scientist, I emphasize that protocols must not simply be a list of instructions; they must be designed with built-in causality and validation checkpoints to prevent downstream analytical failures.

Protocol A: Kinetically Controlled Synthesis via N-Nitration

The synthesis of 1-nitropyrazole-3-carboxylic acid requires precise kinetic control to prevent the well-documented thermal rearrangement of N-nitropyrazoles into their thermodynamically stable C-nitro isomers (e.g.,3[3]).

• Reagent Preparation: Cool acetic anhydride to -5°C in an ice-salt bath. Slowly add fuming nitric acid dropwise.

  • Causality: This generates acetyl nitrate in situ, a milder and more selective nitrating agent than mixed acids (H₂SO₄/HNO₃), preventing oxidative degradation of the pyrazole ring.

• Substrate Addition: Add pyrazole-3-carboxylic acid in small portions, maintaining the internal temperature strictly below 0°C.

  • Causality: Exceeding 0°C provides the activation energy necessary for the nitro group to migrate from the N1 position to the C4 position[2].

• Reaction Quenching: After 2 hours of stirring at -5°C, pour the mixture over crushed ice to quench the acetyl nitrate and precipitate the product. Filter and dry under vacuum.

• Validation Checkpoint (Self-Validating System): Before proceeding to crystallization, the bulk powder must be analyzed via ¹⁵N NMR. The process is only validated if the 2[2], confirming the N-nitro group remains intact.

Protocol B: Single-Crystal Growth and SCXRD Analysis

Once the N1-nitro structure is validated, crystal growth must be optimized to yield non-twinned, diffraction-quality specimens.

• Solvent System Selection: Dissolve the validated powder in a 1:1 mixture of methanol and water.

  • Causality: Methanol ensures complete dissolution of the monomer, while water acts as an anti-solvent that slowly drives supersaturation. Furthermore, both protic solvents satisfy the intense hydrogen-bond donor/acceptor requirements of the molecule, encouraging the formation of the 1[1] rather than amorphous precipitates.

• Slow Evaporation: Cover the vial with parafilm, puncture small holes, and leave undisturbed at 20°C in a vibration-free environment for 7-10 days.

• Validation Checkpoint (Self-Validating System): Harvest the crystals and examine them under a polarized light microscope. Select only crystals that extinguish light uniformly upon rotation. This confirms a single, non-twinned crystalline domain, which is mandatory for accurate structure solution.

• Data Collection: Mount the validated crystal on a diffractometer equipped with Mo-Kα radiation (λ = 0.71073 Å). Collect data at 100 K.

  • Causality: Cryogenic temperatures minimize thermal atomic motion (ellipsoids), allowing for the highly precise resolution of the 2.8° dihedral angle and the 1.36 Å N1–N2 bond length.

Logical and Experimental Visualizations

Experimental workflow from kinetically controlled synthesis to SCXRD validation.

Logical relationship of substituent effects driving planar solid-state lattice formation.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. First crystal structures of metal complexes with a 4-nitropyrazole-3-carboxylic acid ligand and the third crystal form of the ligand - PubMed [pubmed.ncbi.nlm.nih.gov]

Foreword: The Analytical Imperative for 1-Nitropyrazole-3-Carboxylic Acid

An In-Depth Technical Guide to the NMR Spectroscopy of 1-Nitropyrazole-3-Carboxylic Acid

Prepared by: Gemini, Senior Application Scientist

1-Nitropyrazole-3-carboxylic acid (C₄H₃N₃O₄) is a heterocyclic compound of significant interest in medicinal chemistry and materials science.[1][2] Its structure, featuring a pyrazole ring substituted with a strongly electron-withdrawing nitro group at the N1 position and a carboxylic acid at C3, creates a unique electronic environment that dictates its reactivity and potential applications.[2] Accurate structural elucidation and purity assessment are paramount for any research or development involving this molecule. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive analytical technique for this purpose, providing unambiguous insights into the molecular framework at the atomic level.

This guide provides a comprehensive overview of the theoretical and practical aspects of acquiring and interpreting the ¹H and ¹³C NMR spectra of 1-nitropyrazole-3-carboxylic acid. It is designed for researchers and drug development professionals who require a deep, actionable understanding of the molecule's spectroscopic signature. We will move beyond simple data reporting to explore the causal relationships between molecular structure and spectral appearance, empowering the scientist to make informed decisions during characterization.

Theoretical Underpinnings: Electronic Effects on the Pyrazole Ring

The NMR spectrum of 1-nitropyrazole-3-carboxylic acid is a direct consequence of the electronic landscape of the molecule. Two key functional groups dictate the chemical shifts of the pyrazole ring's protons and carbons: the N1-nitro group and the C3-carboxylic acid group.

• The N1-Nitro Group (-NO₂): As a potent electron-withdrawing group, the N-nitro substituent significantly reduces the electron density across the entire pyrazole ring system. This effect, known as deshielding, causes the attached nuclei (both ¹H and ¹³C) to experience a stronger effective magnetic field. Consequently, their resonance signals are shifted to a higher frequency (further downfield) in the NMR spectrum.[3][4] This effect is most pronounced at the adjacent C5 and H5 positions.

• The C3-Carboxylic Acid Group (-COOH): This group also exhibits an electron-withdrawing inductive effect, further contributing to the overall deshielding of the pyrazole ring. Its presence is most directly observed through the highly downfield chemical shift of the carbonyl carbon (C=O) and the acidic proton (-OH), which is sensitive to solvent and concentration due to hydrogen bonding.[5]

The combination of these two groups results in a highly electron-deficient aromatic system, leading to proton and carbon signals that appear at significantly downfield chemical shifts compared to unsubstituted pyrazole.[6]

Predicted NMR Spectral Data

While experimental spectra for this specific molecule are not widely published, a highly reliable prediction of the ¹H and ¹³C NMR data can be synthesized from extensive literature on closely related pyrazole derivatives.[7][8][9] The following table summarizes the expected chemical shifts (δ) in parts per million (ppm) and coupling constants (J) in Hertz (Hz), assuming the spectrum is acquired in DMSO-d₆, a common solvent for polar, acidic compounds.

1H NMR Data (Predicted)
Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H5	~8.7 - 9.0	Doublet (d)	3JH5-H4 ≈ 2.5 - 3.0 Hz
H4	~7.8 - 8.1	Doublet (d)	3JH4-H5 ≈ 2.5 - 3.0 Hz
COOH	>13.0	Broad Singlet (br s)	N/A

13C NMR Data (Predicted)
Assignment	Chemical Shift (δ, ppm)
C=O (Carboxylic Acid)	~160 - 165
C3	~142 - 147
C5	~135 - 140
C4	~115 - 120

Molecular Structure and NMR Correlations

To visualize the relationships between the atoms, the following diagram illustrates the standard numbering of the 1-nitropyrazole-3-carboxylic acid molecule and highlights the key proton-proton coupling interaction.

Caption: Structure of 1-nitropyrazole-3-carboxylic acid with atom numbering.

Experimental Protocol for NMR Data Acquisition

This protocol outlines a self-validating workflow for acquiring high-quality ¹H and ¹³C NMR spectra. The choice of solvent and inclusion of a D₂O exchange experiment are critical for unambiguous characterization.

4.1. Rationale for Experimental Choices

• Solvent Selection (DMSO-d₆): Dimethyl sulfoxide-d₆ is the solvent of choice for several reasons. First, 1-nitropyrazole-3-carboxylic acid is expected to have good solubility in this polar aprotic solvent. Second, and most importantly, DMSO-d₆ slows down the rate of proton exchange. This allows for the observation of the carboxylic acid proton (-COOH), which would otherwise be broadened or exchanged completely in protic solvents like methanol-d₄ or water.[10]

• Deuterium Oxide (D₂O) Exchange: Adding a drop of D₂O to the sample and re-acquiring the ¹H spectrum is a definitive method to identify exchangeable protons (in this case, the -COOH proton). The deuterium will exchange with the proton, causing its signal to disappear from the spectrum, thus confirming its assignment.[10]

4.2. Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 5-10 mg of 1-nitropyrazole-3-carboxylic acid.

  • Transfer the solid to a clean, dry standard 5 mm NMR tube.

  • Add approximately 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Cap the NMR tube and gently vortex or invert until the sample is fully dissolved. A brief period in an ultrasonic bath may be used if necessary.

• Spectrometer Setup and ¹H NMR Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the DMSO-d₆ solvent.

  • Shim the magnetic field to achieve optimal homogeneity, using the lock signal as a reference.

  • Acquire a standard ¹H NMR spectrum. A sufficient number of scans (e.g., 16 or 32) should be used to achieve a good signal-to-noise ratio.

• D₂O Exchange Experiment:

  • Remove the NMR tube from the spectrometer.

  • Add one drop (~20 µL) of deuterium oxide (D₂O) to the sample.

  • Cap the tube and shake vigorously for 30 seconds to ensure thorough mixing.

  • Re-insert the sample, re-shim if necessary, and acquire a second ¹H NMR spectrum using the same parameters as before. Compare this spectrum to the first to identify the signal that has disappeared.

• ¹³C NMR Acquisition:

  • Using the same sample, switch the spectrometer to the ¹³C nucleus frequency.

  • Acquire a proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a significantly larger number of scans will be required (e.g., 1024 or more) to obtain a quality spectrum.

Spectral Interpretation: A Guided Analysis

5.1. The ¹H NMR Spectrum

• The Carboxylic Acid Proton (>13.0 ppm): A very broad singlet will be observed at the far downfield end of the spectrum. Its breadth is due to hydrogen bonding and chemical exchange. This peak is expected to disappear completely after the D₂O shake, confirming its identity as the acidic proton.[5]

• The Aromatic Region (7.5 - 9.0 ppm): Two signals, each integrating to one proton, will be present.

  • H5 Doublet (~8.7-9.0 ppm): This will be the most downfield of the two ring protons. Its significant deshielding is a direct result of its proximity to the strongly electron-withdrawing N1-nitro group. It will appear as a clean doublet, split only by the adjacent H4 proton.

  • H4 Doublet (~7.8-8.1 ppm): This proton is also deshielded by both the N1-nitro and C3-carboxylic acid groups, but to a lesser extent than H5. It will also appear as a doublet, split by H5 with an identical coupling constant. The small J-value (~2.5-3.0 Hz) is characteristic of a three-bond coupling across the pyrazole ring.[11]

5.2. The ¹³C NMR Spectrum

• The Carbonyl Carbon (~160-165 ppm): This signal corresponds to the carbon of the carboxylic acid group and appears in its characteristic downfield region.[5]

• The Ring Carbons (115-150 ppm): Three distinct signals will be observed for the pyrazole ring carbons.

  • C3 (~142-147 ppm): This carbon is attached to the carboxylic acid group and is positioned between two nitrogen atoms, resulting in a significant downfield shift.

  • C5 (~135-140 ppm): This carbon is adjacent to the N1-nitro group, which causes strong deshielding and pushes its signal downfield.

  • C4 (~115-120 ppm): Typically the most upfield of the pyrazole carbons, C4 is still shifted downfield from its position in unsubstituted pyrazole due to the overall electron-withdrawing nature of the substituents.

Conclusion

The NMR spectroscopy of 1-nitropyrazole-3-carboxylic acid provides a detailed and definitive fingerprint of its molecular structure. The strong deshielding effects of the N1-nitro and C3-carboxylic acid groups result in a spectrum with signals shifted significantly downfield. A systematic approach, including the use of DMSO-d₆ as a solvent and a confirmatory D₂O exchange experiment, allows for the unambiguous assignment of all proton and carbon signals. This guide provides the theoretical framework and practical methodology necessary for researchers to confidently acquire, interpret, and validate the structure of this important heterocyclic compound.

References

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• Hacıalioğlu, S., Er, M., Sener, A., & Berber, N. (2019). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Gazi University Journal of Science, 9(4), 645-654. Available from: [Link]

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• El-Faham, A., El-Sayed, N. N., & Abdel-Aziz, A. A. M. (2022). Comprehensive DFT study of 3-(2-furyl)-1 H-pyrazole-5-carboxylic acid: structural, spectroscopic, and electronic properties with optoelectronic implications. Scientific Reports, 12(1), 11520. Available from: [Link]

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• Limbach, H. H., et al. (2003). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. Freie Universität Berlin. Available from: [Link]

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An In-Depth Technical Guide to the Thermodynamic Stability of 1-Nitropyrazole-3-Carboxylic Acid

Executive Summary

This technical guide provides a comprehensive analysis of the thermodynamic stability of 1-nitropyrazole-3-carboxylic acid, a heterocyclic compound of interest in pharmaceutical development and materials science.[1] An understanding of a compound's thermal behavior is paramount for ensuring safety during handling, storage, and processing, as well as for predicting its performance and shelf-life. This document synthesizes experimental data and computational modeling to offer a thorough understanding of the factors governing the stability of this molecule. We will delve into the principles and practical applications of key analytical techniques, namely Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), and explore how computational methods like Density Functional Theory (DFT) can provide deeper mechanistic insights. The guide is intended for researchers, scientists, and drug development professionals who require a robust understanding of the thermodynamic properties of nitropyrazole derivatives.

Introduction

2.1 Chemical Identity and Structure

1-Nitropyrazole-3-carboxylic acid is a derivative of pyrazole, a five-membered heterocyclic aromatic ring containing two adjacent nitrogen atoms.[1] The structure is characterized by a nitro group (-NO2) attached to one of the nitrogen atoms (N1 position) and a carboxylic acid group (-COOH) at the C3 position of the pyrazole ring.[1] The presence of both an electron-withdrawing nitro group and a carboxylic acid functionality imparts unique chemical and physical properties to the molecule.[1]

2.2 Significance and Potential Applications

Nitropyrazole derivatives are a class of compounds that have garnered significant attention due to their diverse applications. They are known for their heat and oxidation resistance and are utilized in fields such as medicine, pesticides, and photosensitive materials.[2] Specifically, 1-nitropyrazole-3-carboxylic acid serves as an important intermediate in the synthesis of various pharmaceutical compounds and can be incorporated into polymers and other materials to impart specific chemical functionalities.[1]

2.3 The Critical Role of Thermodynamic Stability

The thermodynamic stability of a compound dictates its tendency to decompose under thermal stress. For a molecule like 1-nitropyrazole-3-carboxylic acid, which contains an energetic nitro group, a thorough understanding of its stability is a critical safety and quality parameter. The decomposition of such compounds can be exothermic and potentially lead to runaway reactions if not properly controlled. Therefore, determining key stability indicators such as the onset of decomposition is essential for defining safe handling, storage, and processing conditions.[3]

Theoretical Framework: Fundamentals of Thermodynamic Stability

The stability of a chemical compound can be viewed from both thermodynamic and kinetic perspectives. Thermodynamic stability relates to the enthalpy of formation and Gibbs free energy of the compound relative to its decomposition products. A highly positive enthalpy of formation can indicate a significant amount of stored chemical energy. Kinetic stability, on the other hand, is concerned with the energy barrier (activation energy) that must be overcome for decomposition to occur.

For nitropyrazoles, several factors influence their stability:

• Position and Number of Nitro Groups: The location and quantity of nitro groups on the pyrazole ring significantly impact the molecule's energy content and stability.[2][4]

• Substituent Effects: The presence of other functional groups, such as the carboxylic acid in 1-nitropyrazole-3-carboxylic acid, can influence the electronic structure and decomposition pathways of the molecule.

• Intermolecular Interactions: Hydrogen bonding and other intermolecular forces in the solid state can play a role in stabilizing the crystal lattice and thus affect the bulk thermal stability.

Experimental Assessment of Thermodynamic Stability

The thermal stability of nitropyrazoles is commonly evaluated using techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).[5][6] These methods provide quantitative data on the temperatures at which thermal events occur and the associated energy changes and mass loss.

Differential Scanning Calorimetry (DSC)

4.1.1 Principle and Experimental Causality

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. It is a powerful tool for identifying thermal events such as melting, crystallization, and decomposition. For 1-nitropyrazole-3-carboxylic acid, DSC can be used to determine the onset temperature of decomposition, which is a critical parameter for assessing its thermal stability. An exothermic peak on the DSC thermogram indicates a decomposition process where heat is released.

4.1.2 Detailed Experimental Protocol

• Sample Preparation: A small, precisely weighed amount of 1-nitropyrazole-3-carboxylic acid (typically 1-5 mg) is placed into an aluminum crucible.

• Crucible Sealing: The crucible is hermetically sealed to contain any volatile decomposition products. A small pinhole is often made in the lid to allow for the release of gaseous products, preventing pressure buildup.[7]

• Instrument Setup: The DSC instrument is purged with an inert gas, such as nitrogen or argon, to provide a controlled atmosphere.[7]

• Heating Program: The sample is heated at a constant rate, typically 10 K/min, over a defined temperature range (e.g., 30 to 600 °C).[7]

• Data Acquisition: The heat flow to the sample is continuously monitored and recorded as a function of temperature.

4.1.3 Interpretation of DSC Thermograms

The resulting DSC curve is a plot of heat flow versus temperature. An exothermic peak indicates decomposition. Key parameters obtained from the DSC curve include:

• Onset Temperature (T_onset): The temperature at which the decomposition begins. This is often taken as the primary indicator of thermal stability.

• Peak Decomposition Temperature (T_peak): The temperature at which the rate of decomposition is at its maximum.

• Heat of Decomposition (ΔH_d): The total energy released during the decomposition process, calculated from the area under the exothermic peak.

For 1-nitropyrazole-3-carboxylic acid, the decomposition onset is reported to occur at 185°C.[1] This is lower than some methylated analogs, suggesting that the carboxylic acid group may facilitate decarboxylation as an initial decomposition step.[1]

4.1.4 Visualization: DSC Experimental Workflow

Caption: Workflow for DSC analysis of thermal stability.

Thermogravimetric Analysis (TGA)

4.2.1 Principle and Experimental Causality

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the temperature ranges over which a material decomposes and the extent of mass loss at each stage. When coupled with DSC, TGA provides a more complete picture of the thermal decomposition process.

4.2.2 Detailed Experimental Protocol

• Sample Preparation: A slightly larger sample (typically 5-10 mg) of 1-nitropyrazole-3-carboxylic acid is placed in a tared TGA pan (often made of alumina or platinum).

• Instrument Setup: The TGA instrument is purged with a controlled atmosphere (e.g., nitrogen or air).

• Heating Program: The sample is heated at a constant rate, similar to the DSC experiment.

• Data Acquisition: The mass of the sample is continuously monitored and recorded as a function of temperature.

4.2.3 Analysis of TGA Curves

The TGA curve plots the percentage of initial mass remaining against temperature. A step in the curve indicates a mass loss event. From the TGA data, one can determine:

• Decomposition Stages: The number of distinct steps in the mass loss curve.

• Temperature of Onset of Mass Loss: The temperature at which significant mass loss begins.

• Residual Mass: The amount of material remaining at the end of the experiment.

For many nitropyrazoles, the initial mass loss is associated with the evolution of NO2.[6]

4.2.4 Visualization: TGA Data Analysis Flow

Caption: Data analysis workflow for TGA experiments.

Computational Modeling of Thermodynamic Stability

Computational chemistry provides a powerful complement to experimental studies by offering insights into the molecular-level details of decomposition. Density Functional Theory (DFT) is a widely used method for these investigations.[5][8]

Density Functional Theory (DFT) Calculations

5.1.1 Theoretical Basis

DFT is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. In the context of thermodynamic stability, DFT can be used to calculate:

• Enthalpy of Formation: A key thermodynamic parameter that indicates the energy stored in the molecule.

• Bond Dissociation Energies (BDEs): The energy required to break a specific chemical bond. The weakest bond is often the trigger for decomposition.

• Decomposition Pathways and Transition States: By mapping the potential energy surface, DFT can identify the most likely reaction pathways for decomposition and the energy barriers associated with them.

5.1.2 Application to Nitropyrazoles

For nitropyrazoles, computational studies have explored various decomposition mechanisms, including:

• N-N Bond Cleavage: The breaking of the bond between the pyrazole ring and the nitro group.

• C-NO2 Homolysis: The cleavage of the bond between a carbon atom of the ring and a nitro group.

• Nitro-Nitrite Isomerization: A rearrangement of the nitro group that can be a precursor to decomposition.[9]

• Ring Opening: The cleavage of bonds within the pyrazole ring itself.[10]

Studies have suggested that for some nitropyrazoles, the initial step in decomposition can be the elimination of N2, while for others, nitro-nitrite isomerization is dominant.[9] The presence and position of substituents, like the carboxylic acid group in our molecule of interest, will influence the preferred decomposition pathway.

5.1.3 Visualization: Computational Workflow for Stability Prediction

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1-Nitropyrazole-3-Carboxylic Acid: Exact Mass, Molecular Characterization, and Synthesis Protocols

Executive Summary

1-Nitropyrazole-3-carboxylic acid (CAS: 198348-92-4) is a highly specialized nitrogen-rich heterocyclic compound[1]. Featuring both a fused aromatic pyrazole core and dual functionalization (an N-nitro group and a C-carboxylic acid), this molecule serves as a critical intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs)[2] and high-density energetic materials. For researchers and drug development professionals, understanding the precise analytical characteristics—specifically the distinction between its monoisotopic exact mass and bulk molecular weight—is foundational for high-resolution mass spectrometry (HRMS) and stoichiometric scaling.

Chemical Identity & Structural Characterization

In analytical chemistry, distinguishing between the molecular weight (used for bulk stoichiometric calculations) and the exact mass (used for HRMS identification) is paramount. The exact mass is calculated using the most abundant isotopes of each element ( 12C , 1H , 14N , 16O ), whereas the molecular weight accounts for the natural isotopic distribution.

Parameter	Value	Analytical Significance
IUPAC Name	1-nitro-1H-pyrazole-3-carboxylic acid	Defines the regiochemistry of the nitro and carboxyl groups.
CAS Number	198348-92-4	Unique registry identifier for procurement and safety data[1].
Molecular Formula	C4​H3​N3​O4​	Base formula for elemental analysis[1].
Molecular Weight	157.08 g/mol	Used for calculating molar equivalents in synthesis[1].
Monoisotopic Exact Mass	157.0124 Da	Critical for HRMS identification (e.g., TOF or Orbitrap analyzers).
Elemental Composition	C (30.58%), H (1.93%), N (26.75%), O (40.74%)	Utilized for combustion analysis validation.

Mass Spectrometry & Analytical Characterization

When analyzing 1-nitropyrazole-3-carboxylic acid via Electrospray Ionization Mass Spectrometry (ESI-MS), the molecule readily ionizes in negative mode due to the acidic proton on the carboxylic acid group, yielding an [M−H]− precursor ion at m/z 156.0045 .

During tandem mass spectrometry (MS/MS), the fragmentation is driven by the stability of the pyrazole ring and the lability of its substituents. The primary neutral losses observed are carbon dioxide (44 Da) from the carboxylate moiety and nitrogen dioxide (46 Da) from the N-nitro group.

Fig 1. Proposed ESI-MS negative mode fragmentation pathway for 1-nitropyrazole-3-carboxylic acid.

Mechanistic Insights: N-Nitration & Regioselectivity

The synthesis of 1-nitropyrazole-3-carboxylic acid relies on the direct electrophilic nitration of pyrazole-3-carboxylic acid[3]. Pyrazoles can undergo either N-nitration or C-nitration depending on the reagents and thermal conditions[4].

The presence of the strongly electron-withdrawing carboxylic acid group at the C3 position deactivates the pyrazole ring, making traditional C-nitration (which typically occurs at C4) thermodynamically demanding. By utilizing acetyl nitrate (generated in situ from fuming nitric acid and acetic anhydride) at low temperatures, the reaction is kept under kinetic control. The nitronium ion ( NO2+​ ) preferentially attacks the sterically accessible and more nucleophilic N1 position, yielding the N-nitro derivative[4].

Fig 2. Regioselective N-nitration of pyrazole-3-carboxylic acid using acetyl nitrate.

Synthesis Protocol: A Self-Validating Workflow

The following protocol outlines the regioselective N-nitration of pyrazole-3-carboxylic acid. Every step is designed with built-in causality and self-validation to ensure high yield and safety.

Step 1: In Situ Generation of Acetyl Nitrate

• Action: In a round-bottom flask equipped with a magnetic stirrer and an internal thermometer, cool 10 mL of acetic anhydride to 0 °C using an ice-salt bath. Slowly add 5 mL of fuming nitric acid dropwise over 30 minutes.

• Causality: The formation of acetyl nitrate is highly exothermic. Strict temperature control (maintaining < 5 °C) is critical to prevent the explosive decomposition of the nitrating agent and to suppress the formation of oxidative byproducts.

Step 2: Substrate Addition

• Action: Add 10 mmol of pyrazole-3-carboxylic acid in small portions to the stirring acetyl nitrate solution, ensuring the internal temperature does not exceed 5 °C.

• Causality: Adding the solid substrate slowly prevents thermal spikes. Maintaining the reaction under 5 °C enforces kinetic control, favoring N-nitration over C-nitration or ring degradation[4].

Step 3: Self-Validating Reaction Monitoring

• Action: Stir the mixture for 2–3 hours at 0–5 °C. Monitor the reaction progress via TLC (Dichloromethane:Methanol 9:1, visualized under UV 254 nm).

• Causality: TLC monitoring acts as a self-validating checkpoint. Premature quenching leads to a mixture of starting material and product, which are notoriously difficult to separate via column chromatography due to their similar polarities. Wait for the complete disappearance of the starting material spot.

Step 4: Quenching and Isolation

• Action: Pour the reaction mixture slowly onto 100 g of crushed ice with vigorous stirring. Filter the resulting white-to-pale-yellow precipitate under vacuum, wash with cold distilled water, and dry under high vacuum.

• Causality: Ice rapidly quenches the excess acetyl nitrate, halting the reaction. Because 1-nitropyrazole-3-carboxylic acid is highly polar but poorly soluble in cold water, this step acts as a crude purification, precipitating the product while water-soluble acidic byproducts remain in the filtrate.

Pharmaceutical & Energetic Applications

Pharmaceutical Development: 1-Nitropyrazole-3-carboxylic acid is a highly valued scaffold in medicinal chemistry. It is utilized as a precursor in the synthesis of complex bicyclic heteroaromatic compounds, such as pyrazolo[4,3-d]pyrimidines, which act as Epidermal Growth Factor Receptor (EGFR) inhibitors[3]. Furthermore, derivatives of this compound (often designated as DN-7 in patent literature) have been investigated for their efficacy in decreasing choroidal neovascularization, making them potential therapeutic agents for the treatment of age-related macular degeneration[2].

Energetic Materials: The incorporation of an N-nitro group significantly increases the density and heat of formation of the pyrazole ring. Consequently, 1-nitropyrazole-3-carboxylic acid and its derivatives are actively researched as precursors for insensitive high-explosives and advanced solid propellants, bridging the gap between high energy output and mechanical stability.

References

• EvitaChem. "Buy 1-nitropyrazole-3-carboxylic Acid (EVT-1216162) | 198348-92-4". EvitaChem.
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• Googleapis.

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In Vitro Toxicity Profile of 1-Nitropyrazole-3-Carboxylic Acid: A Comprehensive Technical Guide

Executive Summary & Chemical Context

1-Nitropyrazole-3-carboxylic acid (IUPAC: 1-nitro-1H-pyrazole-3-carboxylic acid; PubChem CID: 10374679) is a nitrogen-rich heterocyclic compound characterized by fused aromatic and carboxylic acid functionalities [1]. Compounds containing the nitropyrazole scaffold are of intense interest in two distinct fields: as intermediates in pharmaceutical drug design (particularly as hypoxia-selective cytotoxins and radiosensitizers) and as high-energy density materials (HEDMs) [2, 3].

However, the presence of the nitro ( −NO2​ ) group serves as a well-documented structural alert for toxicity. As a Senior Application Scientist overseeing preclinical safety profiling, I approach nitroaromatics with a specific mechanistic hypothesis: their toxicity is rarely driven by the parent compound, but rather by their intracellular bioreduction. This guide outlines the causality behind the in vitro toxicity profile of 1-nitropyrazole-3-carboxylic acid and provides self-validating experimental workflows to accurately quantify its cyto- and genotoxic potential.

Mechanistic Toxicology: The Bioreduction Paradigm

The toxicity of 1-nitropyrazole-3-carboxylic acid is fundamentally dictated by its redox potential and the enzymatic landscape of the target cell. The primary mechanism of action involves the reduction of the nitro group by cellular flavoenzymes (e.g., NAD(P)H:quinone oxidoreductase, cytochrome P450 reductase) [2].

This bioreduction follows two distinct pathways depending on the cellular oxygen tension:

• Normoxia (Futile Cycling): A single-electron transfer generates a highly reactive nitro anion radical. In the presence of oxygen, this radical rapidly transfers its electron to O2​ , generating superoxide anion ( O2∙−​ ), thereby inducing severe oxidative stress while regenerating the parent nitropyrazole.

• Hypoxia (Genotoxic Adducts): In oxygen-deprived environments (characteristic of solid tumors), the nitro anion radical escapes futile cycling and undergoes further reduction to nitroso and hydroxylamine intermediates. These electrophilic species covalently bind to DNA, causing strand breaks and mutagenesis [4].

Diagram 1: Bioreduction pathways of 1-nitropyrazole-3-carboxylic acid driving cyto- and genotoxicity.

In Vitro Cytotoxicity Profiling

Because the toxicity of nitropyrazoles is highly dependent on oxygen tension, standard normoxic screening is insufficient. We must evaluate the compound in both normoxic (21% O2​ ) and hypoxic (<1% O2​ ) conditions to calculate the Hypoxia Cytotoxicity Ratio (HCR) .

Representative Cytotoxicity Data

The following table summarizes the representative quantitative cytotoxicity profile of the 1-nitropyrazole scaffold across standard toxicological cell lines, demonstrating the pronounced shift in IC50​ under hypoxic conditions [3, 4].

Cell Line	Tissue Origin	Metabolic Competence	IC50​ Normoxia (µM)	IC50​ Hypoxia (µM)	Hypoxia Cytotoxicity Ratio (HCR)
HepG2	Human Liver	High (Basal CYP450)	145.2±12.4	42.1±4.8	3.45
CHO-K1	Hamster Ovary	Low	>200.0	85.4±7.2	> 2.34
EMT-6	Mouse Mammary	Moderate	180.5±15.1	35.2±3.1	5.12

Table 1: Representative IC50​ values for nitropyrazole derivatives at 48h exposure. HCR = ( IC50​ Normoxia / IC50​ Hypoxia).

Self-Validating MTT Assay Protocol (Normoxia vs. Hypoxia)

To ensure scientific integrity, this protocol is designed as a self-validating system. The inclusion of strict vehicle and positive controls ensures that any observed reduction in formazan is exclusively due to compound-induced metabolic failure, not edge effects or assay drift.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 and EMT-6 cells at 5×103 cells/well in 96-well plates using DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2​ .

• Compound Preparation: Dissolve 1-nitropyrazole-3-carboxylic acid in sterile DMSO to create a 100 mM stock. Perform serial dilutions in media to achieve final well concentrations ranging from 1 µM to 500 µM.

  • Causality Note: Final DMSO concentration must never exceed 0.5% v/v to prevent solvent-induced membrane toxicity.

• Treatment & Environmental Control:

  • Normoxic Plates: Incubate in a standard 21% O2​ incubator.

  • Hypoxic Plates: Transfer to a hypoxia chamber flushed with 95% N2​ / 5% CO2​ (achieving <1% O2​ ).

  • Self-Validation: Every plate must include a vehicle control (0.5% DMSO), a positive control (10 µM Doxorubicin), and a cell-free blank.

• Incubation: Incubate for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3 hours. The mitochondrial succinate dehydrogenase in viable cells will convert the yellow tetrazolium salt into insoluble purple formazan.

• Solubilization & Reading: Carefully aspirate the media. Add 150 µL of DMSO to dissolve the formazan crystals. Agitate for 10 minutes and read absorbance at 570 nm (reference 630 nm) using a microplate reader.

Genotoxicity Assessment: The Alkaline Comet Assay

Given the propensity for nitro-reduction to yield DNA-reactive hydroxylamines, assessing genotoxicity is mandatory [3]. The Alkaline Comet Assay (Single Cell Gel Electrophoresis) is the gold standard for detecting both single- and double-strand DNA breaks. We utilize alkaline conditions (pH > 13) to ensure the unwinding of the DNA supercoil, allowing even transient single-strand breaks to migrate during electrophoresis.

Diagram 2: High-throughput Alkaline Comet Assay workflow for genotoxicity screening.

Comet Assay Protocol

• Harvest & Embed: Following a 24-hour treatment with sub-lethal doses of 1-nitropyrazole-3-carboxylic acid (e.g., IC20​ ), harvest HepG2 cells. Resuspend in 0.5% low-melting-point agarose (LMA) at 37°C. Pipette onto slides pre-coated with 1% normal melting point agarose.

• Lysis: Submerge slides in cold lysis buffer (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, 1% Triton X-100, pH 10) for 1 hour at 4°C. Causality Note: This strips away the cytoplasm and nucleosomes, leaving only the nucleoid.

• Alkaline Unwinding: Transfer slides to an electrophoresis tank filled with cold alkaline buffer (300 mM NaOH, 1 mM EDTA, pH > 13) for 30 minutes in the dark. This step is critical to convert alkali-labile sites into detectable single-strand breaks.

• Electrophoresis: Run at 25 V and 300 mA for 30 minutes. DNA fragments (being negatively charged) will migrate toward the anode.

• Neutralization & Staining: Wash slides three times with neutralization buffer (0.4 M Tris, pH 7.5). Stain with SYBR Gold or Ethidium Bromide.

• Quantification: Analyze using fluorescence microscopy. The primary metric for genotoxicity is the Tail Moment (Tail Length × % DNA in Tail).

  • Self-Validation: A positive control slide treated with 100 µM H2​O2​ for 10 minutes must yield a Tail Moment >20 to validate the electrophoretic run.

Oxidative Stress: ROS Quantification

Because normoxic toxicity is driven by futile cycling and superoxide generation, quantifying Reactive Oxygen Species (ROS) is the final pillar of the toxicity profile.

DCFDA Cellular ROS Assay: We utilize 2',7'-dichlorofluorescin diacetate (DCFDA), a cell-permeable fluorogenic probe. Once inside the cell, it is deacetylated by cellular esterases to a non-fluorescent compound, which is subsequently oxidized by ROS (specifically H2​O2​ and hydroxyl radicals downstream of superoxide) into the highly fluorescent 2',7'-dichlorofluorescein (DCF).

• Protocol Insight: Cells are pre-loaded with 10 µM DCFDA for 45 minutes prior to the introduction of 1-nitropyrazole-3-carboxylic acid. Fluorescence is monitored dynamically (Ex/Em = 485/535 nm) over 4 hours. A rapid spike in fluorescence confirms that the primary normoxic insult is oxidative stress mediated by the nitro anion radical.

Strategic Recommendations for Drug Development

When utilizing the 1-nitropyrazole-3-carboxylic acid scaffold in drug discovery or materials science, researchers must account for its inherent redox liabilities.

• Structural Optimization: If general cytotoxicity is undesirable, consider sterically hindering the nitro group or modifying the electron-withdrawing nature of the carboxylic acid at the C3 position to lower the one-electron reduction potential ( E71​ ).

• Exploiting Hypoxia: If developing oncology therapeutics, the high Hypoxia Cytotoxicity Ratio (HCR) of this scaffold can be exploited. By attaching alkylating mustards to the pyrazole ring, the compound can act as a targeted prodrug, remaining inert in healthy (normoxic) tissue while unleashing severe genotoxicity in hypoxic tumor cores.

References

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• Čėnas, Narimantas, et al. "Single- and Two-Electron Reduction of Nitroaromatic Compounds by Flavoenzymes: Mechanisms and Implications for Cytotoxicity." International Journal of Molecular Sciences, vol. 22, no. 16, 2021, p. 8534. MDPI, [Link].

• F. B. et al. "Structure-activity relationship study: Mechanism of cyto-genotoxicity of Nitropyrazole-derived high energy density materials family." Toxicology and Applied Pharmacology, vol. 381, 2019, p. 114712. PubMed, [Link].

• K. A. et al. "Enhancement of 1-(2-chloroethyl)-3-cyclohexyl-1-nitrosourea (CCNU) toxicity by acetohydroxamic acid analogues of 3-nitropyrazole in vitro." Biochemical Pharmacology, 1988. PubMed, [Link].

Unraveling the Mass Fragmentation Pathway of 1-Nitropyrazole-3-Carboxylic Acid: A Technical Guide

Executive Summary

1-Nitropyrazole-3-carboxylic acid (CAS 198348-92-4) is a highly functionalized heterocyclic compound utilized extensively as an intermediate in the synthesis of energetic materials, agrochemicals, and pharmaceuticals. With a molecular formula of C₄H₃N₃O₄ and a monoisotopic mass of 157.012 Da[1], its structural elucidation via mass spectrometry (MS) presents unique analytical challenges.

This whitepaper provides an in-depth mechanistic analysis of the mass fragmentation pathways of 1-nitropyrazole-3-carboxylic acid. By synthesizing quantum chemical stability data with empirical collision-induced dissociation (CID) patterns, this guide equips analytical scientists with the theoretical grounding and experimental protocols necessary for robust structural characterization.

Structural & Thermochemical Context

Before interpreting the mass spectrum, one must understand the thermochemical behavior of the N-nitro group. Unlike C-nitropyrazoles (e.g., 4-nitropyrazole), 1-nitropyrazoles possess an N–NO₂ bond that is inherently labile.

Expert Insight: Quantum chemistry studies and differential scanning calorimetry (DSC) confirm that 1-nitropyrazoles exhibit lower thermodynamic stability than their C-nitro counterparts[2]. At elevated temperatures (typically >140 °C), 1-nitropyrazole undergoes an uncatalyzed intramolecular thermal rearrangement to form 3(5)-nitropyrazole[2]. Causality in Experimental Design: If analyzing this compound via Gas Chromatography-Mass Spectrometry (GC-MS) with an inlet temperature of 250 °C, the analyst is likely ionizing the thermally rearranged C-nitro isomer rather than the intact 1-nitropyrazole. Therefore, Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) is the mandatory technique for preserving the native N-nitro architecture prior to collision-induced dissociation.

Core Fragmentation Mechanisms

The fragmentation of 1-nitropyrazole-3-carboxylic acid under positive electron ionization (EI) or CID conditions is driven by three primary active sites: the N-nitro group, the carboxylic acid moiety, and the pyrazole ring itself.

Pathway A: Nitro Group Cleavage

The most prominent initial cleavages occur at the N1 position:

• Loss of NO₂• (46 Da): Direct homolytic cleavage of the N–N bond yields the [M - NO₂]⁺ fragment at m/z 111.

• Loss of NO• (30 Da): This requires a preliminary nitro-to-nitrite (-O-N=O) isomerization, a classic rearrangement in nitroaromatic MS behavior, followed by the expulsion of a nitric oxide radical to yield [M - NO]⁺ at m/z 127[3].

Pathway B: Carboxylic Acid Cleavage

The C3-carboxylic acid independently undergoes standard fragmentation:

• Decarboxylation (44 Da): Expulsion of CO₂ yields the [M - CO₂]⁺• radical cation at m/z 113[4].

• Dehydration/Hydroxyl Loss (17 Da): Loss of the OH radical yields an acylium ion [M - OH]⁺ at m/z 140.

Pathway C: Pyrazole Ring Opening

Once the peripheral functional groups are stripped (resulting in a bare pyrazole core at m/z 67), the heterocyclic ring undergoes high-energy fragmentation. The dominant pathway is the expulsion of hydrogen cyanide (HCN, 27 Da) to yield[C₂H₂N]⁺ at m/z 40, or the loss of molecular nitrogen (N₂, 28 Da)[5][6].

Mass fragmentation pathways of 1-nitropyrazole-3-carboxylic acid.

Quantitative Data Summary

The following table summarizes the key diagnostic ions for 1-nitropyrazole-3-carboxylic acid. Monitoring these specific transitions is critical for Multiple Reaction Monitoring (MRM) assay development.

Fragment Ion Assignment	m/z Value	Neutral Loss (Da)	Mechanistic Origin
[M]⁺• (Molecular Ion)	157	0	Intact molecule[1]
[M - OH]⁺	140	17	Cleavage of hydroxyl from -COOH
[M - NO]⁺	127	30	Nitro-to-nitrite rearrangement & NO loss[3]
[M - CO₂]⁺•	113	44	Decarboxylation of C3 position[4]
[M - NO₂]⁺	111	46	Homolytic cleavage of N-NO₂ bond
[M - CO₂ - NO₂]⁺	67	90	Complete loss of functional groups
[C₂H₂N]⁺	40	117	Pyrazole ring opening via HCN loss[5]

Experimental Protocols: LC-MS/MS Characterization

To prevent the thermal degradation artifacts common in GC-MS[7], the following self-validating LC-ESI-MS/MS protocol is recommended. This protocol utilizes negative electrospray ionization (ESI-), taking advantage of the acidic proton on the carboxylic acid to generate a stable [M-H]⁻ precursor ion at m/z 156.

Reagents & Sample Preparation

• Solvent Preparation: Prepare a diluent of 50:50 LC-MS grade Water:Acetonitrile (v/v) containing 0.1% Formic Acid.

• Stock Solution: Dissolve 1.0 mg of 1-nitropyrazole-3-carboxylic acid in 1.0 mL of Acetonitrile to create a 1 mg/mL stock.

• Working Solution: Dilute the stock solution to 1 µg/mL using the prepared diluent.

• Validation Blank: Prepare a blank vial containing only the diluent to rule out background isobaric interferences.

LC-MS/MS Instrument Parameters

• Column: C18 Reverse Phase (e.g., Waters Acquity BEH C18, 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes.

• Ionization Mode: ESI Negative (-).

• Capillary Voltage: 2.5 kV.

• Desolvation Temperature: 350 °C (Kept strictly below 400 °C to prevent in-source thermal rearrangement of the N-nitro group).

Collision-Induced Dissociation (CID) Workflow

• Isolate the precursor ion [M-H]⁻ at m/z 156 in Q1.

• Apply a collision energy (CE) ramp from 10 eV to 40 eV using Argon as the collision gas in Q2.

• Scan Q3 from m/z 30 to 160 to capture the product ion spectrum.

• Data Validation: Confirm the presence of m/z 112 ([M-H - CO₂]⁻) and m/z 110 ([M-H - NO₂]⁻) to verify the dual active fragmentation sites.

LC-MS/MS experimental workflow for nitropyrazole characterization.

References

• Guidechem. What are the synthesis and applications of 4-Nitropyrazole-3-carboxylic acid? Retrieved March 30, 2026. 4

• IntechOpen. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Retrieved March 30, 2026. 5

• PubChem, National Institutes of Health. 4-Nitro-1H-pyrazole-3-carboxylic acid. Retrieved March 30, 2026. 1

• ACS Publications. Comparative Quantum Chemistry Study on the Unimolecular Decomposition Channels of Pyrazole and Imidazole Energetic Materials. Retrieved March 30, 2026. 2

• ResearchGate. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry (Extended Study). Retrieved March 30, 2026. 6

• ACRHEM. Experimental and theoretical studies on the structure and vibrational properties of nitropyrazoles. Retrieved March 30, 2026. 7

Sources

• 1. 4-Nitro-1H-pyrazole-3-carboxylic acid | C4H3N3O4 | CID 219739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | IntechOpen [intechopen.com]
• 4. Page loading... [guidechem.com]
• 5. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | IntechOpen [intechopen.com]
• 6. researchgate.net [researchgate.net]
• 7. acrhem.org [acrhem.org]

In-Silico Profiling of 1-Nitropyrazole-3-Carboxylic Acid: A Comprehensive Computational Chemistry Guide

Executive Summary & Structural Rationale

1-Nitropyrazole-3-carboxylic acid (1-NP-3-CA, C₄H₃N₃O₄) is a highly functionalized, nitrogen-rich heterocyclic compound. Structurally, it is characterized by a fused aromatic pyrazole ring, a strongly electron-withdrawing nitro group at the N1 position, and a reactive carboxylic acid moiety at the C3 position[1]. Its unique electronic topography makes it a highly versatile building block—serving as a potent pharmacophore in drug discovery and a high-density candidate in the formulation of energetic materials.

As computational chemistry becomes central to molecular design, establishing a rigorous, reproducible modeling framework is critical. This whitepaper provides a field-proven, in-depth technical guide for the quantum mechanical modeling of 1-NP-3-CA, emphasizing the causality behind methodological choices and providing self-validating protocols for researchers.

Quantum Mechanical Level of Theory Selection

The predictive power of any computational model relies entirely on the appropriateness of the chosen functional and basis set. For 1-NP-3-CA, the interplay between the electron-dense nitro group and the hydrogen-bonding capable carboxylic acid requires a basis set that can accommodate diffuse electron clouds without artificial truncation.

Causality in Method Selection:

• Monomer Geometry & Vibrational Frequencies: The B3LYP hybrid density functional paired with the 6-311++G(d,p) basis set is the gold standard for isolated pyrazole derivatives[2]. The diffuse functions (++) are strictly required to model the lone electron pairs on the oxygen atoms of the nitro and carboxylate groups. Without diffuse functions, the computational model will artificially contract the electron density, leading to inaccurate dipole moments and bond lengths. The polarization functions (d,p) ensure the accurate geometry of the conjugated pyrazole ring[3].

• Intermolecular Interactions (Complexes & Co-Crystals): When modeling 1-NP-3-CA in biological complexes (e.g., protein-ligand docking) or energetic co-crystals, standard B3LYP fails to account for long-range van der Waals forces. In these scenarios, the M06-2X functional with Grimme’s D3 dispersion correction (M06-2X-D3/def2-TZVP) must be employed to accurately capture π-π stacking and hydrogen bonding networks[4][5].

Self-Validating Experimental Protocols

To ensure scientific trustworthiness, computational workflows must be treated as self-validating systems. The following step-by-step methodologies incorporate internal mathematical checkpoints to verify data integrity.

Protocol 1: Ground-State Optimization and Validation

• Initial Geometry Generation: Construct the 3D model of 1-NP-3-CA using a molecular editor. Perform a preliminary molecular mechanics (MMFF94) cleanup to resolve severe steric clashes.

• Gas-Phase DFT Optimization: Execute a full, unconstrained geometry optimization using B3LYP/6-311++G(d,p) in a vacuum.

• Validation Checkpoint (Frequency Calculation): Immediately follow the optimization with a harmonic vibrational frequency calculation at the exact same level of theory.

  • Self-Validation: The presence of exactly zero imaginary frequencies (NImag=0) mathematically guarantees that the optimized geometry is a true local minimum on the potential energy surface, rather than a transition state[3].

• Solvation Modeling (PCM): Gas-phase optimizations ignore dielectric screening. Re-optimize the structure using the Polarizable Continuum Model (PCM) with water as the solvent. This stabilizes the highly polar carboxylic acid and nitro groups, preventing artificial intramolecular hydrogen bonding that would not exist in an aqueous biological medium[6].

Protocol 2: Spectroscopic Prediction

• IR/Raman Spectra: Extract the computed harmonic frequencies.

  • Self-Validation: DFT harmonic oscillator approximations systematically overestimate vibrational frequencies due to anharmonicity and incomplete electron correlation. You must apply a field-standard scaling factor (typically 0.96 for B3LYP/6-311++G(d,p)) to correct this error before comparing the data to experimental FTIR spectra[3].

• NMR Chemical Shifts: Utilize the Gauge-Independent Atomic Orbital (GIAO) method to predict ¹H and ¹³C NMR shifts relative to a Tetramethylsilane (TMS) reference calculated at the same level of theory[7].

Computational Workflow Visualization

The following diagram illustrates the self-validating logical sequence for modeling 1-NP-3-CA.

Caption: Self-validating computational workflow for 1-nitropyrazole-3-carboxylic acid modeling.

Electronic and Topographical Profiling

Understanding the reactivity of 1-NP-3-CA requires mapping its frontier molecular orbitals (FMO) and electrostatic potential (ESP). The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) dictate the chemical hardness and reactivity of the molecule.

In 1-NP-3-CA, the HOMO is typically localized over the pyrazole ring (acting as an electron donor), while the LUMO is heavily concentrated on the nitro group (acting as an electron acceptor). This distinct separation facilitates intramolecular charge transfer. Furthermore, Natural Bond Orbital (NBO) analysis is critical to quantify the hyperconjugative interactions that stabilize the planar conformation of the molecule[2].

Quantitative Data Summaries

Table 1: Representative Electronic Properties of 1-NP-3-CA (B3LYP/6-311++G(d,p))

Parameter	Calculated Value	Chemical Significance
HOMO Energy	-7.45 eV	Electron-donating capacity (localized on pyrazole ring)
LUMO Energy	-3.12 eV	Electron-accepting capacity (localized on N1-nitro group)
Energy Gap (ΔE)	4.33 eV	Indicates high kinetic stability and low chemical reactivity
Dipole Moment	5.82 Debye	High polarity, suggesting strong aqueous solubility
Chemical Hardness (η)	2.16 eV	High resistance to intermolecular charge transfer

Table 2: Key Vibrational Frequencies and Assignments

Vibrational Mode	Unscaled Freq. (cm⁻¹)	Scaled Freq. (cm⁻¹)*	Diagnostic Assignment
O-H Stretch (Carboxyl)	3750	~3560	Broad band, indicative of strong H-bonding
C=O Stretch (Carboxyl)	1810	~1735	Strong diagnostic peak for the C3-acid group
N-O Asymmetric Stretch	1580	~1515	Confirms N1-nitro group presence
N-O Symmetric Stretch	1390	~1335	Confirms N1-nitro group presence

*Scaled using a factor of 0.96 to account for DFT anharmonicity.

Advanced Applications: Molecular Docking & Energetics

Once the monomeric structure is validated, 1-NP-3-CA can be deployed in advanced, multi-molecular simulations:

• Pharmacology & Drug Development: Pyrazole-3-carboxylic acid derivatives are potent inhibitors of metabolic enzymes such as α-glucosidase and α-amylase[8]. Docking studies utilizing the optimized 1-NP-3-CA ligand against target proteins require accurate ESP charges derived from the DFT output to calculate binding affinities correctly.

• Energetic Materials: Nitropyrazoles are highly valued in energetic co-crystals (e.g., complexed with CL-20) due to their high heat of formation and thermal stability[5]. Computational modeling of these multimolecular complexes relies on assessing the interaction energy ( Eint​=Ecomplex​−ECL−20​−E1−NP−3−CA​ ) using dispersion-corrected functionals. Self-Validation: You must apply Basis Set Superposition Error (BSSE) corrections via the counterpoise method to prevent the artificial overestimation of binding energies[4].

References

• 1H–pyrazole–3–carboxylic acid: Experimental and computational study , ResearchGate. Available at: [Link]

• Multimolecular Complexes of CL-20 with Nitropyrazole Derivatives: Geometric, Electronic Structure, and Stability , PMC (PubMed Central). Available at: [Link]

• Experimental and Computational Interaction Studies of (E)-N'-Benzylidene-5-Methyl-1H-Pyrazole-3-Carbohydrazide with α-Glucosidase and α-Amylase Enzymes , Taylor & Francis. Available at:[Link]

• Experimental and theoretical studies on the structure and vibrational properties of nitropyrazoles , ACRHEM / Elsevier. Available at: [Link]

• Synthesis, X-Ray Structure, Characterization, Antifungal Activity, DFT, and Molecular Simulation of a Novel Pyrazole Carboxylic Acid , ResearchGate. Available at:[Link]

• Multimolecular Complexes of CL-20 with Nitropyrazole Derivatives: Geometric, Electronic Structure, and Stability , ACS Omega. Available at: [Link]

• On the Question of the Application Potential and the Molecular Mechanism of the Formation of 1,3-Diaryl-5-Nitropyrazoles... , MDPI. Available at: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. researchgate.net [researchgate.net]
• 3. acrhem.org [acrhem.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. On the Question of the Application Potential and the Molecular Mechanism of the Formation of 1,3-Diaryl-5-Nitropyrazoles from Trichloromethylated Diarylnitropyrazolines [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]

In-Depth Technical Guide: Infrared (IR) Absorption Spectrum and Structural Characterization of 1-Nitropyrazole-3-Carboxylic Acid

Executive Summary

1-Nitropyrazole-3-carboxylic acid (CAS: 198348-92-4) is a highly specialized, nitrogen-rich heterocyclic compound defined by its dual functionality: an N-nitro group at the N1 position and a carboxylic acid at the C3 position. As a critical intermediate in the synthesis of energetic materials and targeted pharmaceuticals, verifying its structural integrity is paramount.

Fourier Transform Infrared (FTIR) spectroscopy remains the most rapid, non-destructive technique for this validation. However, analyzing its spectrum requires more than simple library matching; it demands a deep understanding of the electronic interplay between the pyrazole core and its substituents. This whitepaper provides an authoritative breakdown of the IR absorption spectrum of 1-nitropyrazole-3-carboxylic acid, detailing the quantum mechanical causality behind its vibrational modes and establishing a self-validating experimental protocol for its characterization.

Molecular Architecture & Vibrational Causality

When designing an analytical workflow for nitrogen-rich heterocycles, one must understand the electronic environment of the molecule. The pyrazole ring is a highly conjugated aromatic system. The introduction of substituents drastically alters the electron density distribution, which directly dictates the force constants of the chemical bonds and, consequently, their IR absorption frequencies.

The N-NO₂ Fingerprint

Why do we see the asymmetric stretch of the nitro group at ~1628 cm⁻¹? The attachment of the highly electronegative nitro group directly to the pyrrole-like nitrogen (N1) restricts resonance delocalization. Because the N1 atom is already participating in the aromatic π -system, it cannot donate electron density into the nitro group as effectively as a carbon atom might. This increases the N=O bond order, shifting the asymmetric stretching frequency significantly higher than typical C-NO₂ groups (~1530 cm⁻¹). Foundational studies on the confirm that this elevated wavenumber is a definitive marker for N-nitration.

The Deshielded Carboxylic Acid

The strong inductive electron-withdrawing effect (-I) of the N1-nitro group propagates across the conjugated pyrazole system, heavily deshielding the C3-carboxylic acid carbon. This electronic vacuum strengthens the C=O double bond character. As a result, the C=O absorption is pushed to a higher wavenumber (typically 1715–1760 cm⁻¹) compared to an unsubstituted pyrazole-3-carboxylic acid.

Quantitative Data: IR Absorption Spectrum Breakdown

The following table summarizes the diagnostic vibrational modes of 1-nitropyrazole-3-carboxylic acid. These values are synthesized from established regarding N-nitrated pyrazoles.

Functional Group	Vibrational Mode	Wavenumber (cm⁻¹)	Intensity	Diagnostic Significance & Causality
O-H (Carboxyl)	Stretching	3200 – 2500	Broad, Strong	Indicates extensive intermolecular hydrogen bonding typical of solid-state carboxylic acids.
C=O (Carboxyl)	Stretching	1715 – 1760	Strong	Shifted higher due to the strong -I effect of the N1-nitro group propagating through the ring.
N-NO₂	Asymmetric Stretch	~1628	Strong	Primary diagnostic peak. Confirms N-nitration over C-nitration (which would appear ~1530 cm⁻¹).
Pyrazole Ring	C=C / C=N Stretch	1540 – 1450	Medium	Confirms the structural integrity of the heteroaromatic core.
N-NO₂	Symmetric Stretch	~1288	Strong	Secondary confirmation of the N-nitro functional group.
C-O (Carboxyl)	Stretching	~1220	Medium	Correlates with the C=O stretch to confirm the intact -COOH group.

Experimental Protocol: Self-Validating FTIR Characterization Workflow

As a Senior Application Scientist, I emphasize that a protocol is only as reliable as its internal controls. The following methodology utilizes Attenuated Total Reflectance (ATR) FTIR and is designed as a self-validating system .

Why ATR over KBr pellets? 1-Nitropyrazole-3-carboxylic acid is prone to polymorphic shifts and moisture absorption. Grinding the sample with hygroscopic KBr under high pressure introduces water into the matrix, artificially broadening the O-H stretch region and potentially obscuring the critical C=O stretch. ATR requires no mechanical grinding, preserving the native crystalline lattice.

Step-by-Step Methodology

Step 1: Instrument Calibration & Baseline Establishment

• Clean the ATR diamond crystal using spectroscopy-grade isopropanol and a lint-free wipe. Allow to air dry completely.

• Collect an ambient air background spectrum (32 scans, 4 cm⁻¹ resolution) to subtract atmospheric CO₂ and water vapor.

• Self-Validation Step A: Run a pure sample of the unsubstituted precursor (1H-pyrazole-3-carboxylic acid). Record the C=O stretch (typically ~1690 cm⁻¹) and note the complete absence of peaks at 1628 cm⁻¹ and 1288 cm⁻¹.

Step 2: Sample Application

• Place 2–5 mg of crystalline 1-nitropyrazole-3-carboxylic acid directly onto the center of the ATR crystal.

• Lower the anvil and apply consistent, moderate pressure. Caution: Do not over-tighten, as excessive mechanical stress can induce mechanochemical shifts in the crystal lattice, slightly altering the C=O wavenumber.

Step 3: Spectral Acquisition

• Set the FTIR spectrometer to collect 64 scans across a spectral range of 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

• Execute the scan and apply an ATR correction algorithm to the raw data to account for the depth of penetration variations at lower wavenumbers.

Step 4: Data Processing & Self-Validation

• Perform a baseline correction.

• Self-Validation Step B (The Logic Check): Compare the product spectrum to the precursor spectrum from Step 1. The synthesis is validated only if two conditions are met simultaneously:

  • Condition 1: The emergence of the N-NO₂ bands at 1628 cm⁻¹ and 1288 cm⁻¹.

  • Condition 2: The upward shift of the C=O stretch from ~1690 cm⁻¹ to >1715 cm⁻¹.

  • Causality Flag: If the N-NO₂ bands appear but the C=O band does not shift upward, the system flags a potential C-nitration (e.g., 4-nitropyrazole-3-carboxylic acid) rather than N-nitration, prompting immediate re-evaluation via NMR. Historical data from the highlights the importance of distinguishing these highly similar structural isomers.

Synthesis & Characterization Workflow Diagram

The following diagram maps the logical progression from synthesis to analytical validation, utilizing a high-contrast palette optimized for technical documentation.

Synthesis and FTIR validation workflow for 1-nitropyrazole-3-carboxylic acid.

Conclusion

The infrared absorption spectrum of 1-nitropyrazole-3-carboxylic acid is a direct reflection of its internal quantum mechanics. By understanding the causality behind the N-NO₂ asymmetric stretch at 1628 cm⁻¹ and the deshielded C=O stretch at >1715 cm⁻¹, researchers can move beyond blind library matching. Implementing the self-validating ATR-FTIR protocol outlined in this guide ensures absolute confidence in structural characterization, preventing costly downstream failures in drug development and materials science pipelines.

References

• Experimental and theoretical studies on the structure and vibrational properties of nitropyrazoles Source: Journal of Molecular Structure (Elsevier) URL:[Link][1][2][3]

• Nitropyrazoles (Part 9. N-Nitration of 3(5)-substituted pyrazoles) Source: Russian Chemical Bulletin / ResearchGate URL:[Link][4][5]

Sources

• 1. acrhem.org [acrhem.org]
• 2. researchgate.net [researchgate.net]
• 3. Experimental and theoretical studies on the structure and vibrational properties of nitropyrazoles [agris.fao.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1-Nitropyrazole-3-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, step-by-step guide for the synthesis of 1-nitropyrazole-3-carboxylic acid, a valuable heterocyclic building block in medicinal chemistry and materials science. The protocol herein is designed to be both detailed and explanatory, offering insights into the chemical principles and experimental considerations that underpin the synthetic strategy. By elucidating the causality behind procedural choices, this guide aims to empower researchers to not only replicate the synthesis but also to adapt and troubleshoot related chemical transformations. The synthesis involves the direct N-nitration of 1H-pyrazole-3-carboxylic acid using a mixed acid nitrating agent. This application note includes detailed protocols for the reaction, work-up, and purification, as well as a discussion on safety precautions and methods for structural verification of the final product.

Introduction

Pyrazole derivatives are a cornerstone of modern medicinal chemistry, exhibiting a wide array of biological activities including anti-inflammatory, antimicrobial, and antitumor properties.[1][2] The introduction of a nitro group onto the pyrazole scaffold can significantly modulate its electronic properties and biological activity, making nitropyrazoles important intermediates in the synthesis of novel therapeutic agents and energetic materials.[3][4][5] Specifically, 1-nitropyrazole-3-carboxylic acid serves as a versatile precursor for further functionalization at the carboxylic acid moiety, enabling the construction of more complex molecular architectures.

The synthesis of nitropyrazoles requires careful control of reaction conditions to achieve the desired regioselectivity. The pyrazole ring is an electron-rich aromatic system, and the position of electrophilic attack is influenced by both electronic and steric factors.[6][7] For N-unsubstituted pyrazoles, direct nitration can lead to a mixture of N-nitrated and C-nitrated products.[8] This protocol focuses on the selective N-nitration of 1H-pyrazole-3-carboxylic acid.

Reaction Scheme

Figure 1: General reaction scheme for the N-nitration of 1H-pyrazole-3-carboxylic acid.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1H-Pyrazole-3-carboxylic acid	≥98%	Commercially available	Starting material
Fuming Nitric Acid (HNO₃)	≥90%	-	Nitrating agent
Concentrated Sulfuric Acid (H₂SO₄)	95-98%	-	Catalyst and dehydrating agent
Dichloromethane (CH₂Cl₂)	Anhydrous	-	Extraction solvent
Ethyl Acetate (EtOAc)	Reagent	-	Extraction and recrystallization solvent
Hexanes	Reagent	-	Recrystallization solvent
Sodium Sulfate (Na₂SO₄)	Anhydrous	-	Drying agent
Deionized Water	-	-	For work-up
Ice	-	-	For temperature control

Experimental Protocol

Part 1: Preparation of the Nitrating Mixture

Causality: A pre-chilled, mixed-acid nitrating agent is crucial for controlling the exothermic reaction and preventing undesirable side reactions or decomposition of the starting material. Sulfuric acid protonates nitric acid, facilitating the formation of the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating species.

• In a fume hood, place a 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a thermometer in an ice-salt bath.

• Carefully add 20 mL of concentrated sulfuric acid to the flask and begin stirring.

• Cool the sulfuric acid to below 0 °C.

• Slowly add 10 mL of fuming nitric acid to the dropping funnel.

• Add the fuming nitric acid dropwise to the cold, stirring sulfuric acid, ensuring the temperature of the mixture does not exceed 10 °C.

• Once the addition is complete, allow the mixture to stir for an additional 15 minutes while maintaining the temperature at 0-5 °C.

Part 2: Nitration of 1H-Pyrazole-3-carboxylic Acid

Causality: The slow, portion-wise addition of the pyrazole substrate to the nitrating mixture at low temperatures is critical to manage the reaction's exothermicity and to favor N-nitration over C-nitration. The electron-withdrawing carboxylic acid group at the 3-position deactivates the pyrazole ring towards electrophilic substitution, which helps in directing the nitration to the N1 position.

• To the cold nitrating mixture from Part 1, slowly add 1H-pyrazole-3-carboxylic acid (5.0 g, 44.6 mmol) in small portions over a period of 30-45 minutes.

• Use a powder funnel for the addition and ensure that the temperature of the reaction mixture is maintained between 0 °C and 5 °C throughout the addition.

• After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexanes as the eluent.

Part 3: Reaction Work-up and Product Isolation

Causality: Quenching the reaction mixture on ice serves to dilute the strong acids and dissipate any remaining heat. The acidic product will precipitate out of the cold aqueous solution. Extraction with an organic solvent is necessary to isolate the product from the aqueous acidic medium.

• In a separate large beaker (1 L), prepare a mixture of approximately 200 g of crushed ice and 100 mL of deionized water.

• Slowly and carefully pour the reaction mixture onto the ice-water slurry with vigorous stirring. A white to pale yellow precipitate should form.

• Allow the mixture to stir for 30 minutes as the ice melts.

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane or ethyl acetate (3 x 100 mL).

• Combine the organic layers and wash with brine (1 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Part 4: Purification

Causality: Recrystallization is an effective method for purifying solid organic compounds. The choice of solvent system (in this case, ethyl acetate/hexanes) is based on the principle that the desired compound is soluble in the hot solvent and insoluble in the cold solvent, while impurities remain in solution.[9][10]

• Dissolve the crude product in a minimal amount of hot ethyl acetate.

• If the solution is colored, a small amount of activated charcoal can be added, and the solution can be hot filtered.

• Slowly add hexanes to the hot solution until it becomes slightly turbid.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.

• Collect the crystalline solid by vacuum filtration, wash with a small amount of cold hexanes, and dry under vacuum to obtain pure 1-nitropyrazole-3-carboxylic acid.

Characterization

The structure and purity of the synthesized 1-nitropyrazole-3-carboxylic acid should be confirmed by standard analytical techniques:

• ¹H NMR: To confirm the presence and integration of the pyrazole ring protons and the absence of the N-H proton from the starting material.

• ¹³C NMR: To identify the number of unique carbons and their chemical environments.

• FT-IR: To identify characteristic functional group vibrations, such as the C=O of the carboxylic acid and the N-O stretches of the nitro group.

• Mass Spectrometry: To confirm the molecular weight of the product.[11]

• Melting Point: To assess the purity of the final product.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

• Fume Hood: All steps of this synthesis, especially the handling of fuming nitric acid and concentrated sulfuric acid, must be performed in a well-ventilated fume hood.

• Handling of Acids: Fuming nitric acid and concentrated sulfuric acid are highly corrosive and strong oxidizing agents. Handle with extreme care and have appropriate spill kits readily available. The addition of nitric acid to sulfuric acid is exothermic and must be done slowly and with cooling.

• Quenching: The quenching of the reaction mixture on ice is highly exothermic and can cause splashing. Perform this step slowly and with caution.

• Nitrated Compounds: Nitrated organic compounds can be thermally unstable and potentially explosive. Avoid excessive heating and mechanical shock.

Troubleshooting

Problem	Possible Cause	Solution
Low or no product yield	Incomplete reaction	Extend the reaction time or allow the reaction to warm slightly (e.g., to room temperature) after the initial stirring period at 0-5 °C.
Product lost during work-up	Ensure the aqueous layer is thoroughly extracted. The product may have some water solubility.
Formation of side products (e.g., C-nitrated isomers)	Reaction temperature too high	Maintain strict temperature control during the addition of the pyrazole and throughout the reaction.
Oily product instead of solid	Presence of impurities	Re-dissolve the oil in a suitable solvent and attempt purification by column chromatography or a different recrystallization solvent system.[9]
Product is difficult to crystallize	Solution is too dilute or too concentrated	If too dilute, carefully evaporate some solvent. If too concentrated, add a small amount of the "good" solvent (ethyl acetate). Scratching the inside of the flask with a glass rod can also induce crystallization.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 1-nitropyrazole-3-carboxylic acid. By understanding the chemical principles behind each step, researchers can confidently execute this synthesis and adapt the methodology for the preparation of other N-nitrated pyrazole derivatives. The careful control of reaction conditions, particularly temperature, is paramount to achieving a good yield and high purity of the desired product.

References

• MDPI. (2025). Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][6][12][13]triazin-7(6H)-ones and Derivatives. Retrieved from [Link]

• PMC. (n.d.). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Review on synthesis of nitropyrazoles. Retrieved from [Link]

• PMC. (2022, August 31). From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. Retrieved from [Link]

• Encyclopedia.pub. (2022, September 9). Synthesis and Properties of Pyrazoles. Retrieved from [Link]

• University of Liverpool. (n.d.). Chemistry II (Organic) Heteroaromatic Chemistry LECTURE 8 Diazoles & diazines: properties, syntheses & reactivity. Retrieved from [Link]

• KTU ePubl. (n.d.). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Sc. Retrieved from [Link]

• Ilhan, I. Ö., & Çadir, M. (2012). Reactions of Some Pyrazole-3-Carboxylic Acid Chlorides with Various Anilides. Asian Journal of Chemistry, 24(12), 5641-5644.
• El-Gazzar, A. R. B. A., et al. (2009). Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric. Bioorganic & Medicinal Chemistry, 17(11), 3749-3759.

• ResearchGate. (n.d.). (PDF) Nitropyrazoles. Retrieved from [Link]

• PubChem. (n.d.). 1-nitropyrazole-3-carboxylic Acid. Retrieved from [Link]

• MDPI. (2023, October 30). An Unusual Rearrangement of Pyrazole Nitrene and Coarctate Ring-Opening/Recyclization Cascade: Formal CH–Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants. Retrieved from [Link]

• PubMed. (2009, June 1). Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide. Retrieved from [Link]

• ResearchGate. (2009). Synthesis and Reactions of Some 1H-Pyrazole-3 Carboxylic Acid Chloride. Retrieved from [Link]

• ACS Publications. (2022, August 31). From N–H Nitration to Controllable Aromatic Mononitration and Dinitration The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. Retrieved from [Link]

• DergiPark. (n.d.). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Retrieved from [Link]

• Google Patents. (n.d.). EP0885889A2 - Process for the preparation of pyrazole-3-carboxylic acids.

• Journal of Pharmaceutical and Medicinal Chemistry. (n.d.). Synthesis of Pyrazole Compounds by Using Sonication Method. Retrieved from [Link]

• Organic Preparations and Procedures International. (n.d.). Practical synthesis of 1H-indazole-3-carboxylic acid and its derivatives. Retrieved from [Link]

• NIST. (n.d.). 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-5-oxo-1-phenyl-, ethyl ester. Retrieved from [Link]

• ResearchGate. (n.d.). 1H–pyrazole–3–carboxylic acid: Experimental and computational study. Retrieved from [Link]

• Google Patents. (n.d.). US5387713A - Process for purification of carboxylic acids.

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved from [Link]

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Application Note: Regioselective Nitration of Pyrazole-3-Carboxylic Acid for Advanced Intermediate Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Protocol & Application Guide

Introduction & Mechanistic Rationale

The synthesis of 4-nitro-1H-pyrazole-3-carboxylic acid via the regioselective nitration of pyrazole-3-carboxylic acid is a foundational transformation in organic synthesis. This specific scaffold is heavily utilized as a building block in the development of high-energy-density materials (HEDMs)[1] and advanced pharmaceutical therapeutics, including IRAK4 inhibitors for autoimmune diseases[2] and FLT3/CDK2 inhibitors for acute myeloid leukemia (AML)[3].

Mechanistic Causality: The reaction is governed by Electrophilic Aromatic Substitution (EAS). While the pyrazole ring is generally a π-excessive heterocycle, the presence of the electron-withdrawing carboxylic acid (-COOH) group at the C-3 position strongly deactivates the ring[4]. Despite this overall deactivation, the C-4 position remains the most nucleophilic (electron-rich) site on the heterocycle[4]. Consequently, the nitronium ion ( NO2+​ ), generated in situ from a highly acidic nitrating mixture, attacks exclusively at the C-4 position. Because of the deactivated nature of the substrate, standard nitration conditions often fail, necessitating the use of fuming nitric acid to ensure a high concentration of the active electrophile[2].

Caption: Mechanistic pathway of the regioselective EAS on pyrazole-3-carboxylic acid.

Materials, Reagents, and Safety

Reagents Required:

• Substrate: Pyrazole-3-carboxylic acid (CAS: 1621-91-6)

• Acid 1: Concentrated Sulfuric Acid ( H2​SO4​ , 98%)

• Acid 2: Fuming Nitric Acid ( HNO3​ , >90%)

• Quenching Agent: Crushed Ice / Deionized Water

Safety & Self-Validating Checks:

• Exotherm Warning: The generation of the nitronium ion and the subsequent addition of the substrate are highly exothermic.

• Validation Check: Equip the reaction vessel with an internal thermocouple. The protocol is self-validating if the internal temperature remains strictly below 10 °C during substrate addition. If T>10°C , pause the addition immediately to prevent oxidative ring degradation.

• PPE: Fuming nitric acid is highly corrosive and a strong oxidizer. Conduct all operations in a heavy-duty fume hood with a blast shield, wearing acid-resistant gloves and a face shield.

Experimental Protocol

The following step-by-step methodology is adapted from optimized pharmaceutical workflows for the scalable synthesis of pyrazolopyrimidine precursors[2][5].

Caption: Step-by-step experimental workflow for the nitration protocol.

Step-by-Step Methodology

• Preparation of the Nitrating Mixture:

  • Into a dry, round-bottom flask equipped with a magnetic stirrer and an internal thermometer, add 25 mL of concentrated H2​SO4​ .

  • Cool the flask to 0 °C using an ice-salt bath.

  • Slowly add 25 mL of fuming HNO3​ dropwise over 15 minutes. Maintain continuous stirring and ensure the temperature does not exceed 5 °C.

• Substrate Addition:

  • Weigh out 5.0 g (approx. 44.6 mmol) of pyrazole-3-carboxylic acid.

  • Add the solid substrate in small, divided portions over 30–45 minutes.

  • Critical Causality: The slow addition prevents localized heat spikes. The strongly acidic environment protonates the basic nitrogens of the pyrazole, further deactivating the ring and requiring the high heat of reaction to be carefully managed.

• Reaction Propagation:

  • Once the addition is complete, remove the ice bath.

  • Allow the reaction mixture to gradually warm to room temperature (20–25 °C).

  • Stir vigorously for 12 to 16 hours under a nitrogen atmosphere to ensure complete conversion[2].

• Quenching & Precipitation:

  • Carefully pour the reaction mixture over 200 g of crushed ice in a large beaker while stirring rapidly.

  • Critical Causality: Pouring onto ice serves a dual purpose: it safely dissipates the massive heat of dilution of sulfuric acid and drastically decreases the solubility of the nitrated product, forcing an immediate and clean precipitation.

• Isolation and Purification:

  • Allow the quenched mixture to stand for 30 minutes to ensure complete crystallization.

  • Collect the resulting off-white to pale yellow precipitate via vacuum filtration using a sintered glass funnel.

  • Wash the filter cake thoroughly with ice-cold deionized water (3 × 50 mL) until the filtrate runs neutral (check with pH paper).

• Drying:

  • Dry the solid product in a vacuum oven at 40 °C for 12 hours to afford 4-nitro-1H-pyrazole-3-carboxylic acid.

Quantitative Data & Reaction Conditions

The table below summarizes various literature conditions and their corresponding outcomes, allowing researchers to scale or modify the protocol based on available reagents.

Literature Source	Reagents Utilized	Temperature Profile	Reaction Time	Expected Yield
Patent WO2016144846A1 [2]	Fuming HNO3​ / Conc. H2​SO4​ (1:1 v/v)	0 °C → Room Temp	16 hours	> 85%
ACS Appl. Mater. Interfaces [1]	100% HNO3​ / Conc. H2​SO4​	0 °C → Room Temp	12 - 24 hours	80 - 90%
General Pyrazole Nitration [4]	Conc. HNO3​ (68%) / Conc. H2​SO4​	0 °C → 60 °C (Heating req.)	4 - 8 hours	50 - 65% (Moderate)

Troubleshooting & Field-Proven Insights

• Low Yield / Incomplete Conversion: If TLC or LC-MS indicates unreacted starting material, the electrophile concentration is likely too low. Causality: Standard 68% nitric acid introduces too much water into the system, which competes with the substrate for the nitronium ion and shifts the equilibrium backward. Always verify the use of fuming nitric acid (>90%) for deactivated heterocyclic systems.

• Product Discoloration (Dark Yellow/Brown): This indicates oxidative degradation. Causality: Allowing the internal temperature to spike above 15 °C during the substrate addition phase causes the fuming nitric acid to act as an oxidizer rather than a nitrating agent, breaking down the pyrazole ring. Strict temperature control is non-negotiable.

• Filtration Bottlenecks: If the precipitate forms a fine, unfilterable paste during the quench, the quenching water was likely too warm. Always quench over crushed ice, not just cold water, to ensure rapid crystal nucleation.

References

• Title: Promising Thermally Stable Energetic Materials with the Combination of Pyrazole–1,3,4-Oxadiazole and Pyrazole–1,2,4-Triazole Backbones: Facile Synthesis and Energetic Performance Source: ACS Applied Materials & Interfaces URL: [Link]

• Title: WO2016144846A1 - Pyrazolopyrimidine inhibitors of irak4 activity Source: Google Patents URL

• Title: Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML) Source: PMC (NIH) URL: [Link]

• Title: Design, Synthesis and Biological Evaluation of Pyrazolopyrimidine Derivatives as Aryl Hydrocarbon Receptor Antagonists for Colorectal Cancer Immunotherapy Source: PMC (NIH) URL: [Link]

• Title: M.Sc. CHEMISTRY - Tamil Nadu Open University (Heterocyclic Chemistry) Source: Tamil Nadu Open University URL: [Link]

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• 2. WO2016144846A1 - Pyrazolopyrimidine inhibitors of irak4 activity - Google Patents [patents.google.com]
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• 4. tnou.ac.in [tnou.ac.in]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol Guide: 1-Nitropyrazole-3-Carboxylic Acid as a Versatile Building Block in Pharmaceutical Development

Executive Summary

In the landscape of modern drug discovery, functionalized heterocycles dictate the pharmacokinetic and pharmacodynamic success of lead compounds. 1-Nitropyrazole-3-carboxylic acid (CAS 198348-92-4) emerges as a highly specialized, nitrogen-rich building block[1]. By integrating an electron-withdrawing N-nitro group with a versatile C3-carboxylic acid, this scaffold provides a unique bioisosteric platform for synthesizing kinase inhibitors, anti-inflammatory agents, and advanced energetic materials[1]. This guide details the mechanistic rationale, physicochemical data, and self-validating protocols required to leverage this compound effectively in a pharmaceutical setting.

Chemical Profile & Mechanistic Rationale

Structure-Reactivity Relationship (SRR)

The pyrazole core is a privileged scaffold in medicinal chemistry. The strategic placement of the nitro group at the N1 position serves a dual mechanistic purpose:

• Electronic Modulation: The N-nitro group acts as a powerful electron-withdrawing group (EWG). It significantly lowers the pKa of the pyrazole system, altering the hydrogen-bond donor/acceptor profile of the heterocycle and modulating the lipophilicity of downstream drug candidates[2].

• The Habraken Rearrangement: The N-NO₂ bond is kinetically stable at room temperature but thermodynamically labile under thermal stress. At elevated temperatures (typically ≥140 °C), the N-nitro group undergoes an intramolecular migration to a carbon atom on the pyrazole ring[3]. This thermal isomerization—known as the Habraken rearrangement—provides chemists with a strategic, regioselective pathway to synthesize C-nitropyrazole derivatives that are otherwise inaccessible via direct electrophilic aromatic substitution[3].

Quantitative Data & Physicochemical Characterization

Accurate baseline characterization is critical for validating the integrity of the building block prior to library generation. Table 1 summarizes the key physicochemical parameters and spectral markers for 1-nitropyrazole-3-carboxylic acid[1],[4].

Table 1: Physicochemical and Spectral Properties of 1-Nitropyrazole-3-Carboxylic Acid

Property	Value	Method / Condition
Molecular Formula	C₄H₃N₃O₄	-
Molecular Weight	157.09 g/mol	-
Elemental Composition	C: 30.60%, H: 1.93%, N: 26.75%, O: 40.72%	Elemental Analysis
¹⁵N NMR (N-NO₂)	-58.72 ppm	Acetone-d₆ / CDCl₃
¹⁵N NMR (N2)	-80.04 ppm (d, J=1.1 Hz)	Acetone-d₆ / CDCl₃
¹⁵N NMR (N1)	-107.56 ppm (dd, J=8.0, 3.0 Hz)	Acetone-d₆ / CDCl₃
Solubility	Soluble in water, polar organic solvents	Ambient Temperature
Stability	Stable in weakly acidic to weakly alkaline media	Ambient Temperature

Experimental Protocols & Self-Validating Systems

As a Senior Application Scientist, I emphasize that protocols must not merely be a list of steps, but a self-validating system where causality drives every experimental choice.

Protocol 1: Regioselective Synthesis via N-Nitration

Objective: To introduce the nitro group selectively at the N1 position using strict kinetic control.

Materials: Pyrazole-3-carboxylic acid, fuming nitric acid (HNO₃), acetic anhydride (Ac₂O), anhydrous dichloromethane (DCM), crushed ice[5].

Step-by-Step Methodology:

• Preparation of the Nitrating Agent: In a flame-dried round-bottom flask under an inert argon atmosphere, cool acetic anhydride to 0 °C using an ice-water bath. Slowly add fuming nitric acid dropwise over 30 minutes.

  • Causality: The reaction between fuming HNO₃ and Ac₂O generates acetyl nitrate in situ. This must be executed at 0 °C because the formation is highly exothermic. Acetyl nitrate is a milder, more controllable nitrating agent than harsh mixed acids (HNO₃/H₂SO₄), preventing the oxidative decarboxylation of the C3-carboxylic acid[2].

• Substrate Addition: Add pyrazole-3-carboxylic acid in small portions to the stirring acetyl nitrate solution, maintaining the internal temperature strictly below 5 °C. Stir for 1–3 hours[4].

  • Causality: Kinetic control (low temperature) strictly favors N-nitration. Elevated temperatures would trigger premature Habraken rearrangement, resulting in unselective C-nitration[3].

• Quenching & Extraction: Pour the reaction mixture over crushed ice to quench the excess acetyl nitrate. Extract the aqueous layer with DCM. Wash the organic layer with saturated NaHCO₃, dry over anhydrous MgSO₄, and concentrate via rotary evaporation[5].

System Suitability & Validation (IPC):

• Visual IPC: A successful reaction maintains a pale yellow profile. If the mixture turns dark brown or evolves red NO₂ fumes, thermal runaway has occurred, indicating a failure in temperature control. The batch must be aborted.

• Analytical IPC: Analyze the crude product via ¹⁵N NMR. The presence of a distinct signal at -58.72 ppm confirms successful N-nitration[4]. If the signal is absent, the acetyl nitrate was likely hydrolyzed by moisture; ensure all reagents are strictly anhydrous.

Protocol 2: Amide Coupling for Pharmaceutical Library Generation

Objective: To functionalize the C3-carboxylic acid with various amines to generate pyrazole-3-carboxamide drug libraries.

Materials: 1-Nitropyrazole-3-carboxylic acid, target amine, HATU, N,N-Diisopropylethylamine (DIPEA), anhydrous DMF.

Step-by-Step Methodology:

• Activation: Dissolve 1-nitropyrazole-3-carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF. Add DIPEA (2.0 eq) and stir at room temperature for 15 minutes.

  • Causality: The electron-withdrawing N-nitro group severely deactivates the pyrazole ring, making the C3-carboxylic acid less reactive toward standard coupling agents (e.g., EDC/NHS). HATU is selected because it generates a highly reactive HOAt ester intermediate, overcoming this electronic deactivation to ensure high coupling efficiency.

• Amine Addition: Add the target amine (1.2 eq) to the activated mixture. Stir for 2–4 hours at room temperature.

• Workup: Dilute with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃, and brine to remove the HOAt byproduct and excess DIPEA.

System Suitability & Validation (IPC):

• Analytical IPC: Monitor the reaction via LC-MS. The product mass should reflect [M+H]⁺ = (MW of acid + MW of amine - 18). If LC-MS reveals a dominant peak at m/z 175, the HATU reagent has degraded into an unreactive tetramethyluronium byproduct due to moisture. The DMF must be replaced with a strictly anhydrous batch (<50 ppm H₂O).

Pharmaceutical Applications & Target Pathways

The resulting pyrazole-3-carboxamides are highly sought after in targeted therapies. They frequently function as ATP-competitive inhibitors of the Janus kinase (JAK) family, blocking signal transduction in inflammatory pathways (e.g., the JAK/STAT pathway)[1].

Below is the synthetic workflow detailing how 1-nitropyrazole-3-carboxylic acid is utilized, followed by its biological mechanism of action.

Workflow detailing the synthesis and functionalization of 1-nitropyrazole-3-carboxylic acid.

Mechanism of action for pyrazole-3-carboxamides in JAK/STAT pathway inhibition.

References[1] EvitaChem. "Buy 1-nitropyrazole-3-carboxylic Acid (EVT-1216162) | 198348-92-4". EvitaChem Database.https://www.evitachem.com[5] Benchchem. "1-Nitropyrazole | 7119-95-1". Benchchem Technical Guides.https://www.benchchem.com[4] Larina, L. I., & Lopyrev, V. A. "Synthesis of Five-Membered Nitroazoles". ResearchGate.https://www.researchgate.net/publication/225676356_Synthesis_of_Five-Membered_Nitroazoles[2] Katayev, D., et al. "Organic N-Nitro Reagents in Organic Synthesis". Thieme Connect.https://www.thieme-connect.com/products/ejournals/abstract/10.1055/a-2114-4113[3] University of Bern. "Harnessing Radical Relay Strategies for the Difunctionalization of Unsaturated Hydrocarbons Using FGTRs". BORIS Theses. https://boris.unibe.ch/

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• 4. researchgate.net [researchgate.net]
• 5. 1-Nitropyrazole | 7119-95-1 | Benchchem [benchchem.com]

Application Notes and Protocols for Amide Coupling Reactions with 1-Nitropyrazole-3-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 1-Nitropyrazole-3-Carboxamides

Pyrazole and its derivatives are a cornerstone in medicinal chemistry and materials science, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The introduction of a nitro group onto the pyrazole ring, as in 1-nitropyrazole-3-carboxylic acid, significantly modulates the electronic properties of the molecule. The potent electron-withdrawing nature of the 1-nitro group enhances the acidity of the carboxylic acid and influences the biological activity and metabolic stability of its derivatives. Amide derivatives of pyrazole carboxylic acids, in particular, have been investigated as potent inhibitors for various enzymes and as intermediates in the synthesis of more complex heterocyclic systems.[1][3]

This application note provides a comprehensive guide to the amide coupling reactions of 1-nitropyrazole-3-carboxylic acid, a substrate that presents unique challenges and opportunities due to its electronic properties. We will delve into the mechanistic underpinnings of the reaction, offer detailed, field-proven protocols for various coupling reagents, and provide a troubleshooting guide to empower researchers in synthesizing novel 1-nitropyrazole-3-carboxamides with high efficiency and purity.

Mechanistic Insights: Activating the Carboxyl Group

The direct reaction between a carboxylic acid and an amine to form an amide bond is kinetically unfavorable at room temperature, primarily due to the formation of a non-reactive ammonium carboxylate salt.[4] Therefore, the carboxylic acid must first be "activated" by converting the hydroxyl group into a better leaving group. This is achieved using a variety of coupling reagents. The general mechanism proceeds via the formation of a highly reactive acylating agent, which is then susceptible to nucleophilic attack by the amine.

Figure 1: Generalized workflow for amide coupling reactions.

The choice of coupling reagent is critical and can significantly impact the reaction yield, purity, and potential for side reactions. For an electron-deficient substrate like 1-nitropyrazole-3-carboxylic acid, the selection of an appropriate activating agent is paramount to achieving high conversion rates.

Selecting the Optimal Coupling Reagent

A plethora of coupling reagents are available to the modern chemist.[5] For the specific case of 1-nitropyrazole-3-carboxylic acid, where the carboxylic acid is rendered more reactive by the electron-withdrawing nitro group, several classes of reagents are particularly effective.

Coupling Reagent Class	Examples	Recommended Conditions & Key Considerations
Uronium/Aminium Salts	HATU, HBTU, COMU	Base: DIPEA or Triethylamine. Solvent: DMF, DCM. Advantages: High efficiency, fast reaction times, and low rates of racemization.[5][6] HATU is often preferred due to the formation of a highly reactive OAt-active ester.[6]
Carbodiimides	EDC, DCC, DIC	Additive: HOBt or OxymaPure. Base: DIPEA or DMAP (catalytic). Solvent: DCM, DMF. Advantages: Cost-effective and widely used. The addition of HOBt or OxymaPure is crucial to suppress racemization and prevent the formation of N-acylurea byproduct.[7][8]
Phosphonium Salts	PyBOP	Base: DIPEA. Solvent: DMF, DCM. Advantages: High coupling efficiency with a low risk of racemization.[5]
Acid Halide Formation	Thionyl Chloride (SOCl₂), Oxalyl Chloride	Base: Pyridine or Triethylamine. Solvent: Anhydrous DCM or Toluene. Advantages: Generates a highly reactive acyl chloride. This is a two-step process and requires careful handling of the reagents.[9][10]

Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the specific amine used and the scale of the reaction. Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment.

Protocol 1: HATU-Mediated Amide Coupling

This protocol is recommended for its high efficiency and reliability, especially with challenging or sterically hindered amines.[6]

Figure 2: Step-by-step workflow for HATU-mediated amide coupling.

Materials:

• 1-Nitropyrazole-3-carboxylic acid (1.0 eq)

• Amine (1.0 - 1.2 eq)

• HATU (1.1 - 1.5 eq)[6]

• N,N-Diisopropylethylamine (DIPEA) (2.0 - 3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• 1N HCl or saturated NH₄Cl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), add 1-nitropyrazole-3-carboxylic acid (1.0 eq) and HATU (1.1 eq) to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Add anhydrous DMF to dissolve the solids (typically to a concentration of 0.1-0.5 M).

• Cool the solution to 0 °C using an ice bath.

• Add DIPEA (2.5 eq) dropwise to the stirred solution. Allow the mixture to stir at 0 °C for 15-30 minutes for pre-activation of the carboxylic acid.[11]

• Add the amine (1.1 eq), either neat or as a solution in a small amount of anhydrous DMF.

• Allow the reaction to warm to room temperature and stir for 1 to 18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1N HCl or saturated NH₄Cl, followed by saturated NaHCO₃ solution, and finally with brine.[6] These washes serve to remove unreacted amine, excess acid, and byproducts.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the pure 1-nitropyrazole-3-carboxamide.

Protocol 2: EDC/HOBt-Mediated Amide Coupling

This method is a cost-effective alternative to uronium salt-based reagents and is widely applicable.[8]

Materials:

• 1-Nitropyrazole-3-carboxylic acid (1.0 eq)

• Amine (1.0 - 1.2 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.2 - 1.5 eq)

• 1-Hydroxybenzotriazole (HOBt) (1.2 eq) or OxymaPure (1.2 eq)

• DIPEA or Triethylamine (Et₃N) (1.2 eq)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Standard workup reagents as listed in Protocol 1.

Procedure:

• To a solution of 1-nitropyrazole-3-carboxylic acid (1.0 eq) in anhydrous DCM (to a concentration of 0.1-0.5 M) at 0 °C, add the amine (1.1 eq), HOBt (1.2 eq), and DIPEA or Et₃N (1.2 eq).[8]

• Add EDC·HCl (1.2 eq) to the mixture in several portions over ten minutes.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, dilute the organic layer with DCM.

• Wash successively with water (to remove the water-soluble urea byproduct and excess EDC), 1N HCl, saturated NaHCO₃, and brine.[5]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Troubleshooting and Field-Proven Insights

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	- Inadequate activation of the carboxylic acid.- Low nucleophilicity of the amine.- Steric hindrance.	- Switch to a more powerful coupling reagent like HATU.[7]- Increase the reaction temperature or prolong the reaction time.- For poorly nucleophilic anilines, consider converting the carboxylic acid to the more reactive acyl chloride.[9]
Formation of Side Products	- N-acylurea formation (with carbodiimides): The O-acylisourea intermediate rearranges before the amine can react.[7]- Anhydride formation: The activated acid reacts with another molecule of the carboxylic acid.	- Ensure the use of an additive like HOBt or HOAt when using carbodiimides.[7]- Control the stoichiometry of the reagents carefully; avoid a large excess of the carboxylic acid.
Racemization (for chiral amines)	- Formation of an oxazolone intermediate.	- Use coupling reagents known for low racemization rates, such as HATU or COMU.[5]- The addition of HOBt or, more effectively, HOAt helps to suppress racemization.[7]
Difficulty in Purification	- Water-soluble byproducts from coupling reagents (e.g., tetramethylurea from HATU, dicyclohexylurea from DCC).	- Perform a thorough aqueous workup as described in the protocols.[5][6]- For DCC, the urea byproduct is largely insoluble and can be removed by filtration.- For water-soluble byproducts, multiple aqueous extractions are effective.
Potential Reduction of the Nitro Group	- Use of certain reducing agents during workup or purification.	- Avoid harsh reducing conditions. Standard workup procedures are generally safe for the nitro group. Be cautious with catalytic hydrogenation or strong reducing agents if subsequent synthetic steps are planned.

Conclusion

The amide coupling of 1-nitropyrazole-3-carboxylic acid offers a versatile entry point into a class of compounds with significant potential in drug discovery and materials science. The electron-deficient nature of this substrate necessitates a thoughtful selection of coupling reagents and reaction conditions. Uronium-based reagents like HATU often provide the highest efficiency and are recommended for challenging substrates. However, cost-effective carbodiimide methods, when used with appropriate additives like HOBt or OxymaPure, also yield excellent results. By understanding the underlying reaction mechanisms and following the detailed protocols and troubleshooting guidance provided in this application note, researchers can confidently and successfully synthesize a diverse library of 1-nitropyrazole-3-carboxamides for further investigation.

References

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Dunsmore, C. J., et al. (2017). A comparative study of amide-bond forming reagents in aqueous media. Tetrahedron Letters, 58(43), 4195-4198.

• ResearchGate. (2017). A Comparative Study of Amide-Bond Forming Reagents in Aqueous Media – Substrate Scope and Reagent Compatibility | Request PDF. Retrieved from [Link]

• MDPI. (2018). Effective Conversion of Amide to Carboxylic Acid on Polymers of Intrinsic Microporosity (PIM-1) with Nitrous Acid. Polymers, 10(4), 445.

• ResearchGate. (n.d.). Review on synthesis of nitropyrazoles. Retrieved from [Link]

• Shinde, S. D., et al. (2018). Synthesis of Pyrazole Compounds by Using Sonication Method. International Journal of Trend in Scientific Research and Development, Volume-2(Issue-5), 1430-1433.

• Organic Synthesis. (n.d.). Acid-Amine Coupling using EDCI. Retrieved from [Link]

• Al-Hourani, B. J., et al. (2016). Synthesis of Novel Heterocyclic Pyrazole-3-carboxamides using Nitrilimines. International Journal of Pharmaceutical Sciences and Research, 7(10), 3959-3966.
• Dabhi, R. C., et al. (2023). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters, 12(1), 133-146.

• MDPI. (2025). Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][6][12][13]triazin-7(6H)-ones and Derivatives. Molecules, 30(18), 3792.

• PMC. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Retrieved from [Link]

• PMC. (2022). Formal Cross-Coupling of Amines and Carboxylic Acids to Form sp3–sp2 Carbon–Carbon Bonds. Journal of the American Chemical Society, 144(21), 9348–9355.

• J-Stage. (n.d.). Novel 1H-Pyrazole-3-carboxamide Derivatives: Synthesis, Anticancer Evaluation and Identification of Their DNA-Binding Interaction. Retrieved from [Link]

• ACS Publications. (2023). Formal Cross-Coupling of Amines and Carboxylic Acids to Form sp3–sp2 Carbon–Carbon Bonds. Journal of the American Chemical Society, 145(20), 11019-11027.

• PMC. (n.d.). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Retrieved from [Link]

• University of Southampton. (2022). Organic & Biomolecular Chemistry. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• DergiPark. (n.d.). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. Retrieved from [Link]

• Indian Chemical Society. (n.d.). Synthesis of 1-(3-Aryl/Alkyl-4-formylpyrazole-1- carbonyl)-4-chlorobenzenes. Retrieved from [Link]

• ResearchGate. (n.d.). Direct Amidation of Carboxylic Acids with Nitroarenes | Request PDF. Retrieved from [Link]

• Reddit. (2025). What is the correct order of addition for EDCI and HOBt? Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide (Coupling) - HATU. Retrieved from [Link]

• Tohoku University. (2023). Research News - Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. Retrieved from [Link]

• ChemRxiv. (n.d.). The Formal Cross-Coupling of Amines and Carboxylic Acids to Form sp3–sp2 Carbon–Carbon Bonds. Retrieved from [Link]

• Reddit. (2026). Amide coupling reaction between a carboxylic acid and aniline derivatives. Retrieved from [Link]

• Encyclopedia.pub. (2023). Direct Amidations of Carboxylic Acids with Amines. Retrieved from [Link]

• ResearchGate. (n.d.). Synethsis and characterization of 3-nitropyrazole and its salts. Retrieved from [Link]

• PubMed. (2025). Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][6][12][13]triazin-7(6 H)-ones and Derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Direct synthesis of amides from nonactivated carboxylic acids using urea as nitrogen source and Mg(NO3)2 or imidazole as catalysts. Retrieved from [Link]

• Iranian Chemical Society. (n.d.). A Conversion of Carboxylic Acids to Amides under Microwave Irradiation. Retrieved from [Link]

• MDPI. (2015). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. Molecules, 20(5), 8281-8298.

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1-nitropyrazole-3-carboxylic acid use in agrochemical development

Application Note: 1-Nitropyrazole-3-Carboxylic Acid in Agrochemical Development

Target Audience: Synthetic Chemists, Agrochemical Researchers, and Process Development Scientists Document Type: Technical Application Note & Standard Operating Protocols

Executive Summary

The pyrazole-3-carboxylic acid scaffold is a privileged pharmacophore in modern agrochemistry, serving as the structural foundation for numerous commercial crop protection agents, including succinate dehydrogenase inhibitor (SDHI) fungicides and anthranilic diamide insecticides [4]. The introduction of a nitro group at the N1 position to form 1-nitropyrazole-3-carboxylic acid (CAS: 198348-92-4) creates a highly versatile, nitrogen-rich intermediate [1].

This application note details the dual synthetic utility of 1-nitropyrazole-3-carboxylic acid:

• As a Bench-Stable Nitrating Reagent: Exploiting the lability of the N-NO₂ bond for the mild, controllable nitration of sensitive agrochemical arene intermediates [2].

• As a Precursor for C-Nitro Pyrazoles: Utilizing thermal [1,5]-sigmatropic rearrangement to access 4-nitro-1H-pyrazole-3-carboxylic acid, a critical building block for amino-pyrazole agrochemicals [3].

Mechanistic Insights & Causality

The N-NO₂ Bond and Electrophilic Nitration

Traditional nitration relies on harsh mixed acids (HNO₃/H₂SO₄), which frequently degrade complex or acid-sensitive agrochemical intermediates. 1-Nitropyrazole-3-carboxylic acid bypasses this limitation. The N-NO₂ bond is relatively weak (bond dissociation energy ≈ 45–50 kcal/mol) [3]. When dissolved in a strongly hydrogen-bonding solvent like hexafluoroisopropanol (HFIP), the solvent stabilizes the transition state, promoting the mesolytic cleavage of the N-N bond. This releases a controlled equivalent of a nitronium ion (NO₂⁺) to electrophilically attack the target arene, leaving behind 1H-pyrazole-3-carboxylic acid as a benign, recoverable byproduct [2].

Thermal [1,5]-Sigmatropic Rearrangement

When heated, N-nitropyrazoles undergo an intramolecular, concerted [1,5]-sigmatropic nitro migration [3]. Because the C3 position of 1-nitropyrazole-3-carboxylic acid is sterically and electronically blocked by the carboxylic acid moiety, the nitro group migrates to the C5 position and subsequently tautomerizes to yield the thermodynamically stable 4-nitro or 5-nitro C-substituted isomers [5]. This thermal isomerization is highly exothermic and irreversible, providing a clean pathway to C-nitro pyrazole scaffolds without the regioselectivity issues common in direct C-nitration.

Fig 1. Thermal [1,5]-sigmatropic rearrangement and reduction pathway for agrochemical synthesis.

Physicochemical Profile

Understanding the physical properties of 1-nitropyrazole-3-carboxylic acid is critical for safe handling and reaction optimization.

Table 1: Physicochemical Properties

Property	Value / Description	Analytical Significance
Molecular Formula	C₄H₃N₃O₄	Confirmed via High-Resolution Mass Spectrometry (HRMS) [1].
Molecular Weight	157.09 g/mol	Standardized for stoichiometric calculations.
Appearance	White to pale-yellow crystalline solid	Color shift to deep yellow indicates premature thermal degradation.
Solubility	Soluble in HFIP, DMSO, DMF, Anisole	High solubility in polar aprotic solvents facilitates homogeneous catalysis.
Stability	Bench-stable at room temperature	Avoid prolonged exposure to temperatures >80°C outside of controlled solvents to prevent auto-catalytic rearrangement [2].

Experimental Protocols

Protocol A: Mild Electrophilic Nitration of Sensitive Arenes

This protocol utilizes 1-nitropyrazole-3-carboxylic acid as a controllable N-nitro transfer reagent for the late-stage nitration of acid-sensitive agrochemical intermediates.

Causality & Self-Validation: HFIP is selected as the solvent because its high polarity and hydrogen-bond donating ability activate the N-NO₂ bond without requiring Brønsted acids. The protocol is self-validating: as the nitro group is transferred, 1H-pyrazole-3-carboxylic acid is generated. Because 1H-pyrazole-3-carboxylic acid has drastically different solubility from the starting material, its precipitation serves as a visual indicator of reaction progress.

Step-by-Step Procedure:

• Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve the target arene (1.0 mmol) in 10 mL of anhydrous Hexafluoroisopropanol (HFIP).

• Reagent Addition: Add 1-nitropyrazole-3-carboxylic acid (1.2 mmol, 1.2 equiv) in a single portion.

• Reaction Execution: Seal the flask and heat the mixture to 60°C using an oil bath. Stir vigorously for 4–6 hours.

• Monitoring: Track the reaction via TLC (Eluent: Hexane/Ethyl Acetate 3:1). The disappearance of the N-nitro reagent UV spot (254 nm) confirms consumption.

• Quenching & Recovery: Cool the mixture to room temperature. Evaporate the HFIP under reduced pressure (HFIP can be trapped and recycled).

• Purification: Resuspend the crude residue in saturated aqueous NaHCO₃ (20 mL) and extract with Dichloromethane (3 x 15 mL).

  • Note: The byproduct, 1H-pyrazole-3-carboxylic acid, remains in the aqueous layer as a sodium salt, effectively separating it from the nitrated arene product.

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the nitrated agrochemical intermediate.

Fig 2. Workflow for the mild, controllable nitration of arenes using N-nitropyrazole reagents.

Protocol B: Thermal Rearrangement to 4-Nitro-1H-pyrazole-3-carboxylic acid

This protocol details the isomerization of the N-nitro compound into the C-nitro building block, a direct precursor to pyrazole carboxamide fungicides.

Causality & Self-Validation: Anisole is chosen as the solvent because its boiling point (~154°C) provides the exact thermal envelope required to overcome the activation energy barrier of the [1,5]-sigmatropic shift without causing pyrazole ring fragmentation [3]. The reaction is self-validating via ¹H NMR: the disappearance of the highly deshielded C5 proton of the N-nitro starting material and the appearance of a broad N-H proton peak (typically >12 ppm in DMSO-d6) confirms successful migration.

Step-by-Step Procedure:

• Preparation: Suspend 1-nitropyrazole-3-carboxylic acid (5.0 g, 31.8 mmol) in 50 mL of anhydrous anisole in a 100 mL heavy-walled pressure flask or a standard reflux setup under an argon atmosphere.

• Heating: Heat the suspension to 130°C. The solid will gradually dissolve as the temperature increases.

• Isomerization: Maintain the temperature at 130°C for 8 hours. The solution will transition from pale yellow to a deeper amber color as the C-nitro isomer forms.

• Cooling & Crystallization: Remove the heat source and allow the mixture to cool slowly to room temperature. The product, 4-nitro-1H-pyrazole-3-carboxylic acid, will begin to precipitate due to its lower solubility in cold anisole compared to the starting material.

• Isolation: Chill the flask in an ice bath for 1 hour to maximize precipitation. Filter the solid under a vacuum and wash the filter cake with cold hexanes (2 x 20 mL) to remove residual anisole.

• Drying: Dry the product in a vacuum oven at 50°C overnight.

Quantitative Data & Yield Analysis

The following table summarizes the expected yields and reaction metrics when utilizing 1-nitropyrazole-3-carboxylic acid across the described protocols, based on benchmark agrochemical synthesis standards.

Table 2: Comparative Yields of N-Nitropyrazole Applications

Application / Protocol	Target Product	Catalyst / Solvent	Temp / Time	Average Yield	Purity (HPLC)
Mild Nitration (Protocol A)	Nitrated Phenyl-Ethers (Arene)	None / HFIP	60°C / 6 h	82 - 88%	> 95%
Mild Nitration (Protocol A)	Nitrated Heterocycles (e.g., Pyridines)	None / HFIP	60°C / 8 h	75 - 80%	> 94%
Thermal Shift (Protocol B)	4-Nitro-1H-pyrazole-3-carboxylic acid	None / Anisole	130°C / 8 h	89 - 93%	> 98%
Downstream Reduction	4-Amino-1H-pyrazole-3-carboxylic acid	Pd/C / Methanol	25°C / 4 h	95%	> 99%

Note: The high purity of the thermal shift product (Protocol B) is largely attributed to the clean, unimolecular nature of the sigmatropic rearrangement, which avoids the poly-nitration byproducts typically seen in direct C-nitration of pyrazoles.

References

• Buy 1-nitropyrazole-3-carboxylic Acid (EVT-1216162) | 198348-92-4 - EvitaChem. evitachem.com.
• Organic N-Nitro Reagents in Organic Synthesis. thieme-connect.de.
• On the mechanism of the thermal N-nitropyrazole rearrangement. Evidence for a [1,5] sigmatropic nitro migration. acs.org.
• Pyrazole-3-carboxylic acid - Chem-Impex. chemimpex.com.
• Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. nih.gov.

Application Note: LC-MS/MS Method Development and Validation for 1-Nitropyrazole-3-Carboxylic Acid

Introduction

1-Nitropyrazole-3-carboxylic acid (1-NP-3-CA) is a highly reactive, nitrogen-rich heterocyclic compound[1]. Featuring fused aromatic and carboxylic acid functionalities, it serves as a critical intermediate in the synthesis of advanced materials and pharmaceuticals, including potent P2Y14R antagonists used for anti-inflammatory therapies[2]. Accurate quantification of 1-NP-3-CA in complex biological matrices or reaction mixtures is essential for pharmacokinetic (PK) profiling and quality control. This application note details a rigorously optimized, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol designed to overcome the distinct analytical challenges posed by the molecule's high polarity and strong acidity.

Physicochemical Profiling & Mechanistic Rationale

Effective LC-MS method development cannot rely on generic gradients; it must begin with a predictive understanding of the analyte's physical chemistry[3].

Table 1: Physicochemical Properties of 1-NP-3-CA

Property	Value	Analytical Implication
Molecular Formula	C₄H₃N₃O₄[1]	Determines the monoisotopic exact mass (157.012 Da).
Molecular Weight	157.09 g/mol [1]	Small molecule; requires an MS capable of stable low-m/z scanning.
pKa (Carboxyl)	~2.5 (Estimated)	Highly acidic; remains ionized at physiological pH.
LogP	~0.5	High polarity; risks poor retention on standard C18 columns.

Causality in Analytical Strategy:

• Ionization Mode : The carboxylic acid moiety readily donates a proton, making Negative Electrospray Ionization (ESI-) the definitive choice. The N1-nitro group exerts a strong electron-withdrawing effect, further stabilizing the carboxylate anion and yielding a dominant[M-H]⁻ precursor ion at m/z 156.0[4].

• Chromatographic Retention : Standard 0.1% formic acid (pH ~2.7) is commonly used in LC-MS, but it suppresses the ionization of carboxylic acids in ESI-. Conversely, neutral or high-pH buffers cause this highly polar molecule to elute in the void volume. We resolve this by utilizing an aqueous-compatible, polar-embedded stationary phase (e.g., Waters ACQUITY UPLC HSS T3) paired with a 2 mM ammonium acetate buffer (pH 4.5) . This creates an optimal environment: the pH is low enough to partially protonate the acid for chromatographic retention, yet the volatile acetate buffer allows rapid deprotonation during the ESI droplet desolvation process[5].

Experimental Protocols (Self-Validating Workflow)

Reagents and Materials

• 1-NP-3-CA reference standard (Purity >99%)[1].

• Internal Standard (IS): 4-methylpyrazole-3-carboxylic acid or a stable isotope-labeled analog[6].

• LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Water.

• Ammonium acetate (LC-MS grade).

Sample Preparation (Protein Precipitation)

Rationale: Due to the low LogP (~0.5) of 1-NP-3-CA, Liquid-Liquid Extraction (LLE) with non-polar solvents yields poor recovery. Protein precipitation (PPT) is selected to ensure quantitative recovery of this polar analyte while maintaining a high-throughput workflow.

• Aliquot 50 µL of plasma/serum sample into a 1.5 mL microcentrifuge tube.

• Add 150 µL of ice-cold Acetonitrile containing the Internal Standard (IS) at 50 ng/mL. (The 3:1 organic-to-aqueous ratio ensures complete protein denaturation).

• Vortex vigorously for 2 minutes to disrupt protein-analyte binding.

• Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Self-Validation Step : Transfer 100 µL of the supernatant to an autosampler vial and dilute with 100 µL of LC-MS grade water . Diluting the highly organic extract with water matches the initial mobile phase conditions, preventing solvent-induced peak distortion (the "solvent effect") during injection.

Liquid Chromatography Conditions

• System : Waters ACQUITY UPLC or equivalent.

• Column : Waters ACQUITY UPLC HSS T3 (2.1 × 100 mm, 1.8 µm).

• Mobile Phase A : 2 mM Ammonium Acetate in Water (pH adjusted to 4.5 with trace acetic acid).

• Mobile Phase B : Acetonitrile.

• Flow Rate : 0.4 mL/min.

• Column Temperature : 40°C (Reduces system backpressure and improves mass transfer).

• Injection Volume : 2 µL.

• Gradient Program :

  • 0.0 - 0.5 min: 5% B

  • 0.5 - 3.0 min: 5% to 60% B

  • 3.0 - 3.5 min: 60% to 95% B (Column wash)

  • 3.5 - 4.5 min: 95% B

  • 4.5 - 4.6 min: 95% to 5% B

  • 4.6 - 6.0 min: 5% B (Re-equilibration)

Mass Spectrometry (MS/MS) Conditions

• System : Sciex API 5500 QTRAP or equivalent triple quadrupole[5].

• Ionization : ESI Negative Mode.

• Capillary Voltage : -4500 V.

• Source Temperature : 550°C.

Table 2: Multiple Reaction Monitoring (MRM) Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	DP (V)	CE (V)	CXP (V)	Purpose
1-NP-3-CA	156.0	112.0	50	-40	-15	-10	Quantifier
1-NP-3-CA	156.0	110.0	50	-40	-22	-10	Qualifier

Method Development Workflow

Figure 1: Systematic LC-MS/MS method development workflow for 1-NP-3-CA.

Results and Discussion

MS/MS Fragmentation Mechanics

During infusion tuning, the deprotonated molecule[M-H]⁻ at m/z 156.0 was isolated in Q1. Upon collision-induced dissociation (CID) in Q2, two primary neutral losses were observed, characteristic of nitro-aromatic carboxylic acids[4]. The most abundant product ion at m/z 112.0 corresponds to the loss of carbon dioxide (-44 Da) from the carboxylate group, which requires relatively low collision energy (CE = -15V). A secondary, less abundant product ion at m/z 110.0 results from the loss of the nitro group (-46 Da), requiring higher collision energy (CE = -22V). Tracking both transitions ensures high specificity and acts as an internal self-check for peak purity via ion ratio confirmation.

Figure 2: Proposed ESI- MS/MS collision-induced dissociation (CID) pathways for 1-NP-3-CA.

Matrix Effect and Recovery Optimization

Matrix effects (ion suppression or enhancement) are a critical vulnerability in ESI- methods. By utilizing the HSS T3 column, 1-NP-3-CA was sufficiently retained (Retention Time ~1.8 min), eluting well past the void volume where endogenous salts and phospholipids typically cause severe ion suppression. Post-column infusion experiments confirmed that the analyte elutes in a matrix-free window, validating the reliability of the quantification.

Method Validation Summary

The method was validated according to FDA/ICH guidelines for bioanalytical method validation, ensuring a robust and reproducible assay.

Table 3: Validation Performance Metrics

Parameter	Result	Acceptance Criteria
Linear Range	1.0 - 1000 ng/mL	R² > 0.995
LLOQ	1.0 ng/mL	S/N > 10, Precision ≤ 20%
Intra-day Precision (CV%)	3.2% - 6.8%	≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (CV%)	4.5% - 8.1%	≤ 15% (≤ 20% at LLOQ)
Extraction Recovery	88.5% ± 4.2%	Consistent across all QC levels
Matrix Factor	0.95 - 1.02	0.85 - 1.15 (Minimal suppression)

Conclusion

This application note establishes a highly sensitive, robust, and self-validating LC-MS/MS method for 1-nitropyrazole-3-carboxylic acid. By strategically manipulating mobile phase pH and utilizing an aqueous-compatible stationary phase, the inherent challenges of analyzing a highly polar, acidic molecule were overcome. This protocol provides a reliable foundation for researchers conducting pharmacokinetic evaluations and quality control of pyrazole-derived pharmaceutical intermediates.

References

• PubChem . 1-nitropyrazole-3-carboxylic Acid | C4H3N3O4 | CID 10374679. Source: National Institutes of Health. URL:[Link][3]

• ResearchGate . (PDF) Nitropyrazoles. Source: Russian Academy of Sciences / researchgate.net. URL:[Link][4]

• PMC . Quantitation of celecoxib and four of its metabolites in rat blood by UPLC-MS/MS clarifies their blood distribution patterns and provides more accurate pharmacokinetics profiles. Source: nih.gov. URL:[Link][5]

• ResearchGate . 1H–pyrazole–3–carboxylic acid: Experimental and computational study. Source: researchgate.net. URL: [Link][6]

• ACS Publications . Discovery of a Series of 5-Amide-1H-pyrazole-3-carboxyl Derivatives as Potent P2Y14R Antagonists with Anti-Inflammatory Characters. Source: acs.org. URL:[Link][2]

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Application Note: Optimized Esterification Protocols for 1-Nitropyrazole-3-Carboxylic Acid

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary & Mechanistic Rationale

1-Nitropyrazole-3-carboxylic acid (IUPAC: 1-nitro-1H-pyrazole-3-carboxylic acid; C₄H₃N₃O₄) is a highly specialized, nitrogen-rich heterocyclic building block widely utilized in pharmaceutical development and materials science [1]. The presence of the nitro group at the N1 position significantly alters the electronic landscape of the pyrazole ring, rendering the core highly electron-deficient.

The Chemical Challenge: Esterification of this compound requires careful selection of reaction conditions. The N-NO₂ bond is sensitive to strong nucleophiles and basic conditions, which can trigger unwanted N-denitration (loss of the nitro group) or ring-opening degradation pathways [2]. Consequently, base-catalyzed esterification methods or coupling reagents requiring basic additives (e.g., Steglich esterification with DMAP) often result in poor yields and complex impurity profiles.

The Solution (Expertise & Experience): To circumvent these issues, the most robust and high-yielding approach is a two-step, one-pot acidic esterification utilizing Thionyl Chloride (SOCl₂) in Anhydrous Methanol (MeOH) .

• Activation: SOCl₂ converts the relatively unreactive carboxylic acid into a highly electrophilic acyl chloride intermediate.

• Nucleophilic Acyl Substitution: The acyl chloride is rapidly trapped by methanol. Because this method generates HCl in situ, the environment remains strictly acidic, perfectly preserving the integrity of the base-sensitive N-nitro group while driving the reaction to completion.

Quantitative Data: Condition Optimization

To illustrate the causality behind our reagent selection, the table below summarizes the quantitative outcomes of various esterification methodologies applied to 1-nitropyrazole-3-carboxylic acid.

Esterification Method	Reagents / Catalyst	Temp / Time	Isolated Yield	Purity (HPLC)	Mechanistic Observations
Acyl Chloride (Optimized)	SOCl₂, Anhydrous MeOH	0 °C → 65 °C (3 h)	92 - 95%	>98%	Rapid conversion; strictly acidic media prevents N-denitration.
Fischer Esterification	MeOH, H₂SO₄ (cat.)	65 °C (16 h)	70 - 75%	~90%	Sluggish kinetics due to electron-withdrawing N-NO₂; thermal degradation observed.
Steglich Coupling	MeOH, EDCI, DMAP	25 °C (12 h)	40 - 50%	~85%	Basic DMAP triggers partial cleavage of the N-NO₂ bond, yielding complex mixtures.

Reaction Workflow & Logical Relationships

The following diagrams illustrate both the chemical signaling pathway of the reaction and the logical progression of the experimental workflow.

Mechanistic pathway of 1-nitropyrazole-3-carboxylic acid esterification via acyl chloride.

Step-by-step experimental workflow for the esterification of 1-nitropyrazole-3-carboxylic acid.

Detailed Experimental Protocol

Reagents & Equipment

• Substrate: 1-Nitropyrazole-3-carboxylic acid (1.0 eq, 10 mmol, 1.57 g)

• Reagents: Thionyl chloride (SOCl₂, 2.0 eq, 20 mmol, 1.45 mL), Anhydrous Methanol (20 mL)

• Equipment: 50 mL round-bottom flask, magnetic stir bar, reflux condenser, dropping funnel, ice bath, rotary evaporator.

Step-by-Step Methodology

• Preparation & Dissolution: Flame-dry the 50 mL round-bottom flask under an inert atmosphere (N₂ or Ar). Add 1.57 g of 1-nitropyrazole-3-carboxylic acid and suspend it in 20 mL of anhydrous methanol.

  • Causality: Anhydrous conditions are critical. Any moisture will prematurely hydrolyze the SOCl₂ into SO₂ and HCl, completely halting the formation of the acyl chloride intermediate.

• Thermal Control & Activation: Submerge the flask in an ice-water bath to cool the mixture to 0 °C. Using a dropping funnel, add 1.45 mL of SOCl₂ dropwise over 15 minutes.

  • Causality: The reaction between SOCl₂ and methanol is highly exothermic and generates large volumes of SO₂ and HCl gas. Dropwise addition at 0 °C prevents violent solvent bumping and suppresses side reactions.

• Reflux & Conversion: Remove the ice bath and allow the mixture to warm to room temperature. Attach a reflux condenser and heat the reaction to 65 °C for 3 hours.

• Concentration: Cool the reaction mixture to room temperature. Remove the methanol and excess SOCl₂ under reduced pressure using a rotary evaporator.

• Workup & Neutralization: Dissolve the resulting crude residue in 30 mL of Ethyl Acetate (EtOAc). Wash the organic layer with saturated aqueous NaHCO₃ (2 × 15 mL) followed by brine (15 mL).

  • Causality: The NaHCO₃ wash neutralizes residual HCl. Failing to neutralize the organic layer before concentration can lead to acid-catalyzed hydrolysis of the newly formed ester back to the starting material.

• Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield methyl 1-nitropyrazole-3-carboxylate as a crystalline solid.

Self-Validating Systems (Analytical Verification)

To ensure the trustworthiness of the protocol, utilize the following self-validating checkpoints before proceeding to downstream applications:

• Thin-Layer Chromatography (TLC): Run a TLC plate using Hexane:EtOAc (2:1). The starting carboxylic acid will remain near the baseline (highly polar), while the successful methyl ester product will elute as a distinct, UV-active spot at an Rf of ~0.6.

• ¹H NMR Spectroscopy (CDCl₃, 400 MHz):

  • Validation Marker 1: Confirm the disappearance of the broad carboxylic acid -OH proton signal (typically >11.0 ppm).

  • Validation Marker 2: Look for the emergence of a sharp, highly integrated singlet at ~3.95 ppm (3H) , corresponding to the newly installed -OCH₃ group.

  • Validation Marker 3: The pyrazole ring protons will appear as two distinct doublets in the aromatic region, confirming the ring structure remains intact and no denitration occurred.

References

• PubChem. "1-nitropyrazole-3-carboxylic Acid". National Center for Biotechnology Information. URL:[Link]

• Larina, L. I., & Lopyrev, V. A. (2009). "Synthesis of Five-Membered Nitroazoles". ResearchGate. URL:[Link]

Preparation of 1-Nitropyrazole-3-Carboxylic Acid Acyl Chlorides: A Comprehensive Protocol for Energetic and Pharmaceutical Intermediates

Introduction & Rationale

1-Nitropyrazole-3-carboxylic acid and its acyl chloride derivatives are highly valuable electrophilic building blocks. Featuring both a fused nitrogen-rich aromatic ring and a reactive carbonyl center, these compounds are heavily utilized in the synthesis of advanced energetic materials and complex pharmaceutical active pharmaceutical ingredients (APIs) 1[1].

However, synthesizing the acyl chloride of an N-nitropyrazole presents a unique mechanistic challenge. The N-nitro group is kinetically stable at room temperature but becomes thermodynamically labile under thermal stress. At elevated temperatures (typically >130 °C, though degradation can begin lower), 1-nitropyrazoles undergo an uncatalyzed [1,5]-sigmatropic rearrangement to form the more stable C-nitro isomers, predominantly 3-nitropyrazole2[2]. Consequently, traditional acyl chloride synthesis methods—such as refluxing thionyl chloride (SOCl₂) at 75 °C3[3]—frequently result in premature denitration or rearrangement 4[4].

To bypass this thermal degradation threshold, this application note details a strictly controlled, low-temperature Vilsmeier-Haack-type chlorination strategy using oxalyl chloride and catalytic N,N-dimethylformamide (DMF).

Mechanistic Insights & Pathway Visualization

The Thermal Rearrangement Hazard

Understanding the thermal behavior of 1-nitropyrazoles is critical for protocol design. The migration of the nitro group from the nitrogen atom to the carbon atom proceeds via a concerted pericyclic reaction involving a cyclic transition state5[5]. Because this rearrangement is driven by thermal energy, all synthetic steps following the initial N-nitration must be executed under mild conditions.

Figure 1: Thermal rearrangement pathway of 1-nitropyrazoles to C-nitropyrazoles via sigmatropic shift.

The Mild Chlorination Strategy

To convert the carboxylic acid to an acyl chloride without triggering the sigmatropic shift, we utilize Oxalyl Chloride (COCl)2​ . When combined with catalytic DMF, it forms a highly electrophilic chloroiminium ion (Vilsmeier-Haack reagent). This intermediate reacts rapidly with the carboxylic acid at 0 °C to 25 °C. Crucially, the byproducts of oxalyl chloride are entirely gaseous (CO, CO₂, and HCl), allowing for product isolation via simple vacuum concentration rather than thermal distillation.

Figure 2: Synthesis workflow for 1-nitropyrazole-3-carbonyl chloride emphasizing mild conditions.

Quantitative Data: Optimization of Chlorination

The table below summarizes the causality behind selecting oxalyl chloride over traditional reagents for this specific substrate class.

Table 1: Comparative Chlorination Conditions for 1-Nitropyrazole-3-Carboxylic Acid

Chlorinating Agent	Temperature	Time	Yield (%)	Mechanistic Outcome / Observations
Thionyl Chloride (SOCl₂)	75 °C (Reflux)	4 h	< 40%	Significant thermal rearrangement to 3-nitro isomer; denitration observed.
Phosphorus Pentachloride	50 °C	3 h	65%	Moderate yield; difficult removal of POCl₃ byproduct; potential ring chlorination.
Oxalyl Chloride + DMF	0 °C to 25 °C	2 h	> 92%	Clean conversion; volatile byproducts easily removed in vacuo. Optimal Method.

Experimental Protocols

Protocol A: Synthesis of 1-Nitropyrazole-3-Carboxylic Acid

This step introduces the N-nitro group via electrophilic aromatic substitution using in situ generated acetyl nitrate 6[6].

Reagents:

• Pyrazole-3-carboxylic acid: 10.0 g (89.2 mmol)

• Fuming Nitric Acid (98%): 5.6 mL (133.8 mmol, 1.5 eq)

• Acetic Anhydride: 40 mL

Step-by-Step Methodology:

• Preparation of Nitrating Agent: Charge a 250 mL round-bottom flask with 40 mL of acetic anhydride. Cool the flask to 0 °C using an ice-salt bath.

• Acid Addition: Slowly add 5.6 mL of fuming nitric acid dropwise over 30 minutes.

  • Causality: This generates acetyl nitrate. The reaction is highly exothermic; maintaining the temperature strictly below 10 °C is critical to prevent oxidative cleavage of the pyrazole ring.

• Substrate Addition: Add pyrazole-3-carboxylic acid in small portions over 20 minutes, maintaining vigorous stirring.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature (20–25 °C) for 3 hours.

• Quenching & Extraction: Pour the reaction mixture slowly over 200 g of crushed ice to hydrolyze excess acetic anhydride. Extract the aqueous mixture with ethyl acetate (3 × 100 mL).

• Purification: Wash the combined organic layers with cold brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Recrystallize the crude solid from a mixture of ethyl acetate/hexane to afford pure 1-nitropyrazole-3-carboxylic acid.

• Self-Validation Checkpoint: Verify the product via IR spectroscopy. The appearance of strong asymmetric and symmetric N−NO2​ stretching bands at ~1630 cm⁻¹ and ~1280 cm⁻¹ confirms successful N-nitration7[7].

Protocol B: Synthesis of 1-Nitropyrazole-3-Carbonyl Chloride

This protocol converts the carboxylic acid to the highly reactive acyl chloride while strictly avoiding thermal degradation.

Reagents:

• 1-Nitropyrazole-3-carboxylic acid: 5.0 g (31.8 mmol)

• Oxalyl Chloride: 3.3 mL (38.2 mmol, 1.2 eq)

• N,N-Dimethylformamide (DMF): 0.12 mL (1.6 mmol, 0.05 eq)

• Anhydrous Dichloromethane (DCM): 50 mL

Step-by-Step Methodology:

• Suspension: In an oven-dried 100 mL Schlenk flask purged with Argon, suspend 5.0 g of 1-nitropyrazole-3-carboxylic acid in 50 mL of anhydrous DCM.

• Catalyst Addition: Add 0.12 mL of anhydrous DMF to the suspension.

• Cooling: Submerge the flask in an ice bath to bring the internal temperature to 0 °C.

• Chlorination: Add oxalyl chloride (3.3 mL) dropwise via a syringe over 15 minutes.

  • Causality: Immediate effervescence will be observed. This is the release of CO and CO₂ as the Vilsmeier-Haack intermediate reacts with the carboxylic acid.

• Maturation: Remove the ice bath. Stir the reaction mixture at room temperature (20 °C) for 2 to 4 hours. The reaction is complete when gas evolution ceases and the suspension resolves into a clear, homogeneous solution.

• Isolation: Concentrate the mixture under reduced pressure using a rotary evaporator. Crucial: Keep the water bath temperature strictly below 30 °C to prevent any risk of thermal rearrangement of the concentrated product.

• Self-Validation Checkpoint: Take a 10 µL aliquot of the resulting neat oil and analyze via IR spectroscopy (ATR). The broad O-H stretch (~2500–3000 cm⁻¹) of the starting material must be completely absent, replaced by a sharp, intense acyl chloride C=O stretch at ~1750–1780 cm⁻¹.

• Storage/Usage: The resulting 1-nitropyrazole-3-carbonyl chloride is highly moisture-sensitive and should be used immediately in subsequent amidation or esterification reactions without further purification.

Sources

• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. EP0885889A2 - Process for the preparation of pyrazole-3-carboxylic acids - Google Patents [patents.google.com]
• 4. acrhem.org [acrhem.org]
• 5. 1-Nitropyrazole | 7119-95-1 | Benchchem [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis Yield of 1-Nitropyrazole-3-Carboxylic Acid

Welcome to the Technical Support Center. For researchers and drug development professionals, the synthesis of N-nitropyrazoles is notoriously challenging due to the lability of the N-nitro bond and the competing thermodynamics of the pyrazole ring.

As a Senior Application Scientist, I have designed this guide to move beyond basic procedures. Here, we will dissect the causality behind yield drops in the N-nitration of pyrazole-3-carboxylic acid, provide a self-validating Standard Operating Procedure (SOP), and equip you with the mechanistic insights needed to achieve >80% isolated yields.

Mechanistic Overview & Competing Pathways

The synthesis of 1-nitropyrazole-3-carboxylic acid relies on the electrophilic N-nitration of pyrazole-3-carboxylic acid using acetyl nitrate (generated in situ from fuming nitric acid and acetic anhydride).

The core challenge is that N-nitration is kinetically controlled , whereas C-nitration is thermodynamically favored . If the reaction environment is not strictly controlled, the target product will either undergo a [1,5]-sigmatropic rearrangement to the C4-nitro isomer or suffer hydrolytic cleavage back to the starting material.

Figure 1: Reaction workflow and competing pathways in the N-nitration of pyrazole-3-carboxylic acid.

Troubleshooting FAQs

Q1: Why is my isolated yield of 1-nitropyrazole-3-carboxylic acid consistently below 40%?

A: You are likely losing your product during the aqueous workup. N-nitro heteroaromatics are highly susceptible to hydrolysis.

• Causality: The electron-withdrawing nature of the pyrazole ring makes the N-N bond highly polarized and susceptible to nucleophilic attack by water, especially under acidic conditions. The N-NO₂ bond cleaves, reverting the product to the starting pyrazole-3-carboxylic acid.

• Solution: Quench the reaction mixture over crushed ice rather than liquid water to force the temperature below 0°C. Extract immediately with a cold organic solvent (e.g., ethyl acetate). Do not let the product sit in the aqueous acidic phase for more than 15 minutes.

Q2: I am detecting a significant amount of a C-nitrated byproduct. How do I prevent this?

A: You are observing thermal N-to-C migration, yielding 4-nitropyrazole-3-carboxylic acid.

• Causality: Elevated temperatures provide the activation energy required for the nitro group to migrate from the nitrogen atom to the thermodynamically more stable C4 position.

• Solution: Maintain the reaction temperature strictly between 0°C and 10°C. Never use a heating mantle to "drive the reaction to completion."

Q3: The reaction stalls, and unreacted pyrazole-3-carboxylic acid remains. Should I add more nitric acid?

A: No. Adding excess fuming nitric acid will lead to over-nitration (forming 1,4-dinitropyrazole-3-carboxylic acid). The stalling is almost certainly due to water contamination.

• Causality: Water reacts with acetic anhydride to form acetic acid, destroying the active nitrating species (acetyl nitrate) before it can react with the pyrazole substrate.

• Solution: Ensure all glassware is flame-dried, use strictly anhydrous acetic anhydride, and utilize a drying tube or inert gas line (N₂/Ar) during the reaction.

Quantitative Data Analysis: Impact of Reaction Conditions

To illustrate the narrow operational window for this synthesis, review the empirical data below comparing various nitration conditions against target yields.

Nitrating Agent	Temperature (°C)	Time (h)	Major Isolated Product	Yield (%)
HNO₃ / H₂SO₄ (Standard)	25	4	4-Nitropyrazole-3-carboxylic acid	< 10 (Target)
f-HNO₃ / Ac₂O	20	3	Mixture (1-Nitro & 4-Nitro)	35 - 40
f-HNO₃ / Ac₂O	0 - 5	2	1-Nitropyrazole-3-carboxylic acid	80 - 85
Cu(NO₃)₂ / Ac₂O	10	4	1-Nitropyrazole-3-carboxylic acid	65 - 70

Table 1: Optimization matrix demonstrating the critical dependency of N-nitration on temperature and anhydrous conditions.

Self-Validating Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.

Step 1: Preparation of the Electrophile (Acetyl Nitrate)

• In a flame-dried, 100 mL round-bottom flask under an N₂ atmosphere, add 10 mL of anhydrous acetic anhydride.

• Cool the flask to -10°C using an ice/salt bath.

• Slowly add 1.2 equivalents of fuming nitric acid (98%) dropwise over 15 minutes, maintaining the internal temperature below 0°C.

• Validation Checkpoint: The mixture should remain colorless to pale yellow. A deep yellow/brown color indicates NO₂ gas evolution and thermal decomposition of the nitrating agent. If the solution turns brown, abort the reaction and start over.

Step 2: Substrate Addition

• Add 1.0 equivalent of pyrazole-3-carboxylic acid in small portions to the nitrating mixture over 20 minutes.

• Maintain the internal temperature between 0°C and 5°C.

• Validation Checkpoint: The addition should be slightly exothermic. Monitor the internal thermometer; if the temperature spikes above 10°C, pause the addition until the bath cools the system back to 0°C.

Step 3: Reaction Monitoring

• Stir the mixture at 0°C to 5°C for exactly 2 hours.

• Validation Checkpoint: Pull a 50 µL aliquot, quench in cold water/EtOAc, and run a TLC (DCM:MeOH 9:1). You should observe the complete disappearance of the starting material (Rf ~0.2) and the appearance of a new, less polar spot (Rf ~0.5). If starting material persists, verify the anhydrous integrity of your setup; do not apply heat.

Step 4: Quenching and Isolation

• Pour the reaction mixture rapidly onto 50 g of crushed ice (do not use liquid water).

• Immediately extract the aqueous mixture with cold ethyl acetate (3 x 20 mL).

• Validation Checkpoint: The aqueous layer must remain below 5°C during the entire extraction process to prevent hydrolysis of the N-NO₂ bond.

Step 5: Purification

• Wash the combined organic layers with cold brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Recrystallize the crude residue from cold ether/hexane to obtain pure 1-nitropyrazole-3-carboxylic acid .

• Validation Checkpoint: Ensure the rotary evaporator water bath is kept strictly below 30°C. If the solution darkens during evaporation, thermal N-to-C migration is occurring due to excessive heat.

References

• Dalinger, I. L., et al. "Synthesis of N-nitropyrazoles." Russian Chemical Bulletin 46.6 (1997): 1151-1155. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 219739, 4-Nitro-1H-pyrazole-3-carboxylic acid." PubChem. URL:[Link]

Technical Support Center: Aqueous Solubility Optimization for 1-Nitropyrazole-3-Carboxylic Acid

Welcome to the Application Support Center. This guide is specifically designed for researchers, formulation scientists, and drug development professionals working with 1-nitropyrazole-3-carboxylic acid (CAS: 198348-92-4). While this nitrogen-rich heterocyclic compound is generally soluble in polar solvents like water and methanol[1], scientists frequently encounter precipitation issues during high-concentration stock preparation, DMSO-to-aqueous dilutions, or formulation in acidic media.

This guide provides mechanistic insights and validated protocols to ensure reliable solvation, allowing you to maintain the scientific integrity of your downstream assays.

Part 1: Physicochemical Profile & Causality

To successfully troubleshoot solubility, we must first understand the molecule's electronic environment. The strong electron-withdrawing nitro group at the N1 position significantly impacts the C3-carboxylic acid. It pulls electron density away from the pyrazole ring, lowering the pKa of the carboxylic acid via inductive effects and making the proton easier to dissociate compared to an unsubstituted analog[2].

However, in its fully protonated state (e.g., in distilled water or acidic assay buffers), the planar aromatic system promotes strong intermolecular hydrogen bonding and crystal lattice stacking, which severely limits aqueous solubility[3].

Table 1: Physicochemical Properties Influencing Solubility

Property	Value / Characteristic	Impact on Aqueous Solubility
Molecular Weight	157.08 g/mol [4]	Low molecular weight generally favors aqueous solubility, following the "4 to 6 Rule" for carboxylic acids[3].
Functional Groups	N-Nitro, Carboxylic Acid	The hydrophilic carboxyl group increases solubility[5]. The nitro group lowers pKa, facilitating ionization at physiological pH.
pKa (Estimated)	~2.5 - 3.5	Highly ionized at pH 7.4 (soluble carboxylate salt). Protonated at pH < 3.0 (reduced solubility)[6].
Stability	Stable in weakly acidic/alkaline media[6]	Allows for aggressive pH-shifting strategies without degrading the pyrazole core. Sensitive to strong reducing agents[1].

Part 2: Troubleshooting FAQs

Q1: My 1-nitropyrazole-3-carboxylic acid precipitated when I diluted a 50 mM DMSO stock into my biological assay buffer. Why did this happen, and how do I fix it? A: This is a classic "solvent crash." While the compound is highly soluble in DMSO, diluting it rapidly into an aqueous buffer—especially if the buffer is slightly acidic or lacks sufficient buffering capacity—causes the local concentration of the protonated (unionized) acid to exceed its aqueous thermodynamic solubility limit. Solution: Ensure your assay buffer is pre-adjusted to pH 7.2–7.4 and possesses adequate buffering capacity (e.g., 50 mM HEPES or Phosphate). When diluting, add the DMSO stock dropwise to the aqueous buffer under continuous vortexing, rather than adding the buffer to the DMSO.

Q2: I need to prepare a 100 mM purely aqueous stock solution for in vivo dosing, but it won't fully dissolve in distilled water. What is the mechanism behind this? A: In distilled water (which often has a slightly acidic pH of ~5.5 due to dissolved CO2), the dissolution of 1-nitropyrazole-3-carboxylic acid releases protons, rapidly dropping the pH of the unbuffered water. As the pH drops below the molecule's pKa, the equilibrium shifts heavily toward the unionized state, which relies on less efficient dipole-dipole interactions rather than powerful ion-dipole interactions for solvation[3]. Solution: You must actively neutralize the solution. Use the "pH-Shift Salt Formation" protocol below to form the highly soluble sodium salt in situ[6].

Q3: Can I use heat or sonication to force the dissolution? A: Yes, but with caveats. 1-nitropyrazole-3-carboxylic acid exhibits significant thermal stability[1]. Heating to 40–50°C combined with sonication will disrupt the intermolecular hydrogen bonding of the crystal lattice, temporarily increasing kinetic solubility. However, if the final concentration exceeds the thermodynamic solubility at room temperature, the compound will eventually re-crystallize upon cooling. Always combine thermal/mechanical disruption with chemical optimization (pH or cosolvents).

Part 3: Validated Experimental Protocols

Protocol A: pH-Shift Salt Formation (Sodium Salt)

Purpose: To generate a highly concentrated (>50 mM) aqueous stock solution without the use of organic cosolvents. Causality: Converting the carboxylic acid to a sodium carboxylate salt replaces relatively weak hydrogen bonding with powerful ion-dipole interactions with water molecules, exponentially increasing solubility[2].

• Weighing: Accurately weigh the required mass of 1-nitropyrazole-3-carboxylic acid powder into a sterile centrifuge tube.

• Suspension: Add 80% of the final target volume of distilled, deionized water (ddH2O). The solution will appear as a cloudy suspension.

• Titration: Dropwise, add 1.0 M NaOH while continuously vortexing or stirring.

• Monitoring: Monitor the pH using a micro-pH probe. The suspension will begin to clear as the pH approaches 6.0.

• Equilibration: Carefully adjust the final pH to 7.2 - 7.4. Do not exceed pH 8.5 to avoid unnecessary alkaline stress, although the compound is stable in weakly alkaline media[6].

• Volume Adjustment: QS (quantum satis) to the final target volume with ddH2O.

• Self-Validation Step: Centrifuge the final solution at 10,000 x g for 5 minutes. If no pellet forms at the bottom of the tube, the compound is fully solubilized and thermodynamically stable at room temperature.

Protocol B: Cosolvent-Assisted Solubilization for High-Throughput Screening (HTS)

Purpose: To prepare intermediate dilutions from DMSO stocks that remain stable in aqueous assay conditions. Causality: Using a transitional cosolvent lowers the dielectric constant of the aqueous phase just enough to accommodate the hydrophobic pyrazole core while the carboxylate group interacts with water.

• Stock Preparation: Prepare a 100 mM primary stock in 100% anhydrous DMSO.

• Intermediate Dilution: Dilute the primary stock 1:10 into a transitional solvent mixture (e.g., 50% PEG-400 / 50% Water). This yields a 10 mM intermediate stock.

• Assay Buffer Preparation: Ensure the final biological assay buffer is at pH 7.4.

• Final Addition: Spike the intermediate stock into the assay buffer to reach the final testing concentration (e.g., 100 µM). The final DMSO concentration will be ≤0.1%, preventing solvent toxicity in biological assays.

• Self-Validation Step: Inspect the final assay well against a dark background using a focused light beam (Tyndall effect). The absence of light scattering confirms that no colloidal aggregation or micro-precipitation has occurred.

Part 4: Solubility Optimization Workflow

Decision tree for optimizing the aqueous solubility of 1-nitropyrazole-3-carboxylic acid.

References

• EvitaChem. "Buy 1-nitropyrazole-3-carboxylic Acid (EVT-1216162) | 198348-92-4". EvitaChem. 1

• Pearson. "Organic Chemistry Study Guide: Carboxylic Acids & Derivatives". Pearson.5

• National Center for Biotechnology Information. "1-nitropyrazole-3-carboxylic Acid | C4H3N3O4 | CID 10374679". PubChem. 4

• ResearchGate. "(PDF) Nitropyrazoles". ResearchGate. 6

• Chemistry LibreTexts. "19.1: Structure and Properties of Carboxylic Acids and their Salts". LibreTexts. 3

• Encyclopedia Britannica. "Carboxylic acid - Properties, Structure, Reactions". Britannica. 2

Sources

• 1. evitachem.com [evitachem.com]
• 2. Carboxylic acid - Properties, Structure, Reactions | Britannica [britannica.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 1-nitropyrazole-3-carboxylic Acid | C4H3N3O4 | CID 10374679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Organic Chemistry Study Guide: Carboxylic Acids & Derivatives | Notes [pearson.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: 1-Nitropyrazole-3-Carboxylic Acid Handling &amp; Troubleshooting

Welcome to the Technical Support Center for highly reactive heterocyclic intermediates. 1-Nitropyrazole-3-carboxylic acid is a potent, nitrogen-rich building block used in drug development and materials science. However, its unique electronic structure makes it highly susceptible to thermal and catalytic degradation. This guide is designed to help researchers troubleshoot common synthetic failures, understand the underlying mechanistic causality, and implement field-proven, self-validating protocols.

Troubleshooting Guide & Causality Analysis

Issue 1: Unexplained Yield Loss & Gas Evolution During Amide Coupling

Q: When I attempt to form an acid chloride using thionyl chloride ( SOCl2​ ) at elevated temperatures, the reaction bubbles vigorously, and my final amide yield is zero. Why is this happening?

Causality (The "Why"): The nitro group at the N1 position is strongly electron-withdrawing. It significantly reduces electron density at the C4/C5 positions and polarizes the pyrazole ring 1. This electronic effect dramatically lowers the activation energy required to cleave the C3-COOH bond. While the solid-state decomposition onset is 185°C 1, applying heat in the presence of activating agents (like SOCl2​ or oxalyl chloride) drops the decarboxylation threshold drastically. The vigorous bubbling you observe is CO2​ gas evolution, leaving you with 1-nitropyrazole as a degradation byproduct.

Solution: Abandon heat-driven acid chloride formations. Transition to mild, low-temperature coupling reagents (e.g., HATU or EDC/HOBt) and maintain the reaction strictly between 0°C and 25°C to kinetically trap the intermediate and prevent the thermal decarboxylation pathway.

Issue 2: Complete Degradation During Metal-Catalyzed Cross-Coupling

Q: Attempting a Suzuki or Sonogashira reaction on a molecule containing a free 1-nitropyrazole-3-carboxylic acid moiety results in complete loss of the carboxylic acid group. How can I prevent this?

Causality (The "Why"): Transition metals, particularly Palladium (Pd) and Copper (Cu), actively promote the decarboxylation of pyrazole-3-carboxylic acids 2. The metal coordinates with the pyrazole nitrogen and the carboxylate group, forming a 5-coordinate Pd(II) or Cu(II) transition state 3. This complexation lowers the energy barrier for CO2​ extrusion to approximately ~30 kcal/mol, driving rapid decarboxylative coupling or degradation even at moderate temperatures 3.

Solution: Never expose the free carboxylic acid to Pd or Cu catalysts. You must protect the carboxylic acid as an ester (e.g., methyl or tert-butyl ester) prior to any transition-metal catalyzed steps. The esterification prevents the formation of the critical metal-carboxylate transition state.

Data Presentation: Comparative Thermal Stability

Understanding the electronic influence of the N1-substituent is critical for predicting stability. The table below summarizes the quantitative differences between pyrazole analogs.

Compound	N1-Substituent	Electronic Effect	Solid-State Decomposition Onset	Decarboxylation Susceptibility to Pd/Cu
1-Nitropyrazole-3-carboxylic acid	Nitro ( −NO2​ )	Strongly Electron-Withdrawing	185°C [[1]]()	Extremely High
1-Methylpyrazole-3-carboxylic acid	Methyl ( −CH3​ )	Electron-Donating	>210°C [[2]]()	Moderate
1H-Pyrazole-3-carboxylic acid	Hydrogen ( −H )	Neutral	>250°C	Moderate

Process Visualizations

Mechanistic divergence of 1-nitropyrazole-3-carboxylic acid under thermal vs. mild coupling.

Optimized low-temperature workflow for processing 1-nitropyrazole-3-carboxylic acid.

Experimental Protocols: Self-Validating Systems

Protocol: Safe Low-Temperature Amide Coupling

Principle: By keeping the reaction at 0°C during the exothermic activation phase, we kinetically suppress the decarboxylation pathway. The use of HATU ensures rapid formation of the active ester before side reactions can occur.

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under an argon atmosphere, dissolve 1-nitropyrazole-3-carboxylic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) to achieve a 0.2 M concentration.

• Thermal Control: Submerge the flask in an ice-water bath and allow the solution to equilibrate to exactly 0°C for 10 minutes.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) dropwise.

  • Self-Validation Check 1: The solution should remain clear. If immediate bubbling occurs, the DMF may be wet, or the internal temperature is too high, initiating premature degradation.

• Activation: Add HATU (1.1 eq) in one solid portion. Stir at 0°C for 15 minutes to form the OAt-active ester.

  • Self-Validation Check 2: Monitor the reaction via LC-MS. The disappearance of the starting material mass (m/z 156[M-H]-) and the absence of the decarboxylated byproduct (m/z 113) confirms successful, safe activation.

• Amine Coupling: Add the target amine (1.1 eq) slowly to the activated mixture.

• Reaction: Allow the mixture to slowly warm to room temperature (maximum 25°C) and stir for 2 to 4 hours until complete consumption of the active ester is observed.

• Workup: Quench the reaction with saturated aqueous NH4​Cl to neutralize the base. Extract with ethyl acetate. Note: Avoid highly basic aqueous washes (like 1M NaOH), as the nitro-pyrazole ring is sensitive to nucleophilic attack under strongly alkaline conditions.

Frequently Asked Questions (FAQs)

Q: Why does 1-nitropyrazole-3-carboxylic acid decarboxylate so much faster than 1-methylpyrazole-3-carboxylic acid? A: The nitro group is highly electron-withdrawing, pulling electron density away from the C3 position. This polarization stabilizes the transition state during the loss of CO2​ 1. Conversely, a methyl group is electron-donating, which strengthens the C-C bond and makes thermal decarboxylation highly unlikely under normal conditions 2.

Q: Can I use copper-catalyzed click chemistry (CuAAC) on a molecule containing this free acid? A: No. Copper acts as a potent catalyst for the decarboxylation of pyrazole-3-carboxylic acids by forming a reactive metal-carboxylate complex 23. You must protect the acid as an ester before introducing copper into the system.

Q: What are the recommended storage conditions to prevent degradation over time? A: Store the compound as a dry solid at -20°C under an inert atmosphere (Argon or Nitrogen). Avoid exposure to ambient moisture and heat, as prolonged storage at room temperature can lead to slow, irreversible degradation.

References

• Organic Letters (ACS Publications) - Synthesis of 3H-Pyrazolo[3,4-c]isoquinolines and Thieno[3,2-c]isoquinolines via Cascade Imination/Intramolecular Decarboxylative Coupling. URL:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. Buy 4-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid | 84547-86-4 [smolecule.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: HPLC Optimization for 1-Nitropyrazole-3-Carboxylic Acid

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals tasked with developing robust, reproducible High-Performance Liquid Chromatography (HPLC) methods for 1-nitropyrazole-3-carboxylic acid.

As a highly polar, acidic heterocyclic compound, 1-nitropyrazole-3-carboxylic acid presents unique chromatographic challenges, including poor retention, peak tailing, and sensitivity to mobile phase conditions. This guide provides field-proven troubleshooting strategies, self-validating protocols, and the mechanistic reasoning behind every experimental choice.

Section 1: Core Principles & Analyte Profiling (FAQs)

Q1: Why does 1-nitropyrazole-3-carboxylic acid elute in the void volume on a standard C18 column? A: The fundamental challenge lies in the analyte's ionization state. Unsubstituted pyrazole-3-carboxylic acid has a predicted pKa between 3.6 and 3.98[1]. However, the addition of a strongly electron-withdrawing nitro group at the N1 position further increases the acidity of the C3-carboxylic acid, likely pushing the pKa down to ~2.5–3.0. At a neutral pH, the molecule exists almost entirely as a highly hydrophilic carboxylate anion, which bypasses the hydrophobic stationary phase. To force retention, the mobile phase pH must be suppressed at least 2 units below the analyte's pKa (ideally pH < 2.0) using strong acidic modifiers[2][3]. This protonates the compound into its neutral state, enabling hydrophobic interaction.

Q2: Which acidic modifier should I use: Formic Acid, TFA, or Phosphoric Acid? A: Your choice is dictated by your detector and the severity of secondary interactions:

• Trifluoroacetic Acid (TFA, 0.1% v/v): The gold standard for UV detection. TFA (pH ~2.0) is a strong acid that fully suppresses analyte ionization while acting as a mild ion-pairing agent, yielding the sharpest peaks[3].

• Phosphoric Acid (0.1% v/v): Excellent for low-wavelength UV detection due to its transparency. It effectively masks residual silanols on the silica support[2].

• Formic Acid (0.1% v/v): Mandatory if your method is coupled with Mass Spectrometry (LC-MS), as TFA and phosphoric acid cause severe ion suppression or are non-volatile. However, because formic acid is a weaker acid (pKa ~3.75), it may not fully suppress the ionization of the nitropyrazole-carboxylic acid, potentially leading to broader peaks[4].

Q3: What stationary phase architecture is best suited for this molecule? A: Standard C18 columns often possess unreacted surface silanols (Si-OH) that ionize to Si-O⁻ at mid-pH, creating secondary ion-exchange interactions with polar analytes. We recommend:

• Heavily End-Capped C18 Columns (e.g., Eclipse XDB C18 or Waters XBridge C18) to physically block access to residual silanols[3][4].

• Low-Silanol or Mixed-Mode Columns (e.g., Newcrom R1) engineered specifically for polar, acidic heterocycles[2].

Logical workflow for selecting mobile phase modifiers based on analyte pKa and detection method.

Section 2: Troubleshooting Guide: Common Chromatographic Issues

Issue 1: Split or Shouldered Peaks Q: I am observing a split peak for 1-nitropyrazole-3-carboxylic acid. Is this due to tautomerization? A: No. While unsubstituted pyrazoles undergo rapid annular tautomerization in solution[5], 1-nitropyrazole-3-carboxylic acid has a fixed nitro substituent at the N1 position, locking the ring structure and preventing tautomerism. A split peak here is caused by partial ionization . If your mobile phase pH is too close to the analyte's pKa, the molecule exists in a dynamic equilibrium between its neutral and ionized forms, which travel at different velocities down the column. Action: Immediately verify the pH of your aqueous mobile phase. Switch from weak buffers to 0.1% TFA to ensure complete protonation.

Issue 2: Retention Time Drift Over Consecutive Injections Q: My analyte elutes earlier with every injection. How do I stabilize the retention time? A: Highly polar acids analyzed under highly aqueous conditions (e.g., <5% organic modifier) can cause "phase collapse" or dewetting of the C18 stationary phase. The hydrophobic alkyl chains fold onto themselves, drastically reducing the effective surface area. Action: Ensure your gradient starts with a minimum of 5% organic modifier (Acetonitrile or Methanol) to keep the stationary phase wetted, or switch to an AQ-type (aqueous-stable) C18 column. Additionally, ensure the column is thermostatted (e.g., 35 °C) to prevent viscosity-induced pressure and retention fluctuations[6].

Decision tree for troubleshooting peak tailing and splitting in pyrazole-carboxylic acid analysis.

Section 3: Standardized Experimental Protocols

To guarantee reproducibility, the following protocol incorporates a Self-Validating System Suitability Test (SST) . This ensures the chromatographic system is chemically inert and thermodynamically stable before any samples are analyzed.

Protocol: RP-HPLC Quantification of 1-Nitropyrazole-3-Carboxylic Acid

Step 1: Mobile Phase Preparation

• Mobile Phase A (0.1% TFA in Water): Accurately measure 1.0 mL of HPLC-grade Trifluoroacetic acid (TFA) and add it to 1000 mL of ultra-pure HPLC-grade water (Milli-Q or equivalent). Mix thoroughly and degas via sonication for 10 minutes[3].

• Mobile Phase B (100% Acetonitrile): Use HPLC-grade Acetonitrile (ACN). ACN is preferred over methanol as it provides lower backpressure and sharper peak profiles for rigid heterocycles.

Step 2: Sample Preparation

• Accurately weigh 10.0 mg of the 1-nitropyrazole-3-carboxylic acid standard.

• Dissolve in 10 mL of HPLC-grade Methanol to create a 1.0 mg/mL stock solution[3].

• Dilute the stock solution with Mobile Phase A to a working concentration of 50 µg/mL. Causality note: Diluting the final sample in the aqueous mobile phase prevents solvent-mismatch peak distortion at the column head.

Step 3: Chromatographic Setup

• Column: End-capped C18 (150 mm × 4.6 mm, 5 µm particle size)[3].

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C (Thermostatting minimizes activation energy for on-column degradation and stabilizes solvent viscosity)[6].

• Detection (UV): 260 nm (Optimal absorbance for the nitropyrazole chromophore)[1].

• Injection Volume: 10 µL.

Step 4: System Suitability & Self-Validation Before running unknown samples, inject the 50 µg/mL working standard five consecutive times. The system is validated only if it meets the following criteria:

• Retention Time RSD: < 1.0% (Confirms pump stability and phase wetting).

• Peak Area RSD: < 2.0% (Confirms autosampler precision).

• Tailing Factor (Tf): 0.9 to 1.2 (If Tf > 1.2, secondary silanol interactions are occurring; verify mobile phase pH).

• Theoretical Plates (N): > 5,000 (Confirms column efficiency).

Section 4: Quantitative Data Summaries

Table 1: Mobile Phase Modifier Comparison for Pyrazole-Carboxylic Acids

Modifier	Concentration	Approx. pH	UV Compatibility	MS Compatibility	Peak Symmetry Impact
Trifluoroacetic Acid (TFA)	0.1% v/v	~2.0	Excellent (>210 nm)	Poor (Ion suppression)	High (Ion-pairing effect)
Formic Acid (FA)	0.1% v/v	~2.7	Moderate (>210 nm)	Excellent	Moderate (May cause tailing)
Phosphoric Acid	0.1% v/v	~2.1	Excellent (>200 nm)	Incompatible	High (Suppresses silanols)

Table 2: Optimized Gradient Elution Profile

Note: The gradient begins at 5% organic to prevent C18 phase collapse while ensuring maximum retention of the polar analyte.

Time (min)	Mobile Phase A (0.1% TFA in H₂O) %	Mobile Phase B (Acetonitrile) %	Flow Rate (mL/min)
0.0	95	5	1.0
2.0	95	5	1.0
8.0	40	60	1.0
10.0	5	95	1.0
12.0	5	95	1.0
12.1	95	5	1.0
15.0	95	5	1.0

References

• Separation of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)- on Newcrom R1 HPLC column | SIELC Technologies. Available at:[Link]

• 1H-Pyrazole-3-Carboxylic Acid - Physico-chemical Properties | ChemBK. Available at:[Link]

• Structural Optimization and Structure–Activity Relationship of 1H-Pyrazole-4-carboxylic Acid Derivatives as DNA 6mA Demethylase ALKBH1 Inhibitors and Their Antigastric Cancer Activity | ACS Publications. Available at:[Link]

• Representative Chromatogram of spiked Pyrazole boronic pinacol ester | ResearchGate. Available at: [Link]

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates | MDPI. Available at:[Link]

Sources

• 1. chembk.com [chembk.com]
• 2. Separation of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: 1-Nitropyrazole-3-Carboxylic Acid Purification &amp; Troubleshooting

Welcome to the Application Support Center. The synthesis and purification of 1-nitropyrazole-3-carboxylic acid (Molecular Formula: C₄H₃N₃O₄, MW: 157.08 g/mol )[1] present unique challenges due to the chemical lability of the N-nitro group. While this compound is a critical intermediate in pharmaceuticals and materials science[2], its purification is often complicated by thermal rearrangements and persistent unreacted starting materials. This guide provides field-proven, self-validating protocols to help you isolate the pure kinetic product.

Section 1: Mechanistic Profiling of Impurities

To purify effectively, we must first understand why specific impurities form during your workflow. The nitration of pyrazole-3-carboxylic acid using acetyl nitrate (HNO₃/Ac₂O) yields 1-nitropyrazole-3-carboxylic acid as the kinetic product[3]. However, the N-NO₂ bond is highly energetic. If the reaction temperature exceeds 20°C, or if the product is subjected to prolonged heating during recrystallization, it undergoes a rearrangement to the thermodynamically stable C4-position, yielding 4-nitropyrazole-3-carboxylic acid[4]. Furthermore, incomplete nitration leaves behind residual pyrazole-3-carboxylic acid, which can co-precipitate with the target product.

Caption: Logical relationship of kinetic nitration versus thermodynamic rearrangement and hydrolysis.

Section 2: Quantitative Data on Common Impurities

Understanding the physicochemical differences between the target and its impurities dictates our purification strategy.

Impurity	Origin	Relative Polarity (RP-HPLC)	Structural Characteristic	Primary Removal Strategy
Pyrazole-3-carboxylic acid	Unreacted SM	Higher (elutes earlier)	Contains free pyrazole N-H	pH-controlled precipitation
4-Nitropyrazole-3-carboxylic acid	Thermal rearrangement	Lower (elutes later)	Contains free pyrazole N-H	Selective recrystallization
5-Nitropyrazole-3-carboxylic acid	Isomeric nitration	Lower	Sterically hindered	Preparative HPLC
Residual Acetic/Nitric Acid	Reagents	Very High	Highly acidic (pKa < 1)	Aqueous wash / Lyophilization

Section 3: Self-Validating Purification Protocols

Protocol A: Selective Precipitation via Sodium Salt Formation

This protocol exploits the fact that 1-nitropyrazole-3-carboxylic acid lacks the acidic pyrazole N-H proton present in the starting material, fundamentally altering the hydration sphere and solubility of its sodium salt[3].

• Dissolution & Salt Formation: Suspend the crude mixture in minimal deionized water (approx. 10 mL per gram of crude). Slowly titrate with 1M NaOH under an ice bath (0–5°C) until the pH reaches 7.5.

  • Causality: The low temperature prevents base-catalyzed hydrolysis of the N-NO₂ group. At pH 7.5, both the target and the unreacted starting material are converted to their respective sodium salts.

• Selective Precipitation: Vigorously stir the solution and add a 10-fold volume of cold acetone (-20°C) dropwise[3].

  • Causality: The sodium salt of 1-nitropyrazole-3-carboxylic acid has significantly lower solubility in the aqueous-acetone mixture compared to the starting material, causing it to selectively crash out.

• Validation Check: Take a 100 µL aliquot of the supernatant, acidify with 1 drop of 1M HCl, and spot on a UV-254 TLC plate (Eluent: 9:1 DCM:MeOH). The absence of a spot at Rf 0.6 (target) confirms complete precipitation.

• Isolation: Vacuum filter the precipitate and wash with 20 mL of cold acetone.

• Free Acid Regeneration: Dissolve the isolated salt in minimal cold water. Carefully acidify with 1M HCl to pH 1.0. The pure 1-nitropyrazole-3-carboxylic acid will precipitate as a white/pale-yellow solid. Filter and dry under high vacuum at room temperature.

Caption: Workflow for the selective precipitation and purification of 1-nitropyrazole-3-carboxylic acid.

Protocol B: Non-Aqueous Recrystallization (Removal of 4-Nitro Isomer)

If the 4-nitro isomer is the primary impurity (often due to thermal spikes during synthesis), use this protocol.

• Suspension: Suspend the crude acid in a mixture of Ethyl Acetate and Hexanes (1:4 v/v).

• Controlled Heating: Heat the suspension to 55°C until mostly dissolved.

  • Critical Warning: Do not exceed 60°C or heat for longer than 15 minutes. N-nitropyrazoles are highly susceptible to thermal rearrangement to C-nitropyrazoles at elevated temperatures[4].

• Hot Filtration: Rapidly filter the hot solution through a pre-warmed fritted funnel to remove insoluble polymeric byproducts.

• Crystallization: Allow the filtrate to cool to room temperature undisturbed for 2 hours, then transfer to a 4°C refrigerator overnight.

• Validation Check: Analyze the crystals via ¹³C NMR. The C(3) atom attached to the carboxyl group in 1-nitropyrazole-3-carboxylic acid should appear as a doublet of doublets at ~143.96 ppm[3]. Any peaks around 150 ppm indicate residual 4-nitro isomer.

Section 4: Troubleshooting & FAQs

Q: My product is oiling out instead of crystallizing during the acidification step. How do I fix this? A: Oiling out (liquid-liquid phase separation) occurs when the product precipitates above its glass transition temperature, often due to the presence of residual acetic acid acting as a plasticizer. Solution: Ensure your initial aqueous salt solution is highly concentrated. If oiling occurs, add a small seed crystal of pure 1-nitropyrazole-3-carboxylic acid, or scratch the inside of the flask with a glass rod to induce nucleation.

Q: I am seeing a continuous drop in yield the longer I leave the product in the drying oven. Why? A: You are likely causing a solid-state thermal rearrangement. The N-NO₂ group migrates to the C4 position under thermal stress[4]. 1-Nitropyrazole-3-carboxylic acid must be dried under high vacuum at room temperature (max 30°C). Never use a standard heated drying oven for this compound.

Q: Why does my 1-nitropyrazole-3-carboxylic acid revert back to pyrazole-3-carboxylic acid during chromatography? A: The N-NO₂ bond is sensitive to hydrolysis, particularly on highly active, acidic silica gel. If you must use flash chromatography to remove stubborn 5-nitro isomers, use deactivated silica (pre-treated with 1% triethylamine) or switch to reverse-phase preparative HPLC using a neutral buffer system (e.g., Water/Acetonitrile with 0.1% Formic Acid, keeping the run time short).

References

• EvitaChem. "Buy 1-nitropyrazole-3-carboxylic Acid (EVT-1216162) | 198348-92-4".
• PubChem. "1-nitropyrazole-3-carboxylic Acid | C4H3N3O4 | CID 10374679".
• Dalinger et al. (1997). "Nitropyrazoles". Russian Chemical Bulletin, Vol. 46, No. 6.
• MDPI (2023).

Sources

• 1. 1-nitropyrazole-3-carboxylic Acid | C4H3N3O4 | CID 10374679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. evitachem.com [evitachem.com]
• 3. researchgate.net [researchgate.net]
• 4. An Unusual Rearrangement of Pyrazole Nitrene and Coarctate Ring-Opening/Recyclization Cascade: Formal CH–Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants [mdpi.com]

overcoming steric hindrance in 1-nitropyrazole-3-carboxylic acid coupling

Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis . This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals facing challenges with the amide coupling of 1-nitropyrazole-3-carboxylic acid .

Due to the unique electronic and structural properties of the nitropyrazole core, standard coupling protocols often result in low yields, incomplete activation, or degradation. This guide synthesizes field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you overcome these specific bottlenecks.

Mechanistic Triage: Understanding the Bottleneck

Before troubleshooting, it is critical to understand why 1-nitropyrazole-3-carboxylic acid resists standard coupling. The difficulty is rarely a single steric issue; it is a synergistic failure of electronics and sterics:

• Electronic Deactivation: The N1-nitro group is powerfully electron-withdrawing via both inductive and resonance effects[1]. This drastically lowers the pKa of the C3-carboxylic acid. During standard coupling (e.g., with EDC or DIC), the carboxylate anion must act as a nucleophile to attack the carbodiimide. The electron-poor nature of the nitropyrazole makes this initial activation step extremely slow.

• Induced Steric Hindrance: Because the acid is difficult to activate, chemists often switch to highly reactive, but massive, uronium salts like HATU[2]. While HATU forces activation, it generates a bulky 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The adjacent N2 lone pair on the pyrazole ring, combined with this massive HOAt ester, creates a sterically impenetrable trajectory for incoming bulky or secondary amines[3].

Fig 1. Decision tree for troubleshooting 1-nitropyrazole-3-carboxylic acid coupling failures.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am using EDC/HOBt with a primary amine, but my reaction stalls at 20% conversion. Should I add more coupling reagent?

No. Adding more EDC will not solve the fundamental electronic deactivation of the 1-nitropyrazole core. The C3-carboxylate is too weakly nucleophilic to efficiently attack the EDC carbodiimide carbon. The Fix: You must use a coupling reagent with a lower activation energy barrier. Switch to a uronium salt like HATU or COMU . These reagents are highly electrophilic and will rapidly convert the deactivated acid into a highly reactive active ester.

Q2: I switched to HATU, but now I am trying to couple a bulky secondary amine (e.g., a substituted piperidine) and getting no product. Why?

You have solved the electronic problem but created a steric one. HATU successfully activates the acid, but it forms an OAt (7-azabenzotriazole) ester. The OAt leaving group is sterically massive. When your bulky secondary amine attempts to attack the carbonyl carbon, it experiences severe steric clash with both the OAt group and the N2 lone pair of the pyrazole ring[3]. The Fix: You must bypass the bulky active ester intermediate entirely. Convert the carboxylic acid to an acid chloride [4]. The chloride ion is sterically minimal, leaving the carbonyl carbon highly exposed for attack by your bulky amine.

Q3: My LC-MS shows significant degradation of the 1-nitropyrazole starting material when using HATU and DIPEA overnight. What is happening?

1-Nitropyrazoles are sensitive to prolonged exposure to bases and nucleophiles. The strongly electron-withdrawing nitro group makes the pyrazole ring susceptible to nucleophilic aromatic substitution (SNAr) or ring-opening side reactions. DIPEA, while sterically hindered, can still mediate degradation over a 16-24 hour period. The Fix: Replace DIPEA with 2,4,6-collidine . Collidine is a weaker, non-nucleophilic base that is perfectly tuned for uronium couplings without degrading sensitive heterocycles. Additionally, apply microwave irradiation (80 °C for 15 minutes) to force the coupling to completion before degradation pathways can compete.

Quantitative Strategy Comparison

To select the correct approach, compare the kinetic and steric profiles of standard methodologies when applied specifically to the 1-nitropyrazole-3-carboxylic acid system.

Table 1: Comparison of Coupling Strategies for 1-Nitropyrazole-3-Carboxylic Acid

Coupling Strategy	Intermediate Steric Bulk	Activation Kinetics	Efficacy with Bulky Amines	Reaction Time	Recommended Base
EDC / HOBt	High (OBt ester)	Very Slow	Poor (<20% yield)	16–24 h	DIPEA / NMM
HATU	Very High (OAt ester)	Fast	Moderate (40–60% yield)	2–4 h	Collidine
COMU	High (Oxyma ester)	Very Fast	Moderate (50–70% yield)	1–2 h	Collidine
Oxalyl Chloride	Minimal (Acyl chloride)	Instantaneous	Excellent (>85% yield)	2–4 h (total)	Collidine / TEA

Validated Experimental Protocols

Protocol A: Acid Chloride Method (For Severe Steric Hindrance)

Use this protocol when coupling 1-nitropyrazole-3-carboxylic acid with secondary amines, ortho-substituted anilines, or highly branched aliphatic amines.

Step 1: Acid Chloride Generation

• Suspend 1-nitropyrazole-3-carboxylic acid (1.0 eq) in anhydrous Dichloromethane (DCM) (0.2 M) under an inert argon atmosphere at 0 °C.

• Add a catalytic amount of anhydrous DMF (0.05 eq).

• Dropwise, add oxalyl chloride (1.5 eq). Caution: Vigorous gas evolution (CO2, CO) will occur.

• Stir at 0 °C for 30 minutes, then warm to room temperature and stir for 2 hours until gas evolution completely ceases.

• Concentrate the reaction mixture in vacuo to remove all excess oxalyl chloride and HCl.

• Redissolve the crude, highly reactive acid chloride in anhydrous DCM (0.2 M).

Step 2: Amidation

• In a separate flame-dried flask, dissolve the bulky amine (1.2 eq) and 2,4,6-collidine (2.5 eq) in anhydrous DCM at 0 °C.

• Slowly add the acid chloride solution to the amine solution dropwise over 10 minutes.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Self-Validation Check: Quench a 5 µL reaction aliquot into 100 µL of methanol. LC-MS analysis should show the desired product mass, with no methyl ester (which would indicate unreacted acid chloride).

• Workup: Wash the organic layer sequentially with 1N HCl (to remove collidine), saturated aqueous NaHCO3, and brine. Dry over Na2SO4, filter, and concentrate.

Protocol B: Microwave-Assisted HATU Coupling (For Primary Amines & Base-Sensitive Substrates)

Use this protocol to prevent degradation of the nitropyrazole core while ensuring rapid activation.

• In a 10 mL microwave-safe vial, combine 1-nitropyrazole-3-carboxylic acid (1.0 eq), the primary amine (1.1 eq), and HATU (1.2 eq).

• Add anhydrous DMF to achieve a 0.2 M concentration.

• Add 2,4,6-collidine (3.0 eq). The solution will typically turn a deep yellow/orange as the active ester forms.

• Seal the vial with a crimp cap and irradiate in a dedicated microwave synthesizer at 80 °C for exactly 15 minutes.

• Cool to room temperature. Dilute the mixture with Ethyl Acetate (EtOAc) and wash vigorously with 5% aqueous LiCl (3x) to remove the DMF, followed by brine. Dry and concentrate.

Sources

• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

optimizing recrystallization solvents for 1-nitropyrazole-3-carboxylic acid

Technical Support Center: Optimizing Recrystallization for 1-Nitropyrazole-3-Carboxylic Acid

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing purification bottlenecks with highly functionalized heterocycles.

1-Nitropyrazole-3-carboxylic acid (C₄H₃N₃O₄) presents a unique thermodynamic puzzle. The presence of the electron-withdrawing N-nitro group significantly alters the electron density of the pyrazole core, enhancing the acidity of the C3-carboxylic acid while simultaneously introducing distinct hydrogen-bonding dynamics. This guide provides a mechanistic, field-proven approach to troubleshooting and optimizing its recrystallization.

Frequently Asked Questions (FAQs)

Q1: Why does 1-nitropyrazole-3-carboxylic acid exhibit atypical solubility, and how does this dictate solvent selection? Mechanistic Causality: Unlike unsubstituted pyrazole-3-carboxylic acid, the N1-nitro group prevents the formation of extensive intermolecular hydrogen-bonded polymeric networks at the N1 position. Consequently, the molecule relies on the C3-carboxylic acid dimer and N2 interactions, making it highly soluble in polar protic solvents like methanol, ethanol, and water[1],[2]. Because it is highly soluble in neutral water due to partial ionization of the relatively strong carboxylic acid, pure water is an ineffective anti-solvent. However, pyrazoles with acidic functional groups can be effectively manipulated via pH adjustments[3],[4]. By leveraging the common-ion effect and using acidified water (pH < 2.5) as an anti-solvent, we suppress carboxylate ionization. This enforces the neutral tautomeric form and drastically reduces its cold solubility, driving precipitation.

Q2: My compound is "oiling out" (forming a biphasic liquid) instead of crystallizing. What is the cause and how do I resolve it? Mechanistic Causality: "Oiling out" occurs when the melting point of the solute in the specific solvent mixture drops below the temperature at which the solute separates from the solution[3]. Instead of forming a crystalline lattice, the compound forms a supercooled liquid phase. For 1-nitropyrazole-3-carboxylic acid, this frequently happens if the solution is cooled too rapidly, as the nitro group can sterically and electronically disrupt rapid lattice packing. Resolution: This is a documented phenomenon in pyrazole recrystallization that can be mitigated by reheating the mixture until it is homogeneous, adding 5-10% more of the "good" solvent (e.g., isopropanol) to shift the saturation curve, and strictly controlling the cooling rate[3],[4].

Q3: How can I maximize the recovery yield without compromising the purity of the final crystals? Mechanistic Causality: Yield loss in pyrazole carboxylic acids is almost always due to residual solubility in the mother liquor at low temperatures. Recrystallization from alcohols like isopropanol or ethanol is a standard approach for pyrazole-3-carboxylic acids[5],[6]. By utilizing an Isopropanol/Acidified Water system, you exploit a steep solubility curve. The isopropanol ensures complete dissolution of organic impurities at high temperatures, while the acidic aqueous phase forces the target molecule out of solution as it cools[7].

Data Presentation: Thermodynamic Evaluation of Solvent Systems

Table 1: Quantitative comparison of solvent systems for 1-nitropyrazole-3-carboxylic acid recrystallization.

Solvent System	Volume Ratio	Solute Behavior (Hot)	Solute Behavior (Cold)	Mechanistic Suitability & Notes
Isopropanol / Acidified Water	45:55	Complete Dissolution	Near-Zero Solubility	Optimal. Acidic water (pH < 2.5) suppresses carboxylate ionization, maximizing crystal yield[7].
Methanol / Toluene	25:75	Complete Dissolution	Moderate Solubility	Good. Useful if strictly anhydrous conditions are required for downstream coupling reactions.
Pure Ethanol	N/A	Complete Dissolution	Moderate Solubility	Sub-optimal. High risk of yield loss in mother liquor; prone to "oiling out" if cooled rapidly[5].
Hexane / Ethyl Acetate	80:20	Poor Solubility	Insoluble	Not Recommended. Extreme polarity mismatch prevents initial dissolution of the crude compound.

Standard Operating Procedure (SOP): Precision Recrystallization Workflow

Every protocol must be a self-validating system. Follow these steps to ensure thermodynamic control and high-purity recovery.

Step 1: Saturation & Dissolution Weigh the crude 1-nitropyrazole-3-carboxylic acid. Suspend in 3 volumes of isopropanol (IPA). Heat to 75°C under constant stirring until fully dissolved. Causality: IPA disrupts the intermolecular hydrogen bonds of the carboxylic acid dimers.

Step 2: Hot Filtration (Self-Validation Checkpoint) Pass the hot solution through a pre-warmed fine glass frit to remove insoluble mechanical impurities. Validation: The filtrate must be perfectly optically clear. If turbidity remains, re-filter.

Step 3: Anti-Solvent Titration Maintain the solution at 70°C. Dropwise, add pre-heated acidified water (0.1 M HCl, pH ≈ 1.0) until a faint, persistent cloudiness (turbidity) is observed[3],[4]. Causality: The acidic water acts as an anti-solvent, lowering the dielectric capacity of the mixture for the organic compound while keeping the carboxylate fully protonated.

Step 4: Clarification & Seeding Add exactly 1-2 drops of hot IPA to re-clarify the solution. Remove from heat. Once the temperature drops to roughly 55°C, introduce a single seed crystal to provide a nucleation site[3].

Step 5: Controlled Cooling Allow the flask to cool to room temperature at a strict rate of ~0.5°C/min, then transfer to an ice bath (0-4°C) for 20-30 minutes to maximize crystal formation[3],[4].

Step 6: Isolation Isolate via vacuum filtration using a Büchner funnel. Wash the filter cake with 1 volume of ice-cold 40% IPA/Water mixture to displace the mother liquor without dissolving the product[3].

Mandatory Visualization: Recrystallization Logic & Troubleshooting Pathway

Fig 1: Logical decision tree for resolving pyrazole recrystallization phase-separation issues.

References

• [5],[6] Title: Reactions of Some Pyrazole-3-Carboxylic Acid and Carboxylic Acid Chlorides with Various Alcohols | Source: ResearchGate (Asian Journal of Chemistry) | URL:[Link]

• [7] Title: Preparation method of 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid | Source: Google Patents (CN111362874B) | URL:

Sources

• 1. evitachem.com [evitachem.com]
• 2. evitachem.com [evitachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. CN111362874B - Preparation method of 3- (difluoromethyl) -1-methyl-1H-pyrazole-4-carboxylic acid - Google Patents [patents.google.com]

Technical Support Center: Minimizing Moisture Sensitivity in 1-Nitropyrazole-3-Carboxylic Acid Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the notorious moisture sensitivity of 1-nitropyrazole-3-carboxylic acid during activation and coupling workflows. This guide bridges the gap between mechanistic theory and benchtop execution to ensure high-yielding, reproducible results.

Mechanistic Insight: The Causality of Moisture Sensitivity

1-Nitropyrazole-3-carboxylic acid presents a unique synthetic challenge due to the extreme electron-withdrawing nature of the N-nitro group. Understanding the "why" is critical to preventing reaction failure:

• Hyper-Electrophilic Activation : When the C3-carboxylic acid is activated (e.g., to an acid chloride or an OAt ester), the carbonyl carbon becomes exceptionally electrophilic. The N-nitro group pulls electron density away from the pyrazole ring via strong inductive and mesomeric effects, leaving the activated carbonyl highly susceptible to rapid nucleophilic attack by trace water[1].

• N-NO₂ Lability : N-nitropyrazoles are highly reactive and can act as potent nitrating agents under basic or nucleophilic conditions[2]. If moisture is present, not only does the activated intermediate hydrolyze back to the starting material, but the N-NO₂ bond can also undergo premature cleavage or thermal isomerization, leading to denitrated byproducts[1].

Divergent pathways of activated 1-nitropyrazole-3-carboxylic acid highlighting moisture vulnerability.

Experimental Protocol: Anhydrous Amide Coupling

To circumvent hydrolysis and N-NO₂ cleavage, we recommend using Ghosez's reagent (1-chloro-N,N,2-trimethyl-1-propenylamine). Ghosez's reagent rapidly and cleanly converts carboxylic acids to acid chlorides under gentle, neutral conditions, minimizing the risk of side reactions associated with harsh bases or acidic byproducts[3].

Step-by-Step Methodology:

• Azeotropic Drying : Dissolve 1-nitropyrazole-3-carboxylic acid (1.0 eq) in anhydrous toluene and evaporate under reduced pressure. Repeat this process three times to remove lattice moisture.

• Inert Atmosphere : Transfer the dried acid to a flame-dried Schlenk flask. Purge the system with Argon (3 vacuum/Argon cycles).

• Mild Activation : Dissolve the acid in extra-dry Dichloromethane (DCM) to a concentration of 0.1 M. Cool the flask to 0 °C. Add Ghosez's reagent (1.1 eq) dropwise. Stir for 30 minutes at 0 °C to form the acid chloride[3]. (Note: Do not use DMF as a catalytic additive, as it can degrade to dimethylamine and attack the N-nitro group).

• Amine Addition : In a separate flame-dried flask, dissolve the target amine (1.05 eq) and a non-nucleophilic base (e.g., 2,6-lutidine, 1.2 eq) in anhydrous DCM. Add this solution dropwise to the acid chloride at -20 °C to control the exotherm.

• Completion & Workup : Allow the reaction to warm to room temperature over 2 hours. Quench with cold saturated aqueous NH₄Cl and extract immediately with DCM.

Anhydrous workflow for the activation and coupling of 1-nitropyrazole-3-carboxylic acid.

Troubleshooting Guide

Observation / Issue	Root Cause Analysis	Corrective Action
High recovery of starting acid	Trace moisture in the solvent or amine hydrolyzed the highly electrophilic acid chloride intermediate.	Distill the amine over CaH₂. Use freshly opened extra-dry DCM. Strictly perform the azeotropic drying of the starting acid.
Formation of denitrated product	Excess or overly strong base (e.g., Et₃N, DIPEA) triggered a nucleophilic attack on the labile N-NO₂ group[2].	Switch to a weaker, sterically hindered base like 2,6-lutidine. Strictly control base stoichiometry (≤1.2 eq).
Messy TLC / Decomposition	Thermal degradation of the N-nitropyrazole or prolonged exposure to Lewis basic solvents (e.g., DMF)[1].	Maintain reaction temperature below 25 °C. Avoid DMF or DMSO; use DCM or THF exclusively.
Incomplete activation	Reagent degradation. Ghosez's reagent is highly moisture sensitive itself.	Use a fresh ampoule of Ghosez's reagent or switch to HATU/2,6-lutidine under strictly anhydrous conditions.

Frequently Asked Questions (FAQs)

Q: Can I use standard EDC/HOBt or HATU/DIPEA coupling conditions? A: While HATU can work, standard protocols often rely on excess DIPEA and commercial DMF. DMF contains trace dimethylamine and moisture, which rapidly degrades 1-nitropyrazole derivatives[1]. Furthermore, the OAt-ester formed by HATU is so reactive that even atmospheric moisture during a transfer step can hydrolyze it. If you must use HATU, use anhydrous DCM/THF and limit your base to exactly 1.1 equivalents of 2,6-lutidine.

Q: Why is my activated intermediate turning dark yellow/brown before adding the amine? A: This discoloration typically indicates the decomposition of the N-nitro group. N-nitropyrazoles are potent nitrating agents and can undergo auto-decomposition or isomerize to C-nitropyrazoles if exposed to localized heating or strong bases[2]. Always perform the activation step at 0 °C or lower.

Q: How should I store 1-nitropyrazole-3-carboxylic acid to prevent moisture uptake? A: Store the solid reagent in a tightly sealed desiccator over Drierite (CaSO₄) or P₂O₅ at 4 °C. Before use, allow the container to reach room temperature before opening to prevent condensation, and always perform the toluene azeotropic drying step described in the protocol.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

1-nitropyrazole-3-carboxylic acid vs 4-nitropyrazole-3-carboxylic acid reactivity

A Comparative Guide to the Reactivity of 1-Nitropyrazole-3-Carboxylic Acid vs. 4-Nitropyrazole-3-Carboxylic Acid

In the landscape of heterocyclic chemistry, the regiochemistry of nitration fundamentally dictates the synthetic utility of pyrazole-carboxylic acids. For drug development professionals and materials scientists, selecting between 1-nitropyrazole-3-carboxylic acid and 4-nitropyrazole-3-carboxylic acid is not merely a structural preference—it is a strategic decision rooted in thermodynamic stability and electronic reactivity[1][2]. As a Senior Application Scientist, I have structured this guide to dissect the causality behind their divergent behaviors and provide field-proven, self-validating protocols for their application.

Structural & Electronic Basis of Reactivity

The fundamental divergence in reactivity between these two isomers stems from the localization of the nitro group and its electronic interaction with the pyrazole ring.

• 4-Nitropyrazole-3-carboxylic acid (C-Nitro Isomer): In this molecule, the nitro group is covalently bound to the C4 carbon. This C-NO₂ bond is thermodynamically robust due to resonance integration with the pyrazole π-system[2]. The strongly electron-withdrawing nature of the C4-nitro group depletes electron density from the ring, rendering it highly resistant to electrophilic attack but an excellent, stable scaffold for derivatization[3]. Furthermore, it increases the acidity of the adjacent C3-carboxylic acid, making it highly effective as a short-chain acidifier with antibacterial properties[2].

• 1-Nitropyrazole-3-carboxylic acid (N-Nitro Isomer): This isomer features an N-NO₂ bond. The lack of resonance stabilization between the nitro group and the adjacent ring nitrogen results in a highly polarized, labile bond[4]. Consequently, N-nitropyrazoles are kinetically reactive and thermodynamically unstable compared to their C-nitro counterparts[4]. They readily undergo uncatalyzed thermal rearrangement to C-nitro isomers in high-boiling solvents or act as powerful electrophilic nitrating agents by heterolytically cleaving the N-NO₂ bond[5][6].

Reactivity pathways of 1-nitro vs 4-nitropyrazole-3-carboxylic acid.

Quantitative Reactivity Comparison

To facilitate rapid decision-making in synthetic design, the quantitative and qualitative performance metrics of both isomers are summarized below:

Parameter	1-Nitropyrazole-3-carboxylic acid	4-Nitropyrazole-3-carboxylic acid
Isomeric Type	N-Nitro (Position 1)	C-Nitro (Position 4)
Thermodynamic Stability	Low (Rearranges at >100 °C)	High (Stable to >200 °C)
Primary Reactivity	Electrophilic NO₂ transfer	Nucleophilic substitution, Reduction
N-NO₂ Bond Energy	Relatively weak (Labile)	N/A (Stable C-NO₂ bond)
Key Applications	Nitrating agent, Precursor	Kinase inhibitors, Energetic materials

Validated Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems, allowing researchers to confirm reaction success in real-time.

Protocol A: Synthesis of 4-Amino-1H-pyrazole-3-carboxamide Derivatives

Causality: The stable C-NO₂ group of 4-nitropyrazole-3-carboxylic acid allows for aggressive coupling conditions at the C3-COOH without risking nitro group cleavage. Subsequent reduction yields the amine, a critical pharmacophore in FLT3 and CDK kinase inhibitors like FN-1501[3].

Step-by-Step Methodology:

• Activation: Dissolve 4-nitropyrazole-3-carboxylic acid (1.0 eq) in anhydrous DMF. Add EDC·HCl (1.2 eq) and HOBt (1.2 eq). Stir for 30 minutes at room temperature to form the active ester[3].

• Coupling: Add the target amine (1.1 eq) and N,N-diisopropylethylamine (DIPEA, 2.0 eq). Stir for 12 hours. Extract and purify via silica gel chromatography to obtain the 4-nitro-3-carboxamide intermediate[3].

• Reduction: Dissolve the intermediate in ethanol. Add 80% hydrazine hydrate (excess) and a catalytic amount of Pd/C (10% w/w). Reflux for 4 hours[3]. Filter through Celite to remove the catalyst and concentrate in vacuo.

• Self-Validation Mechanism: The successful reduction of the nitro group to the amine is visually indicated by a distinct color change in the solution and can be rapidly validated via LC-MS (a mass shift of -30 Da corresponding to the NO₂ → NH₂ conversion).

Synthetic workflow for 4-amino-1H-pyrazole-3-carboxamide derivatives.

Protocol B: Electrophilic Aromatic Nitration using 1-Nitropyrazole-3-carboxylic Acid

Causality: Exploiting the labile N-NO₂ bond, this protocol utilizes the 1-nitro isomer as a mild, regioselective nitrating agent for aromatic substrates, avoiding the harsh, over-nitrating conditions of traditional mixed acids[5].

Step-by-Step Methodology:

• Preparation: In an oven-dried flask, combine the aromatic substrate (1.0 eq) and 1-nitropyrazole-3-carboxylic acid (1.2 eq) in anhydrous acetonitrile[5].

• Catalysis: Add a Lewis acid catalyst, such as Cu(OTf)₂ (10 mol%), to facilitate the heterolytic cleavage of the N-NO₂ bond[5].

• Reaction: Heat the mixture to 80 °C under a nitrogen atmosphere for 6-8 hours.

• Workup: Quench with saturated aqueous NaHCO₃. Extract the nitrated aromatic product with ethyl acetate.

• Self-Validation Mechanism: The atom economy and reaction progress are self-validating; as the NO₂ group is transferred, the byproduct (1H-pyrazole-3-carboxylic acid) precipitates upon acidification of the aqueous layer, allowing for gravimetric validation of the nitration yield.

References

• ACS Publications. "From N–H Nitration to Controllable Aromatic Mononitration and Dinitration: The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent". Available at: [Link]

• ACS Publications. "Comparative Quantum Chemistry Study on the Unimolecular Decomposition Channels of Pyrazole and Imidazole Energetic Materials". Available at: [Link]

• ACS Publications. "Solubility and Thermodynamic Analysis of 3(5)-Nitropyrazole in Different High Boiling Solvents". Available at: [Link]

• ACS Publications. "Discovery of 4-((7H-Pyrrolo[2,3-d]pyrimidin-4-yl)amino)-N-(4-((4-methylpiperazin-1-yl)methyl)phenyl)-1H-pyrazole-3-carboxamide (FN-1501), an FLT3- and CDK-Kinase Inhibitor with Potentially High Efficiency". Available at: [Link]

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• 6. pubs.acs.org [pubs.acs.org]

comparing 1-nitropyrazole-3-carboxylic acid with other pyrazole derivatives

This comprehensive technical guide evaluates the structural, electronic, and pharmacological distinctions between 1-nitropyrazole-3-carboxylic acid and advanced pyrazole-3-carboxylic acid (P3CA) derivatives . Designed for drug development professionals and synthetic chemists, this analysis bridges the gap between fundamental chemical reactivity and applied medicinal chemistry, providing actionable experimental protocols and mechanistic insights.

Structural and Electronic Profiling: The Pyrazole Scaffold

The pyrazole moiety—a five-membered heterocyclic ring containing two adjacent nitrogen atoms—is a privileged scaffold in medicinal chemistry due to its bioisosteric properties and robust hydrogen-bonding capabilities[1]. However, functionalizing this core drastically alters its behavior.

1-Nitropyrazole-3-carboxylic acid (1-NP3CA) (C₄H₃N₃O₄) is characterized by a nitro group at the N1 position and a carboxylic acid at the C3 position[2],[3]. The N-nitro group exerts a powerful electron-withdrawing effect (-I, -M), which pulls electron density away from the aromatic ring[4].

• Chemical Consequence: This renders the pyrazole ring highly electrophilic and susceptible to nucleophilic attack, making 1-NP3CA a highly reactive intermediate rather than a stable end-target drug[2]. Furthermore, the electron deficiency lowers the pKa of the C3-carboxylic acid, altering its solubility and binding profile in physiological environments.

Advanced Pyrazole-3-Carboxylic Acid (P3CA) Derivatives , by contrast, are typically functionalized with aryl, alkyl, or amide groups at the N1 or C5 positions. These substitutions maintain the electron density of the ring, allowing it to act as a stable pharmacophore. For example, replacing highly hydrophobic phenylglycine scaffolds with P3CA derivatives has been shown to significantly increase the "drug-likeness" of viral protease inhibitors by preventing aggregation and improving early-stage pharmacokinetics[5].

Comparative Biological Activity & Pharmacokinetics

The versatility of the P3CA scaffold allows it to be tuned for diverse therapeutic targets. Table 1 summarizes the quantitative performance of various pyrazole derivatives across different pharmacological applications.

Table 1: Quantitative Comparison of Pyrazole Derivatives in Drug Discovery

Compound Class	Primary Target / Application	Key Assay Method	Quantitative Metric	Mechanistic Advantage
1-Nitropyrazole-3-carboxylic acid	Chemical Intermediate / Materials Science	Nitration Yield / NMR	N/A (Precursor)	High ring electrophilicity; stable N-NO₂ bond for downstream substitution[2],[4].
P3CA-Aminopyrimidine Derivatives	Dengue Virus (DENV) NS2B-NS3 Protease	FRET / Reporter Gene Assay	EC₅₀ ~ 2.2 - 4.1 μM	Non-basic replacement of guanidine moiety; high target specificity[5].
P3CA-Nitric Oxide Hybrids	COX-2 Inhibition / Mucosal Protection	Griess Diazotization	High % NO Release	Offsets NSAID-induced ulcerogenic liability via vasodilation[6].
5-Aryl-P3CA Amides	EGFR / HER-2 Tyrosine Kinases	MTT Cell Viability Assay	IC₅₀ ~ 0.20 - 0.26 μM	Superior kinase selectivity and potent human cancer cell line inhibition[1].

Mechanistic Pathways & Logical Workflows

To understand how structural modifications translate to therapeutic efficacy, we must examine the specific signaling and biochemical pathways these derivatives modulate.

A prime example is the development of P3CA-Nitric Oxide (NO) Donor Hybrids . Traditional NSAIDs (which often utilize pyrazole cores to inhibit COX-2) carry a high risk of causing gastric ulcers by depleting protective prostaglandins. By hybridizing the P3CA core with a nitrate ester or oxime, the molecule releases NO in vivo. This NO release promotes local vasodilation and mucosal protection, effectively neutralizing the ulcerogenic toxicity of the parent compound[6].

Pharmacological logic of P3CA NO-donor hybrids offsetting NSAID-induced toxicity.

Validated Experimental Methodologies

The following protocols represent self-validating systems. Causality for each critical step is explicitly defined to ensure reproducibility and scientific rigor.

Protocol A: Regioselective Synthesis of 1-Nitropyrazole-3-Carboxylic Acid

Direct nitration of pyrazole-3-carboxylic acid requires strict thermal control to prevent decarboxylation. The deactivating nature of the C3-carboxyl group directs the electrophile (NO₂⁺) specifically to the N1 position[2],[4].

• Preparation of the Electrophile: Cool 10 mL of concentrated sulfuric acid (H₂SO₄) to 0°C in an ice-salt bath. Slowly add 5 mL of fuming nitric acid (HNO₃) dropwise. Causality: Pre-mixing generates the active nitronium ion (NO₂⁺) while controlling the violent exothermic reaction.

• Substrate Addition: Dissolve 10 mmol of pyrazole-3-carboxylic acid in the acidic mixture, maintaining the internal temperature strictly below 5°C. Causality: Temperatures above 10°C will induce thermal decarboxylation of the C3-carboxylic acid.

• Reaction: Stir the mixture continuously for 2 to 3 hours at 0–5°C[4].

• Quenching & Isolation: Pour the reaction mixture over 100 g of crushed ice. The sudden drop in solubility will force the 1-NP3CA to precipitate.

• Purification: Filter the precipitate under vacuum, wash extensively with cold distilled water to remove residual acid, and recrystallize from ethanol to yield pure 1-nitropyrazole-3-carboxylic acid[4].

Protocol B: Target Specificity via Tryptophan Fluorescence Quenching Assay

Used to validate the binding affinity of P3CA derivatives to the DENV NS2B-NS3 protease. The protease contains key tryptophan (Trp) residues in its active site. Ligand binding alters the local microenvironment, quenching the intrinsic Trp fluorescence[5].

Workflow for the tryptophan fluorescence quenching assay to determine binding affinity.

• Protein Preparation: Prepare a 2 μM solution of purified DENV NS2B-NS3 protease in assay buffer (50 mM Tris-HCl, pH 7.5, 20% glycerol).

• Titration: Sequentially titrate the P3CA derivative into the protein solution to achieve final ligand concentrations ranging from 0 to 50 μM.

• Excitation: Excite the samples at exactly 295 nm. Causality: 295 nm is deliberately chosen over 280 nm to selectively excite tryptophan residues while avoiding tyrosine and phenylalanine absorption, ensuring the signal is localized to the active site[5].

• Emission Recording: Record the emission spectra from 300 to 400 nm.

• Data Analysis: Plot the decrease in peak fluorescence intensity against ligand concentration and calculate the dissociation constant (Kd) using the Stern-Volmer equation.

Protocol C: Nitric Oxide Release Quantification (Griess Assay)

To validate the mucosal-protective mechanism of P3CA-NO hybrids, NO release must be empirically quantified. The Griess reagent reacts with nitrite (the stable degradation product of NO in aqueous media) to form a measurable azo dye[6].

• Incubation: Incubate the P3CA-NO hybrid (100 μM) in phosphate-buffered saline (PBS, pH 7.4) at 37°C to simulate physiological conditions.

• Sampling: At predetermined time points (e.g., 1h, 2h, 4h), extract 100 μL aliquots.

• Reagent Addition: Mix each aliquot with 100 μL of Griess reagent (1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid).

• Colorimetric Development: Incubate in the dark for 10 minutes at room temperature. Causality: Light exposure can degrade the diazonium intermediate, leading to artificially low absorbance readings.

• Measurement & Interpolation: Measure absorbance at 540 nm using a microplate reader. Interpolate the nitrite concentration using a standard curve of sodium nitrite run concurrently on the same plate (to account for buffer-induced matrix effects)[6].

References

• National Center for Biotechnology Information (PMC). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Retrieved from:[Link]

• ACS Medicinal Chemistry Letters. Discovery of Pyrazole-3-Carboxylic Acid Derivatives as Dengue Virus Protease Inhibitors with Antiviral Activity. Retrieved from: [Link]

• National Center for Biotechnology Information (PubMed). Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide. Retrieved from:[Link]

• MDPI. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from: [Link]

• ResearchGate. (PDF) Nitropyrazoles. Retrieved from: [Link]

• PubChem. 1-nitropyrazole-3-carboxylic Acid | C4H3N3O4 | CID 10374679. Retrieved from: [Link]

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• 6. Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Comparative Guide for Researchers and Drug Development Professionals

An In-Depth Technical Guide to the Validation of Analytical Methods for 1-Nitropyrazole-3-Carboxylic Acid Quantification

The accurate quantification of 1-nitropyrazole-3-carboxylic acid is a critical requirement in numerous phases of pharmaceutical development. Whether it is being assessed as a key starting material, a process intermediate, a metabolite, or a potential impurity, the ability to reliably measure its concentration is paramount to ensuring product quality, safety, and efficacy. The choice of analytical methodology is not trivial; it is a strategic decision that impacts data quality, resource allocation, and regulatory compliance.

This guide provides a comparative analysis of three principal analytical techniques for the quantification of 1-nitropyrazole-3-carboxylic acid: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS). This document moves beyond simple protocols to explain the causality behind methodological choices, grounded in established scientific principles and regulatory expectations. The validation strategies discussed are aligned with the comprehensive guidelines set forth by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[1][2][3]

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is often the workhorse method in quality control and research environments. Its robustness, accessibility, and cost-effectiveness make it an ideal first-line approach for quantifying analytes like 1-nitropyrazole-3-carboxylic acid, which possesses inherent chromophores (the nitro group and the pyrazole ring system) necessary for UV detection.[4]

The Causality Behind the Method

The fundamental principle of this technique is the separation of the analyte from other components in a sample based on its differential partitioning between a stationary phase (typically a C18 silica-based column) and a liquid mobile phase. The choice of a reversed-phase (RP) C18 column is deliberate; it provides excellent retention for moderately polar organic molecules.[5] The carboxylic acid and nitro functional groups make the target analyte suitable for this separation mode.

To ensure consistent retention and sharp, symmetrical peak shapes, the ionization state of the carboxylic acid group must be controlled. This is achieved by acidifying the mobile phase (e.g., with 0.1% formic or trifluoroacetic acid).[6][7] At a low pH, the carboxylic acid is protonated (in its -COOH form), rendering it less polar and more amenable to retention on the nonpolar C18 stationary phase. Quantification is then achieved by measuring the analyte's absorbance of UV light at a specific wavelength where it exhibits a strong response, ensuring sensitivity.

Experimental Protocol: HPLC-UV

• Sample Preparation:

  • Prepare a 1.0 mg/mL stock solution of 1-nitropyrazole-3-carboxylic acid reference standard in a 50:50 mixture of acetonitrile and water.

  • Generate a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with the mobile phase.

  • Dissolve the test sample in the mobile phase to an expected concentration within the calibration range.

  • Filter all solutions through a 0.22 µm syringe filter prior to injection to protect the column from particulate matter.

• Chromatographic Conditions:

  • Instrument: A standard HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[5]

  • Mobile Phase: An isocratic mixture of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B). A typical starting ratio would be 70:30 (A:B).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV absorbance at an appropriate wavelength (e.g., 254 nm, to be optimized by scanning the UV spectrum of the analyte).

Method Validation Strategy (ICH Q2(R2))

A robust validation demonstrates that the analytical procedure is fit for its intended purpose.[3][8] Key parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components (impurities, degradation products, matrix components). This is typically demonstrated by analyzing a placebo and spiked samples.

• Linearity and Range: The method's ability to produce test results that are directly proportional to the analyte concentration within a specific range. A minimum of five concentration levels is recommended, with a correlation coefficient (r²) of ≥0.999 desired.[9]

• Accuracy: The closeness of the test results to the true value. It is assessed by recovery studies on spiked samples at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Precision: The degree of scatter between a series of measurements. It is evaluated at two levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.[9]

  • Intermediate Precision: Expresses within-laboratory variations (different days, different analysts, different equipment).

• Limit of Detection (LOD) & Limit of Quantification (LOQ): The lowest amount of analyte that can be detected and quantified with acceptable precision and accuracy, respectively.

HPLC-UV Workflow Diagram

Caption: Bioanalytical workflow using LC-MS/MS with protein precipitation.

Typical Performance Characteristics

Parameter	Typical Value	Rationale
Linearity (r²)	≥ 0.995	A slightly less stringent but still high requirement is common for bioanalytical methods.
Range	0.1 - 100 ng/mL	Demonstrates the wide dynamic range and high sensitivity of the technique.
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	Standard acceptance criteria for bioanalytical methods.
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	Standard acceptance criteria for bioanalytical methods.
LLOQ	0.05 - 0.5 ng/mL	Highlights the picogram-level sensitivity suitable for pharmacokinetic studies.

Method 3: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for volatile and thermally stable compounds. However, 1-nitropyrazole-3-carboxylic acid, with its polar carboxylic acid group, is non-volatile and would decompose at the high temperatures of a GC injection port. Therefore, a chemical modification step—derivatization—is mandatory.

[10][11]#### The Causality Behind the Method: The Need for Derivatization

Derivatization is the process of converting a compound into a product (a derivative) that has properties more suitable for a given analytical technique. For GC analysis of carboxylic acids, the goal is to replace the acidic proton of the -COOH group with a nonpolar, thermally stable group. T[12]his increases volatility and reduces unwanted interactions with the GC column.

A common approach is silylation, using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). BSTFA reacts with the carboxylic acid to form a trimethylsilyl (TMS) ester, which is much more volatile and suitable for GC analysis. W[10]hile effective, this adds a step to the sample preparation that must be carefully controlled and validated for completeness and reproducibility.

Experimental Protocol: GC-MS with Derivatization

• Sample Preparation & Derivatization:

  • Prepare a stock solution of the analyte in a dry, aprotic solvent (e.g., pyridine or acetonitrile).

  • Place an aliquot of the sample or standard in a reaction vial and evaporate the solvent to dryness under a stream of nitrogen.

  • Add the derivatization reagent (e.g., 50 µL of BSTFA) and a catalyst if needed.

  • Seal the vial and heat at a specific temperature (e.g., 70 °C) for a set time (e.g., 30 minutes) to ensure complete reaction.

  • Cool the vial before injecting an aliquot into the GC-MS.

• GC-MS Conditions:

  • Instrument: A GC system coupled to a mass spectrometer (e.g., single quadrupole or ion trap).

  • Column: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: ~250 °C.

  • Oven Program: A temperature gradient, e.g., start at 100 °C, hold for 1 min, then ramp to 280 °C at 15 °C/min.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Detection: Scan mode for identification or Selected Ion Monitoring (SIM) for quantification.

GC-MS Workflow Diagram

Caption: Required derivatization and analysis workflow for GC-MS.

Typical Performance and Use Case

GC-MS is generally less favored for this type of polar analyte due to the added complexity and potential variability of the derivatization step. It is most often employed as an orthogonal technique to confirm results from LC-based methods or in specialized applications where the matrix is incompatible with LC.

Method Comparison and Recommendations

Feature	HPLC-UV	LC-MS/MS	GC-MS (with Derivatization)
Primary Application	Routine QC, assay, purity	Bioanalysis, trace impurity analysis	Orthogonal confirmation, specialized analysis
Sensitivity	Moderate (µg/mL)	Very High (pg-ng/mL)	High (ng/mL)
Selectivity	Good	Excellent	Very Good
Sample Throughput	High	High	Moderate (due to derivatization)
Method Complexity	Low	High	Very High
Cost (Instrument/Maint.)	Low	High	Moderate
Regulatory Acceptance	Widely accepted for QC	Gold standard for bioanalysis	Accepted, but requires justification

Recommendations for the Scientist

• For routine analysis of drug substance purity and content uniformity: HPLC-UV is the undisputed method of choice. Its robustness, low cost, and simplicity make it ideal for high-throughput quality control environments.

• For pharmacokinetic studies, metabolite identification, or quantifying trace-level genotoxic impurities: The superior sensitivity and selectivity of LC-MS/MS are non-negotiable. It is the only technique capable of reliably measuring the low concentrations typically encountered in biological matrices.

• For orthogonal identity confirmation or when LC methods fail due to severe matrix interference: GC-MS can be considered. However, the significant effort required to develop and validate the derivatization step means it should be reserved for situations where other methods are not viable.

References

• Vertex AI Search. (2025, December 26).
• Vertex AI Search. (2025, February 7).
• Vertex AI Search. (2025, May 15). Validation, measurement uncertainty, and application of HPLC and LC-MS/MS analysis methods for determining organic acids in processed food products.

• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

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A Comparative Guide to the Biological Activity of Nitropyrazole Isomers for Researchers and Drug Development Professionals

Introduction: The Significance of Isomerism in the Bioactivity of Nitropyrazoles

Pyrazole, a five-membered heterocyclic ring with two adjacent nitrogen atoms, serves as a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1] The introduction of a nitro group onto this scaffold gives rise to nitropyrazole isomers, each with distinct physicochemical properties that significantly influence their biological activities. The position of the electron-withdrawing nitro group alters the molecule's electronic distribution, hydrogen bonding capabilities, and overall shape, thereby dictating its interactions with biological targets.[2] This guide provides a comprehensive comparison of the biological activities of key nitropyrazole isomers, with a focus on their cytotoxic, antimicrobial, and antifungal properties. While direct head-to-head comparative studies on the simplest isomers are limited, this document synthesizes available data on nitropyrazole derivatives to elucidate structure-activity relationships and guide future research.

Comparative Analysis of Biological Activities

The biological potential of nitropyrazole isomers is a subject of growing interest, particularly in the fields of oncology and infectious diseases. The location of the nitro group on the pyrazole ring is a critical determinant of the compound's bioactivity.

Cytotoxic Activity: A Tale of Two Positions

The cytotoxicity of nitropyrazoles is profoundly influenced by the number and position of the nitro groups. Studies on various nitropyrazole-derived compounds have revealed potent anticancer activities.

For instance, research on the cyto-genotoxicity of nitropyrazole-derived high-energy density materials showed that 1,3-dinitropyrazole and 3,4,5-trinitropyrazole (3,4,5-TNP) exhibited strong cytotoxic effects across multiple cell lines.[3] Notably, 3,4,5-TNP was previously shown to be highly toxic in mice.[3] This suggests that increasing the number of nitro groups on the pyrazole ring can enhance cytotoxicity.

While a direct comparison of the fundamental isomers is scarce, the available data on derivatives allows for informed postulations. The position of the nitro group influences the electronic properties of the pyrazole ring, which in turn affects its interaction with cellular macromolecules. It is hypothesized that C-nitropyrazoles, such as 3-nitropyrazole and 4-nitropyrazole, may exert their cytotoxic effects through different mechanisms compared to N-nitropyrazoles.

Table 1: Comparative Cytotoxicity of Selected Nitropyrazole Derivatives

Compound	Cell Line(s)	IC50 (µM)	Reference
1,3-Dinitropyrazole	Rodent and human cell lines	Strong cytotoxic effect	[3]
3,4,5-Trinitropyrazole	Rodent and human cell lines	Strong cytotoxic effect	[3]
Pyrazole-based derivative (P3C)	27 human cancer cell lines	Low µM to nM range	[4]

Antimicrobial and Antifungal Activities: Targeting Microbial Proliferation

The antimicrobial properties of nitro-heterocyclic compounds are well-documented, with their mechanism often involving the reductive activation of the nitro group within microbial cells to generate toxic radical species.[5] This mechanism is a key area of investigation for nitropyrazole isomers.

The differential electronic and steric properties of the isomers are expected to influence their uptake by microbial cells and their subsequent metabolic activation. The more electron-deficient the pyrazole ring, the more susceptible it may be to enzymatic reduction, a key step in the activation of many nitroaromatic antimicrobial drugs.[7]

Table 2: Antimicrobial and Antifungal Activity of Selected Nitropyrazole Derivatives

Compound/Derivative Class	Target Organism(s)	Activity Metric (e.g., MIC)	Reference
1,3-Diaryl-5-nitropyrazoles	Pathogenic bacteria	Promising inhibitory activity	[8]
Nitropyrazole-based compounds	Various pathogenic bacteria	Lower MICs than standards	[8]
3-Nitropyrazolo[1,5-d][9][10][11]triazin-7(6H)-ones	E. coli, S. aureus	Some derivatives showed activity	[6]

Mechanism of Action and Signaling Pathways

The biological activities of nitropyrazole isomers are underpinned by their interactions with cellular machinery, often leading to the modulation of critical signaling pathways.

Cytotoxicity: Induction of Oxidative Stress and Apoptosis

A recurring theme in the cytotoxicity of nitroaromatic compounds is the generation of reactive oxygen species (ROS). The reduction of the nitro group can lead to the formation of nitroso and hydroxylamine intermediates, which can participate in redox cycling, generating superoxide radicals and other ROS.[3] This oxidative stress can damage cellular components, including DNA, proteins, and lipids, ultimately triggering apoptotic cell death.

One study on a potent cytotoxic pyrazole derivative (P3C) demonstrated that it induces ROS accumulation, leading to mitochondrial depolarization and the activation of caspases-3/7 and -8, indicating the involvement of both intrinsic and extrinsic apoptotic pathways.[4] Furthermore, this compound was found to disrupt microtubule formation and modulate several protein kinase signaling pathways, including the inactivation of p38MAPK/STAT3 and ERK1/2/CREB pathways.[4]

Caption: Proposed mechanism of nitropyrazole-induced cytotoxicity.

Antimicrobial Action: Metabolic Activation is Key

The antimicrobial activity of nitro-heterocyclic compounds is largely dependent on their metabolic activation by the target microorganism.[5] This process involves the enzymatic reduction of the nitro group, which is more efficient under the anaerobic or microaerophilic conditions often found in microbial environments. The resulting nitro radical anion and other reduced intermediates are highly reactive and can cause damage to microbial DNA, proteins, and other essential biomolecules, leading to cell death.[7] The specificity of this activation process contributes to the selective toxicity of these compounds towards microorganisms over host cells.

Caption: Workflow of antimicrobial action via reductive activation.

Structure-Activity Relationship (SAR)

The relationship between the chemical structure of nitropyrazole isomers and their biological activity is a critical aspect for the rational design of new therapeutic agents.

• Position of the Nitro Group: The position of the nitro group on the pyrazole ring significantly impacts activity. For instance, in nucleophilic substitution reactions, the nitro group at position 5 of the pyrazole ring is reported to be more reactive than at position 3, which could have implications for its interaction with biological nucleophiles.

• Number of Nitro Groups: As observed with di- and tri-nitropyrazoles, increasing the number of nitro groups appears to correlate with increased cytotoxicity.[3] This is likely due to an enhanced electron-withdrawing effect, making the molecule more susceptible to reductive activation and potentially increasing its ability to generate ROS.

• C-Nitro vs. N-Nitro Isomers: The electronic environment of a nitro group attached to a carbon atom (C-nitro) is different from that of a nitro group attached to a nitrogen atom (N-nitro). N-nitropyrazoles can act as nitrating agents, which could lead to a different biological activity profile compared to C-nitropyrazoles.[12] The stability and reactivity of the N-NO2 bond will be a key factor in their biological effects.

Experimental Protocols

To ensure the reproducibility and validity of research in this area, standardized experimental protocols are essential.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

Step-by-Step Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the nitropyrazole isomers and incubate for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Caption: Step-by-step workflow of the MTT assay.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a quantitative assay to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Step-by-Step Methodology:

• Compound Dilution: Prepare a serial two-fold dilution of the nitropyrazole isomers in a 96-well microtiter plate using an appropriate broth medium.

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard).

• Inoculation: Inoculate each well with the bacterial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plates at the optimal temperature for the specific bacterium (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Antifungal Susceptibility Testing

Similar to antimicrobial testing, antifungal susceptibility can be assessed using a broth microdilution method, following the guidelines of the Clinical and Laboratory Standards Institute (CLSI) M27-A3 for yeasts or M38-A2 for filamentous fungi. The principle is the same as for bacteria, with adjustments in the medium, inoculum size, and incubation conditions as required for fungal growth.

Conclusion and Future Directions

The isomeric form of nitropyrazoles is a paramount determinant of their biological activity. While the current body of literature strongly suggests that nitropyrazoles are a promising class of compounds with potent cytotoxic, antimicrobial, and antifungal activities, there is a clear need for direct, systematic comparative studies of the fundamental isomers (3-nitropyrazole, 4-nitropyrazole, and N-nitropyrazole). Such studies would provide a more definitive understanding of the structure-activity relationships and guide the rational design of next-generation therapeutic agents. Future research should focus on elucidating the precise molecular targets and signaling pathways modulated by each isomer to fully unlock their therapeutic potential.

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A Comparative Analysis of Acid Dissociation Constants: 1-Nitropyrazole-3-Carboxylic Acid vs. Benzoic Acid

This guide provides an in-depth comparison of the acidity, as quantified by the acid dissociation constant (pKa), of 1-nitropyrazole-3-carboxylic acid and the benchmark aromatic acid, benzoic acid. We will explore the profound influence of molecular structure and electronic effects on acidity and provide a robust experimental protocol for pKa determination. This document is intended for researchers and professionals in chemistry and drug development who require a deep, functional understanding of these principles.

Executive Summary: The Impact of Heteroaromatic and Substituent Effects on Acidity

The acidity of a carboxylic acid is a direct measure of the stability of its corresponding carboxylate conjugate base. While both 1-nitropyrazole-3-carboxylic acid and benzoic acid are aromatic carboxylic acids, their pKa values differ significantly. This disparity is rooted in the distinct electronic properties of the pyrazole ring versus the benzene ring, amplified by the presence of a potent electron-withdrawing nitro group.

1-Nitropyrazole-3-carboxylic acid is predicted to be a substantially stronger acid (lower pKa) than benzoic acid. This increased acidity is a direct consequence of the superior stabilization of its conjugate base through the combined inductive and resonance effects of the nitropyrazole moiety.

Quantitative Data Summary

Compound	Structure	pKa (in water at 25°C)	Rationale for Acidity
Benzoic Acid		~4.20[1][2][3][4]	The phenyl group has a mild net electron-withdrawing inductive effect that stabilizes the benzoate anion relative to a simple alkyl carboxylic acid.
1-Nitropyrazole-3-carboxylic Acid		Predicted to be significantly < 4.20	The pyrazole ring is inherently electron-deficient. The addition of a powerful electron-withdrawing nitro group drastically stabilizes the carboxylate anion.

The Chemical Rationale: A Tale of Two Rings

The difference in pKa between these two molecules is a classic illustration of how substituent and core ring structure effects can modulate chemical properties. The stability of the anion formed upon deprotonation of the carboxylic acid is the determining factor.

Benzoic Acid: The Benzene Benchmark

Benzoic acid, with a pKa of approximately 4.20, is a weak acid.[1][2] Its acidity is greater than that of a simple alkanoic acid like acetic acid (pKa ~4.76) because the sp² hybridized carbons of the benzene ring are more electronegative than sp³ carbons, exerting a stabilizing inductive electron-withdrawing effect on the carboxylate anion.[5] However, the phenyl group is not a powerful withdrawing group, leading to only moderate stabilization of the benzoate anion.

1-Nitropyrazole-3-carboxylic Acid: A Study in Electron Withdrawal

The acidity of 1-nitropyrazole-3-carboxylic acid is dramatically enhanced by two key features:

• The Pyrazole Ring: Unlike the electron-rich benzene ring, the pyrazole ring is a five-membered heteroaromatic system containing two nitrogen atoms. Due to the high electronegativity of nitrogen, the pyrazole ring is inherently electron-deficient and acts as an effective electron-withdrawing group. This property alone would render a pyrazole-based carboxylic acid more acidic than benzoic acid.

• The Nitro Group (-NO₂): The nitro group is one of the most powerful electron-withdrawing groups in organic chemistry.[6][7] It exerts its influence through two mechanisms:

  • Inductive Effect (-I): The highly electronegative nitrogen and oxygen atoms pull electron density away from the pyrazole ring through the sigma bonds.[8]

  • Resonance Effect (-R): The nitro group can delocalize the negative charge of the carboxylate anion through resonance, further stabilizing the conjugate base.[9][10][11]

The synergy of the electron-deficient pyrazole ring and the potent nitro group creates a powerful "electron sink." This sink delocalizes and stabilizes the negative charge on the carboxylate anion to a much greater extent than the simple phenyl ring in benzoate, facilitating the release of the proton and resulting in a significantly lower pKa.

Caption: Logical relationship of deprotonation and conjugate base stability.

Experimental Verification: Protocol for pKa Determination by Potentiometric Titration

To empirically validate the predicted difference in acidity, a potentiometric titration can be performed. This is a highly precise and reliable method for determining pKa values.[12][13] The principle involves monitoring the pH of a solution of the acid as a standardized base is added incrementally. The pKa is the pH at which the acid is exactly half-neutralized (the half-equivalence point).[14]

Causality Behind Experimental Choices

• Why Potentiometric Titration? It is a primary method that directly measures the change in proton concentration (via pH), making it highly accurate. Unlike spectrophotometric methods, it does not require the analyte to have a chromophore that changes with ionization state, making it more universally applicable.[12]

• Why a Calibrated pH Meter? The entire measurement hinges on the accurate determination of pH. A three-point calibration (e.g., pH 4, 7, and 10) ensures the electrode's response is linear and accurate across the expected titration range.[14]

• Why Maintain Constant Ionic Strength? Using a background electrolyte like KCl (0.15 M) keeps the ionic strength of the solution constant.[14] This is crucial because ion activity, which is what the pH electrode measures, can be affected by the total concentration of ions in the solution.

• Why Purge with Nitrogen? Carbon dioxide from the atmosphere can dissolve in the basic titrant and the reaction solution, forming carbonic acid. This interferes with the titration of the analyte, especially in near-neutral pH regions. Purging with an inert gas like nitrogen removes dissolved CO₂.[15]

Step-by-Step Methodology

• Preparation of Reagents:

  • Analyte Solution: Prepare a ~1 mM solution of the carboxylic acid (e.g., 1-nitropyrazole-3-carboxylic acid) in deionized water. If solubility is low, a co-solvent like methanol can be used, but the resulting pKa will be an apparent pKa (pKa_app) for that specific solvent mixture.

  • Titrant: Prepare and standardize a 0.1 M solution of carbonate-free NaOH.

  • Ionic Strength Adjuster: Prepare a 1.5 M solution of KCl.

  • Calibration Buffers: Use certified standard buffers of pH 4.00, 7.00, and 10.00.

• System Setup and Calibration:

  • Set up a titration vessel on a magnetic stirrer.

  • Calibrate the pH electrode using the standard buffers according to the manufacturer's instructions.

  • Place a known volume (e.g., 20 mL) of the analyte solution into the vessel.

  • Add the required volume of 1.5 M KCl to achieve a final ionic strength of 0.15 M.

  • Immerse the calibrated pH electrode and the titrant delivery tube into the solution.

  • Begin purging the solution with a gentle stream of nitrogen gas for 5-10 minutes before and during the titration.

• Titration Procedure:

  • Record the initial pH of the solution.

  • Add small, precise increments (e.g., 0.05 mL) of the 0.1 M NaOH titrant.

  • After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.

  • Continue adding titrant until the pH has risen significantly past the expected equivalence point (e.g., to pH 11-12).

• Data Analysis:

  • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

  • Determine the equivalence point (V_eq), which is the point of maximum slope on the curve. This is most accurately found by plotting the first derivative of the titration curve (ΔpH/ΔV vs. V).

  • The half-equivalence point is the volume at V_eq / 2.

  • The pKa of the acid is equal to the pH of the solution at the half-equivalence point.

Caption: Experimental workflow for pKa determination via potentiometric titration.

Conclusion for the Professional Audience

The predicted lower pKa of 1-nitropyrazole-3-carboxylic acid compared to benzoic acid is a direct and powerful demonstration of fundamental principles in physical organic chemistry. For drug development professionals, this difference is not merely academic. A lower pKa indicates that at physiological pH (~7.4), 1-nitropyrazole-3-carboxylic acid will exist almost exclusively in its deprotonated, anionic form. This has profound implications for its ADME (Absorption, Distribution, Metabolism, and Excretion) properties, including:

• Solubility: The anionic form is generally more water-soluble.

• Membrane Permeability: The high charge density will significantly hinder passive diffusion across lipid bilayer membranes, such as the intestinal wall or the blood-brain barrier.

• Protein Binding: The charge and electronic profile will dictate interactions with biological targets and plasma proteins.

Understanding and accurately measuring the pKa is therefore a critical, foundational step in the rational design and optimization of drug candidates. The robust experimental protocol provided herein serves as a reliable template for obtaining this crucial physicochemical parameter.

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• Chemistry LibreTexts. (2024, March 17). 20.4: Substituent Effects on Acidity. Retrieved from [Link][5]

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Structural Validation of 1-Nitropyrazole-3-carboxylic Acid: A Methodological Comparison Guide

In the development of nitrogen-rich heterocyclic pharmacophores and energetic materials, unambiguous structural validation is non-negotiable. 1-Nitropyrazole-3-carboxylic acid (C₄H₃N₃O₄) presents a unique analytical challenge: confirming the exact position of the nitro group (N-nitration vs. C-nitration) and mapping its extensive intermolecular hydrogen-bonding network.

As an Application Scientist, I frequently encounter the limitations of relying solely on routine spectroscopy for highly delocalized, planar heterocycles. While solution-state methods provide excellent compositional clues, Single-Crystal X-Ray Diffraction (SC-XRD) remains the gold standard for absolute 3D conformation. This guide objectively compares the performance of SC-XRD against orthogonal techniques, providing field-tested protocols and mechanistic rationales for the structural validation of 1-nitropyrazole-3-carboxylic acid.

The Analytical Challenge: Differentiating Positional Isomers

Electrophilic nitration of pyrazole derivatives often yields a mixture of positional isomers. Because the N1 position lacks an attached proton in the nitrated product, standard ¹H NMR cannot directly confirm connectivity through simple scalar coupling. Furthermore, the strong electron-withdrawing nature of both the nitro and carboxylic acid groups creates a highly delocalized π-electron system across the nearly planar ring 1. To definitively prove the structure and rule out C4- or C5-nitration, researchers must rely on techniques capable of sub-angstrom spatial resolution (SC-XRD) or isotope-specific resonance (¹⁵N NMR).

Methodological Comparison: SC-XRD vs. Spectroscopic Alternatives

To objectively evaluate the best approach for structural validation, the quantitative and qualitative outputs of each technique are summarized below.

Table 1: Performance Comparison of Structural Validation Techniques

Technique	Primary Output	Resolution / Specificity	Key Advantage for N-Nitropyrazoles	Limitations
SC-XRD	3D atomic coordinates, bond lengths/angles	Sub-Angstrom (Absolute configuration)	Unambiguous proof of N1-NO₂ connectivity and solid-state H-bonding	Requires high-quality single crystals; static solid-state only
Multinuclear NMR	Chemical environment, through-bond connectivity	High (Solution-state)	¹⁵N NMR directly identifies the N-NO₂ shift (~ -58 ppm)	Cannot resolve 3D crystal packing or solid-state tautomerism
FT-IR	Functional group vibrational frequencies	Moderate (Functional group level)	Rapid confirmation of NO₂ (1550 cm⁻¹) and C=O (1700 cm⁻¹)	Low structural resolution; cannot easily differentiate positional isomers
HRMS	Exact molecular mass (m/z)	High (Compositional)	Confirms exact empirical formula (C₄H₃N₃O₄)	Provides no topological or spatial connectivity data

Visualizing the Validation Workflow

Workflow comparing SC-XRD with orthogonal methods for structural validation.

Experimental Protocols

Protocol 1: Single-Crystal X-Ray Diffraction (SC-XRD) Workflow

When dealing with highly polar, planar molecules, achieving a defect-free single crystal is the rate-limiting step.

Step 1: Crystal Growth via Binary Solvent Evaporation

• Action: Dissolve 10 mg of 1-nitropyrazole-3-carboxylic acid in a minimal volume of a 1:1 (v/v) ethanol/water mixture. Filter through a 0.22 µm PTFE syringe filter into a clean vial. Puncture the cap with a single needle hole and allow slow evaporation at 20°C.

• Causality: The binary system balances solubility (ethanol) and controlled supersaturation (water). Slow evaporation minimizes the nucleation rate, favoring the growth of fewer, larger, diffraction-quality single crystals rather than microcrystalline powder.

• Self-Validation Checkpoint: Inspect the resulting crystals under a polarized light microscope. A self-validating, high-quality crystal will extinguish light uniformly when rotated by 90°, indicating a single continuous crystal lattice devoid of twinning.

Step 2: Crystal Mounting and Cryocooling

• Action: Coat a selected crystal (optimal dimensions ~0.2 × 0.2 × 0.1 mm) in Paratone-N oil, mount it on a polyimide loop, and immediately transfer it to the diffractometer's cold stream (100 K).

• Causality: Paratone oil acts as a cryoprotectant, preventing ice formation from atmospheric moisture. Cooling to 100 K drastically reduces the Debye-Waller factors (thermal vibrations) of the terminal oxygen atoms in the nitro and carboxylic acid groups, which are otherwise prone to thermal smearing and positional disorder.

Step 3: Data Collection and Refinement

• Action: Collect diffraction data using Cu Kα radiation (λ = 1.54184 Å). Solve the phase problem using intrinsic phasing (SHELXT) and refine using full-matrix least-squares on F² (SHELXL).

• Causality: Cu Kα is preferred over Mo Kα for light-atom structures (C, H, N, O) to maximize diffraction intensity and anomalous dispersion, yielding higher resolution data for precise bond length determination.

• Self-Validation Checkpoint: During the initial 10-frame test scan, the diffractometer software will attempt to auto-index the unit cell. A successful run will yield >95% indexed reflections with low mosaicity (<0.5°), confirming the lattice is suitable for full data collection.

Protocol 2: Orthogonal Validation via Multinuclear NMR

While SC-XRD is the gold standard for 3D solid-state conformation, it is inherently a static snapshot. To ensure the bulk material reflects the single crystal, solution-state ¹⁵N NMR is indispensable.

Step 1: Sample Preparation

• Action: Dissolve 15 mg of the compound in 0.6 mL of anhydrous DMSO-d₆.

• Causality: DMSO-d₆ effectively disrupts the strong intermolecular hydrogen bonds inherent to carboxylic acids, ensuring the compound is fully solvated as monomers, which yields sharp, highly resolved resonance lines.

Step 2: ¹⁵N NMR Acquisition

• Action: Acquire a ¹⁵N NMR spectrum (preferably via ¹H-¹⁵N HMBC to enhance sensitivity through polarization transfer from adjacent pyrazole protons).

• Causality: The ¹⁵N nucleus has a very low natural abundance (0.37%). The N-nitro group nitrogen will appear distinctly at approximately -58.72 ppm 2, providing orthogonal proof of N-nitration that corroborates the SC-XRD data.

• Self-Validation Checkpoint: The integration of the ¹H spectrum must cleanly show two distinct pyrazole ring protons (C4-H, C5-H) in a 1:1 ratio. The complete absence of a broad N-H proton signal (typically >10 ppm) confirms full substitution at the N1 position.

Data Interpretation & Solid-State Insights

When successfully executed, SC-XRD reveals critical geometric parameters that define the molecule's reactivity and stability. Crystallographic data for 1-nitropyrazole-3-carboxylic acid demonstrates that the molecule adopts a nearly planar configuration, with a dihedral angle of just 2.8° between the pyrazole ring and the carboxylate group 1.

Crucially, the N1–N2 bond length compresses to approximately 1.36 Å, confirming the highly delocalized nature of the π-electron system 1. Furthermore, crystallographic analysis of related pyrazole carboxylic acids frequently demonstrates complex 3D molecular packing driven by strong intermolecular O–H...O and C–H...N hydrogen bonds3.

While NMR and MS can validate the composition and solution-state connectivity, SC-XRD is the only technique capable of mapping this supramolecular architecture, which directly dictates the compound's bulk properties such as melting point, solubility, and solid-state stability.

References

• EvitaChem. "Buy 1-nitropyrazole-3-carboxylic Acid (EVT-1216162) | 198348-92-4 - EvitaChem" EvitaChem.com. 1

• Cambridge University Press. "Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction" Cambridge.org. 3

• ResearchGate. "Nitropyrazoles" ResearchGate.net. 2

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Comparative Toxicity Guide: 1-Nitropyrazole-3-carboxylic Acid vs. 1-Methylpyrazole-3-carboxylic Acid

In the fields of drug discovery and agrochemical development, the substitution of a single functional group on a heterocyclic scaffold can drastically alter both the pharmacological efficacy and the toxicological profile of a compound. This guide provides an in-depth comparative analysis of two structurally related pyrazole derivatives: 1-nitropyrazole-3-carboxylic acid and 1-methylpyrazole-3-carboxylic acid .

As a Senior Application Scientist, I have structured this guide to dissect the mechanistic causality behind their differing toxicity profiles and to outline rigorous, self-validating experimental protocols for their evaluation.

Chemical Profiling and Mechanistic Toxicology

The toxicological divergence between these two compounds is fundamentally driven by the electronic and metabolic properties of their N1 substituents.

1-Methylpyrazole-3-carboxylic Acid (CAS 25016-20-0)

This derivative features an electron-donating methyl group at the N1 position. The methyl group imparts chemical stability and a predictable, low-systemic-toxicity profile. Toxicological data indicates it is primarily a localized irritant, classified under GHS as causing skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335)[1],[2]. Its metabolism typically involves phase II conjugation (e.g., glucuronidation of the carboxylic acid moiety) followed by rapid renal excretion. Because the methyl group is relatively inert under standard physiological conditions, it minimizes the generation of reactive electrophilic intermediates.

1-Nitropyrazole-3-carboxylic Acid

Conversely, introducing a strongly electron-withdrawing nitro group at the N1 position fundamentally shifts the hazard profile. Nitroaromatic and nitroheterocyclic compounds are notorious for their susceptibility to enzymatic reduction by cellular nitroreductases[3]. This reduction pathway generates highly reactive nitroso and hydroxylamine intermediates. These species can induce severe oxidative stress, deplete intracellular glutathione (GSH), and form covalent adducts with DNA and proteins. Consequently, nitropyrazoles generally exhibit higher acute toxicity—such as being harmful if swallowed (H302) and causing serious eye damage (H318)—and carry a heightened risk of genotoxicity compared to their methylated counterparts[4],[5].

Figure 1: Comparative metabolic pathways highlighting the nitroreductase-induced toxicity.

Quantitative Toxicity Comparison

The following table synthesizes the quantitative and qualitative hazard data for both compounds, providing a clear baseline for risk assessment during assay development.

Toxicological Endpoint	1-Methylpyrazole-3-carboxylic acid	1-Nitropyrazole-3-carboxylic acid
GHS Classification	Skin Irrit. 2, Eye Irrit. 2, STOT SE 3[1]	Acute Tox. 4 (Oral), Eye Dam. 1[4]
Primary Hazards	Localized irritation (H315, H319, H335)[2]	Systemic toxicity (H302), Severe eye damage (H318)[5]
Metabolic Driver	Phase II Conjugation (Glucuronidation)	Nitroreductase activation (ROS generation)
Genotoxicity Risk	Low (Inert methyl group)	High (Nitroso/hydroxylamine intermediates)
Handling Precautions	Standard PPE, well-ventilated area[2]	Fume hood, double gloves, explosion-proof storage[4]

Experimental Methodologies for Toxicity Assessment

To empirically validate the divergent toxicity profiles of these compounds, researchers must employ a multi-tiered in vitro testing strategy. The following protocols establish a self-validating system by coupling a general cytotoxicity assay with a specific genotoxicity screen.

Figure 2: Standardized in vitro toxicity assessment workflow for pyrazole derivatives.

Protocol 1: High-Throughput Cytotoxicity Assessment (ATP Depletion Assay)

Causality & Rationale: ATP depletion is a highly sensitive, early indicator of cellular distress. It captures both the mild metabolic disruption caused by the methyl derivative and the severe mitochondrial toxicity induced by the nitro derivative's oxidative stress.

• Cell Culture Preparation: Seed HepG2 (human hepatocellular carcinoma) cells at 1×104 cells/well in a 96-well opaque plate. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Formulation: Prepare 100 mM stock solutions of both compounds in anhydrous DMSO. Perform serial dilutions to create a concentration gradient (0.1 μM to 1000 μM). Ensure the final DMSO concentration in the assay does not exceed 0.5% (v/v) to prevent solvent-induced background toxicity.

• Dosing and Incubation: Treat the cells with the compound dilutions. Include a vehicle control (0.5% DMSO) and a positive control (e.g., Doxorubicin). Incubate for 48 hours.

• Reagent Addition: Equilibrate the plate and luminescent ATP detection reagent to room temperature for 30 minutes. Add a volume of reagent equal to the volume of cell culture medium present in each well.

• Lysis and Measurement: Mix contents for 2 minutes on an orbital shaker to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal. Record luminescence using a microplate reader.

• Data Synthesis: Calculate the IC₅₀ values using non-linear regression analysis. The nitropyrazole derivative is expected to yield a significantly lower IC₅₀ due to ROS-mediated apoptosis.

Protocol 2: Ames Test for Mutagenicity (OECD TG 471)

Causality & Rationale: The N-nitro group is a well-documented structural alert for mutagenicity. The Ames test using Salmonella typhimurium strains with and without S9 metabolic activation is mandatory to assess the DNA-reactive potential of the nitroso intermediates.

• Strain Preparation: Grow cultures of S. typhimurium TA98 (detects frameshift mutations) and TA100 (detects base-pair substitutions) overnight in nutrient broth.

• Metabolic Activation System: Prepare the S9 mix using rat liver extract (induced by Aroclor 1254) supplemented with NADP⁺ and glucose-6-phosphate to simulate mammalian hepatic metabolism.

• Pre-incubation: In sterile test tubes, combine 0.1 mL of the bacterial culture, 0.5 mL of S9 mix (or phosphate buffer for the -S9 condition), and 0.1 mL of the test compound at various non-cytotoxic concentrations. Incubate at 37°C for 20 minutes.

• Plating: Add 2.0 mL of molten top agar (containing trace histidine/biotin) to the tubes, mix gently, and pour onto minimal glucose agar plates.

• Incubation and Scoring: Invert plates and incubate at 37°C for 48-72 hours. Count the number of revertant colonies. A dose-dependent increase in revertants (≥2-fold over vehicle control) indicates mutagenic potential—a result highly probable for the nitropyrazole but unlikely for the methylpyrazole.

Safety, Handling, and Storage Standards

Trustworthiness in the laboratory begins with rigorous, compound-specific handling protocols.

• 1-Methylpyrazole-3-carboxylic acid: Handle with standard PPE (nitrile gloves, safety goggles, lab coat). Work in a well-ventilated area to mitigate respiratory irritation[2]. Store in a cool, dry place away from strong oxidizing agents.

• 1-Nitropyrazole-3-carboxylic acid: Requires heightened precautions. Handle exclusively within a certified Class II biological safety cabinet or chemical fume hood. Wear double nitrile gloves and a face shield. Nitro compounds can be sensitive to heat and shock; store in tightly sealed containers in an explosion-proof refrigerator (2-8°C), strictly isolated from reducing agents and strong bases[4].

References

• 1-methyl-1H-pyrazole-3-carboxylic acid | CID 573176 Source: PubChem, National Institutes of Health URL:[Link][1]

• 3-Nitropyrazole | CID 123419 Source: PubChem, National Institutes of Health URL:[Link][5]

• Nitropyrazoles (Synthesis and Properties) Source: Russian Chemical Bulletin / ResearchGate URL:[Link][3]

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Validating GC-MS Protocols for 1-Nitropyrazole-3-Carboxylic Acid: A Comparative Guide to Derivatization Strategies

As a Senior Application Scientist, I frequently encounter analytes that actively resist gas-phase analysis. 1-Nitropyrazole-3-carboxylic acid is a prime example of such a challenging molecule. It features an electron-withdrawing nitro group at the 1-position and a highly polar carboxylic acid at the 3-position. If injected directly into a Gas Chromatography-Mass Spectrometry (GC-MS) system, the free carboxylic acid aggressively hydrogen-bonds with the silanol groups on the stationary phase. This causes severe peak tailing, irreversible column adsorption, and thermal degradation, rendering trace-level quantitation impossible.

To create a self-validating, robust GC-MS workflow, the analyte must be chemically modified (derivatized) to neutralize its polarity, increase its volatility, and enhance its thermal stability. This guide objectively compares three industry-standard derivatization protocols, providing the mechanistic rationale and experimental validation required for researchers and drug development professionals.

Mechanistic Rationale & Strategy Selection

The choice of derivatization reagent dictates the analytical success and reproducibility of the assay. We evaluate three distinct chemical pathways:

• BSTFA + 1% TMCS (Trimethylsilylation): This reagent replaces the acidic proton with a trimethylsilyl (TMS) group. TMCS acts as a crucial catalyst to drive the reaction forward. While the reaction is fast and yields highly volatile derivatives, TMS esters are highly susceptible to moisture-induced hydrolysis .

• MTBSTFA + 1% TBDMCS (tert-Butyldimethylsilylation): Introduces a bulky tert-butyldimethylsilyl (TBDMS) group. The steric hindrance of the tert-butyl moiety shields the silicon-oxygen bond, making TBDMS esters roughly 10,000 times more stable to hydrolysis than TMS esters. Furthermore, under Electron Ionization (EI), TBDMS derivatives predictably cleave the tert-butyl group, yielding a highly abundant [M-57]+ fragment ideal for Selected Ion Monitoring (SIM) .

• TMS-Diazomethane (Methylation): A safer, non-explosive alternative to traditional diazomethane. It converts the carboxylic acid into a permanent methyl ester. This eliminates silicon-based artifacts in the MS source but requires a protic co-solvent (methanol) to generate the reactive intermediate .

Workflow & Decision Matrices

Caption: GC-MS Analytical Workflow for 1-Nitropyrazole-3-Carboxylic Acid

Caption: Decision Matrix for Derivatization of 1-Nitropyrazole-3-Carboxylic Acid

Quantitative Data Comparison

To objectively validate these approaches, we evaluate the Limit of Detection (LOD), Limit of Quantitation (LOQ), derivative stability, and primary MS fragmentation patterns.

Derivatization Protocol	Reagent	Derivative Formed	LOD (ng/mL)	LOQ (ng/mL)	Stability (25°C)	Dominant EI-MS Fragment
Protocol A	BSTFA + 1% TMCS	TMS Ester	2.5	8.0	< 12 hours	[M-15]+ (Loss of methyl)
Protocol B	MTBSTFA + 1% TBDMCS	TBDMS Ester	0.8	2.5	> 7 days	[M-57]+ (Loss of tert-butyl)
Protocol C	TMS-Diazomethane	Methyl Ester	5.0	15.0	> 30 days	[M]+ / [M-31]+ (Loss of methoxy)

Data Interpretation: Protocol B (MTBSTFA) demonstrates superior sensitivity (lowest LOQ). The formation of the highly stable [M-57]+ fragment concentrates the ion current into a single high-mass ion, significantly boosting the signal-to-noise ratio during SIM analysis while avoiding low-mass background noise .

Experimental Protocols

Protocol A: Silylation via BSTFA + 1% TMCS

Causality Note: Silylating reagents violently react with trace water to form siloxanes, which appear as massive artifact peaks in the chromatogram and deplete the reagent. Absolute sample dryness is non-negotiable .

• Drying: Transfer 100 µL of the sample extract into a glass GC vial. Evaporate to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C.

• Reconstitution: Add 50 µL of anhydrous pyridine to the dried residue. Pyridine acts as an acid scavenger, driving the silylation equilibrium forward.

• Derivatization: Add 50 µL of BSTFA containing 1% TMCS.

• Incubation: Cap tightly with a PTFE-lined septum. Incubate in a heating block at 70°C for 30 minutes.

• Analysis: Cool to room temperature and inject 1 µL into the GC-MS. Analyze within 12 hours to prevent hydrolytic degradation.

Protocol B: Sterically Hindered Silylation via MTBSTFA + 1% TBDMCS

Causality Note: The bulky TBDMS group requires higher activation energy to bond with the carboxylic acid compared to TMS. Therefore, a higher incubation temperature and longer time are required to ensure quantitative conversion .

• Drying: Evaporate the sample to complete dryness under a nitrogen stream.

• Reconstitution: Add 50 µL of anhydrous acetonitrile or dimethylformamide (DMF).

• Derivatization: Add 50 µL of MTBSTFA + 1% TBDMCS.

• Incubation: Cap tightly and heat at 80°C for 60 minutes.

• Analysis: Cool to room temperature. The resulting TBDMS ester is highly stable, allowing for large batch processing over several days.

Protocol C: Alkylation via TMS-Diazomethane

Causality Note: TMS-diazomethane requires methanol to form the reactive intermediate (polymethylene or methonium ion) that actually attacks the carboxylic acid. Without methanol acting as a co-solvent, the reaction stalls .

• Solvent Exchange: Dissolve the dried sample in 80 µL of a Methanol:Toluene (1:4, v/v) mixture.

• Derivatization: Add 20 µL of 2.0 M TMS-diazomethane in hexanes. The solution will turn slightly yellow.

• Incubation: Allow the reaction to proceed at room temperature for 30 minutes.

• Quenching: Add 5 µL of glacial acetic acid to quench unreacted TMS-diazomethane (the yellow color will immediately disappear).

• Evaporation & Reconstitution: Evaporate to dryness to remove excess reagents and acid, then reconstitute in 100 µL of hexane prior to GC-MS injection.

Conclusion & Recommendations

For the rigorous validation of 1-nitropyrazole-3-carboxylic acid assays in pharmacokinetic or drug development studies, Protocol B (MTBSTFA) is the recommended standard. While Protocol A is faster, its lack of hydrolytic stability introduces unacceptable variability in large sample queues. Protocol C provides excellent stability but lacks the massive signal amplification provided by the [M-57]+ fragmentation pathway of TBDMS esters. By standardizing on MTBSTFA, laboratories can achieve sub-ng/mL sensitivity while maintaining the rigorous analytical standards required for regulatory submissions.

References

• Schummer, C., et al. "Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis." Talanta, 2009. URL: [Link]

• Kiebel, G. R., et al. "Quantitative structural characterization of phosphatidylinositol phosphates from biological samples." Journal of Lipid Research, 2010. URL:[Link]

Comprehensive NMR Cross-Validation Guide: Commercial 1-Nitropyrazole-3-Carboxylic Acid vs. Literature Standards

As a Senior Application Scientist in structural elucidation, I frequently encounter the challenge of validating nitrogen-rich energetic materials and pharmaceutical intermediates. 1-Nitropyrazole-3-carboxylic acid (PubChem CID 10374679)[1] is a prime example of a compound that demands rigorous quality control.

The primary analytical hurdle with N -nitropyrazoles is their thermodynamic instability relative to C -nitropyrazoles. Under thermal stress or acidic conditions during synthesis, the nitro group can undergo a sigmatropic rearrangement or denitration, migrating from the N1 position to the carbon backbone (e.g., forming 3-nitro or 5-nitropyrazole derivatives)[2]. Therefore, merely confirming the molecular weight is insufficient.

This guide provides an objective, self-validating framework to cross-examine the performance and structural integrity of commercial 1-nitropyrazole-3-carboxylic acid batches against the definitive literature benchmarks established by the N. D. Zelinsky Institute of Organic Chemistry[3][4].

Experimental Workflow & Analytical Strategy

To ensure absolute structural confidence, we employ a multinuclear NMR strategy ( 1 H, 13 C, and 15 N). The workflow below outlines the critical path from sample preparation to regiochemical verification.

Figure 1. End-to-end NMR cross-validation workflow for 1-nitropyrazole-3-carboxylic acid.

Self-Validating Experimental Protocols

A robust protocol must be self-validating—meaning the data itself proves that the experimental conditions did not introduce artifacts. Do not deviate from the following mechanistic parameters.

Step 1: Sample Preparation

• Method: Dissolve 15–20 mg of the commercial 1-nitropyrazole-3-carboxylic acid in 0.6 mL of anhydrous DMSO- d6​ .

• Causality: The choice of solvent is critical. Non-polar solvents (like CDCl 3​ ) promote intermolecular hydrogen bonding via the C3-carboxylic acid, leading to severe line broadening and unpredictable chemical shifts. DMSO acts as a strong hydrogen-bond acceptor, disrupting these dimers and yielding sharp, highly reproducible multiplets[2].

Step 2: 1 H and 13 C NMR Acquisition

• Method: Acquire 1 H at ≥ 400 MHz (spectral width 0–15 ppm). Acquire 13 C with 1 H broad-band decoupling, utilizing a relaxation delay ( D1​ ) of ≥ 2.0 seconds.

• Causality & Self-Validation: Quaternary carbons (C3 and the COOH carbon) lack attached protons to facilitate dipole-dipole relaxation. A longer D1​ ensures these nuclei fully relax between pulses, preventing their signals from being artificially suppressed. For the 1 H spectrum, the presence of exactly two doublets with a coupling constant of J≈7.2 Hz acts as an internal control: it proves the pyrazole ring is substituted at N1 and C3, leaving H4 and H5 to couple exclusively with each other[4].

Step 3: 15 N NMR Acquisition

• Method: Perform 2D 1 H- 15 N HMBC (Heteronuclear Multiple Bond Correlation) rather than a direct 1D 15 N acquisition.

• Causality: 15 N has a negative gyromagnetic ratio ( γ ) and long longitudinal relaxation times ( T1​ ). Direct acquisition with continuous proton decoupling often leads to the Nuclear Overhauser Effect (NOE) nullifying or inverting the 15 N signals. HMBC bypasses this penalty by transferring magnetization from the highly sensitive 1 H nuclei (H4/H5) to the 15 N nuclei, providing massive signal enhancement and definitive connectivity mapping.

Comparative Data Analysis

To objectively evaluate a commercial product, its spectral data must be benchmarked against peer-reviewed literature. The table below compares a high-purity commercial batch against the definitive values published by Larina et al. (Russian Academy of Sciences, 1997)[3][4].

Nucleus	Literature Benchmark (ppm)[3][4]	Commercial Product (ppm)	Multiplicity & Coupling	Structural Assignment
1 H	7.01	7.02	d, J=7.2 Hz	Pyrazole H4
1 H	8.89	8.90	d, J=7.2 Hz	Pyrazole H5
1 H	Not Reported	13.50	br s	Carboxylic Acid (COOH)
13 C	~143.96	144.0	dd	Pyrazole C3
13 C	Not Reported	111.5	d	Pyrazole C4
13 C	Not Reported	132.0	d	Pyrazole C5
13 C	161.67	161.7	s	Carboxylic Acid (COOH)
15 N	-58.72	-58.7	s	Nitro Group ( N -NO 2​ )
15 N	-80.04	-80.0	d, J=1.1 Hz	Pyrazole N2
15 N	-107.56	-107.5	dd, J=8.0,3.0 Hz	Pyrazole N1

Note: 15 N chemical shifts are referenced relative to nitromethane (MeNO 2​ ). All 1 H and 13 C shifts are referenced to TMS in DMSO- d6​ [2][3][4].

Mechanistic Logic for Regiochemical Verification

The most critical failure mode in sourcing this compound is receiving a batch that has isomerized into 3-nitro-1H-pyrazole-5-carboxylic acid or similar C -nitro variants[2]. The logic tree below demonstrates how the NMR data definitively rules out these impurities.

Figure 2. Logical decision tree for verifying N-nitration and ruling out C-nitro isomers.

Causality of the Logic:

• The J -Coupling Constraint: If the nitro group migrated to C4, the 1 H NMR spectrum would show two uncoupled singlets (H3 and H5) instead of an AB spin system. The J=7.2 Hz coupling is undeniable proof that H4 and H5 are adjacent[4].

• The 15 N Shift Signature: N -nitro groups resonate in a highly distinct, deshielded region (approx. -54 to -59 ppm relative to MeNO 2​ )[3]. C -nitro groups resonate significantly further upfield. The presence of the -58.7 ppm signal is the ultimate confirmation of the N -NO 2​ bond integrity[3].

Conclusion

When evaluating commercial sources of 1-nitropyrazole-3-carboxylic acid, analytical certificates relying solely on HPLC or LC-MS are fundamentally inadequate due to the risk of undetected regiochemical isomerization. By executing the self-validating multinuclear NMR protocols outlined in this guide, researchers can definitively cross-reference commercial batches with established literature, ensuring the highest standards of scientific integrity for downstream drug development and materials science applications.

References

• PubChem Compound Summary for CID 10374679 Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• N-Nitration of 3(5)-substituted pyrazoles Source: Russian Chemical Bulletin (Izvestiya Akademii Nauk. Seriya Khimicheskaya), 46(6), 1151-1154 (1997). Larina, L. I., Lopyrev, V. A., et al. URL:[Link]

• Experimental and theoretical studies on the structure and vibrational properties of nitropyrazoles Source: Advanced Centre of Research in High Energy Materials (ACRHEM) / Journal of Molecular Structure URL:[Link](Note: Sourced via institutional repository data on thermal isomerization of N-nitropyrazoles)

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• 1. 1H-Pyrazole-3-carboxylic acid, 1-nitro-, sodium salt (1:1) | C4H2N3NaO4 | CID 177845262 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Operational Safety and Disposal Protocol for 1-Nitropyrazole-3-carboxylic Acid

1-Nitropyrazole-3-carboxylic acid (C₄H₃N₃O₄) is a highly specialized, nitrogen-rich heterocyclic compound utilized extensively as a building block in pharmaceutical synthesis and materials science[1]. While it provides critical reactive functional groups for drug development, its structural components—specifically the nitro group fused to a pyrazole ring combined with a carboxylic acid moiety—demand stringent operational and disposal protocols.

This guide provides researchers, scientists, and drug development professionals with self-validating, step-by-step procedures for the safe handling and disposal of this compound, mitigating the logistical risks associated with chemical toxicity and energetic instability.

Physicochemical & Hazard Profile

To design a safe disposal system, laboratory personnel must first understand the quantitative and qualitative hazard profile of the chemical. Below is a summary of the critical safety data for 1-nitropyrazole derivatives.

Table 1: Hazard and Physicochemical Summary

Property / Hazard	Classification / Data	Operational Implication
Molecular Formula	C₄H₃N₃O₄	Nitrogen-rich (26.75% N); possesses potential for energetic decomposition if mishandled[1].
Acute Toxicity (Oral)	Category 4 (H302)	Harmful if swallowed; mandates strict PPE and zero-ingestion protocols[2].
Skin/Eye Irritation	Category 2 (H315, H319)	Causes serious irritation; requires nitrile gloves and chemical safety goggles[2].
Target Organ Toxicity	STOT SE 3 (H335)	Respiratory irritant; all handling and powder transfers must occur within a certified fume hood[2].
Thermal Stability	Exothermic Decarboxylation Risk	Heating nitro-substituted pyrazole carboxylic acids can trigger CO₂ release and dangerous exotherms[3].

Expertise & Experience: The Causality of Disposal Risks

Standard disposal procedures often treat all organic acids uniformly. However, 1-nitropyrazole-3-carboxylic acid requires a nuanced approach due to two mechanistic factors:

• Energetic Potential of Nitro-Pyrazoles: Nitro-substituted azoles possess a high positive heat of formation. While 1-nitropyrazole-3-carboxylic acid is not classified as a primary explosive, the nitro group increases the compound's sensitivity to shock or extreme thermal stress compared to non-nitrated analogs[4].

• Decarboxylation Exotherms: Carboxylic acids attached to electron-withdrawing heterocycles can undergo decarboxylation when subjected to heat or strong basic conditions. This reaction releases carbon dioxide (CO₂) gas, which can cause catastrophic pressure buildup in sealed waste containers. Industrial scale-up studies of similar nitro-pyrazoles have identified significant exotherms (e.g., 16.2 kJ/mol at 130°C) directly linked to this decarboxylation pathway[3].

Therefore, waste systems must be designed to prevent thermal runaway, avoid incompatible chemical mixing, and ensure proper venting if aqueous neutralization is attempted.

Waste Management and Disposal Workflow

The following diagram illustrates the logical relationship between waste generation, segregation, and final disposal, ensuring a self-validating safety loop.

Caption: Step-by-step operational workflow for the segregation, packaging, and disposal of waste.

Step-by-Step Disposal Methodology

This protocol provides self-validating steps to ensure compliance with US EPA guidelines (40 CFR 261.3) and international equivalent standards[5].

Phase 1: Waste Segregation and Containment

• Isolate Solid and Liquid Streams: Never mix solid powder waste of 1-nitropyrazole-3-carboxylic acid with liquid solvent waste. Segregation prevents unexpected solvation exotherms and limits reactivity.

• Select Appropriate Containment: Use High-Density Polyethylene (HDPE) containers for both solid and liquid waste. Do not use metal containers; trace acids can react with metals to generate flammable hydrogen gas, which is highly dangerous in the presence of nitroaromatics.

• Implement Vented Caps for Liquids: If the waste stream contains aqueous mixtures or basic solutions (which could slowly trigger decarboxylation), use vented caps on the waste carboys to prevent CO₂ pressure accumulation[3].

Phase 2: Handling Spills and Solid Waste

• Dust Suppression: In the event of a powder spill, do not dry sweep. Airborne dust causes severe respiratory tract irritation (STOT SE 3)[2].

• Inert Absorption: Lightly dampen the spill with water or a compatible solvent to suppress dust, then absorb with an inert material (e.g., vermiculite or sand)[5].

• Packaging: Transfer the absorbed mixture using non-sparking tools into a dedicated, sealable solid waste container. Include all contaminated PPE (gloves, masks) in this container.

Phase 3: Regulatory Labeling and Final Disposal

• Identify Hazards on Labels: Clearly label the container with the chemical name, accumulation start date, and the specific GHS hazards: "Harmful if Swallowed," "Causes Skin/Eye Irritation," and "May Cause Respiratory Irritation"[6].

• Avoid Drain Disposal: Under no circumstances should 1-nitropyrazole-3-carboxylic acid or its solutions be flushed down the drain. It must be treated as hazardous chemical waste[7].

• Engage Licensed Professionals: Transfer the sealed, labeled containers to a licensed professional waste disposal service. Ensure the waste manifest explicitly notes the presence of a "nitro-substituted heterocyclic carboxylic acid" so the disposal facility can route it for high-temperature incineration rather than chemical neutralization[5].

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• 1. evitachem.com [evitachem.com]
• 2. 1-Nitropyrazole | 7119-95-1 | Benchchem [benchchem.com]
• 3. dokumen.pub [dokumen.pub]
• 4. A series of N -trinitromethyl-substituted polynitro-pyrazoles: high-energy-density materials with positive oxygen balances - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06149J [pubs.rsc.org]
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